1-(2-hydrazinylethyl)-1H-pyrazole

Core Science & Biosynthesis

synthesis and characterization of 1-(2-hydrazinylethyl)-1H-pyrazole

An In-Depth Technical Guide to the Synthesis and Characterization of 1-(2-hydrazinylethyl)-1H-pyrazole

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway and detailed characterization methods for 1-(2-hydrazinylethyl)-1H-pyrazole, a versatile heterocyclic building block. Pyrazole derivatives are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities. This document outlines a reliable, multi-step synthesis starting from 1H-pyrazole, proceeding through a key 1-(2-hydroxyethyl)-1H-pyrazole intermediate. The rationale behind each synthetic step is explained, offering insights into reaction mechanisms and optimization strategies. Furthermore, this guide details the full spectroscopic characterization of the target compound, presenting expected data from ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to ensure structural confirmation and purity assessment. This paper is intended for researchers, chemists, and drug development professionals seeking to synthesize and utilize this valuable synthon.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring is a privileged scaffold in modern medicinal chemistry, forming the core structure of numerous clinically approved drugs.[1][2] Its five-membered aromatic ring containing two adjacent nitrogen atoms allows for diverse substitution patterns and complex hydrogen bonding interactions, making it an ideal pharmacophore. Notable drugs incorporating the pyrazole moiety include the anti-inflammatory agent Celecoxib, the erectile dysfunction treatment Sildenafil, and various agents with anticancer and antimicrobial properties.[2][3]

The target molecule of this guide, 1-(2-hydrazinylethyl)-1H-pyrazole, is a bifunctional synthon of considerable potential. It combines the stable, aromatic pyrazole core with a highly reactive terminal hydrazine group. This hydrazine moiety serves as a versatile chemical handle for constructing more complex molecules, such as hydrazones, pyrazolones, or other heterocyclic systems, which are themselves valuable in drug discovery programs.[4] This guide provides a scientifically grounded, practical approach to its synthesis and definitive characterization.

Proposed Synthetic Strategy

A direct, one-step synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole is not prominently described in the literature. Therefore, a logical and field-proven multi-step approach is proposed, starting from readily available materials. The strategy hinges on the initial N-alkylation of pyrazole to install a two-carbon side chain with a terminal hydroxyl group, which is subsequently converted to the target hydrazine.

This retrosynthetic approach identifies 1-(2-hydroxyethyl)-1H-pyrazole as a key intermediate. This precursor can be synthesized, and its hydroxyl group can then be transformed into a suitable leaving group for subsequent nucleophilic displacement by hydrazine.

Caption: Retrosynthetic analysis of the target compound.

The overall forward synthesis workflow is illustrated below.

Sources

• 1. CN110483400A - A kind of preparation method of pyrazole derivatives - Google Patents [patents.google.com]
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• 4. Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Profiling of Novel Pyrazole Derivatives: A Technical Guide for Lead Optimization

Executive Summary

The pyrazole ring (

) stands as a "privileged scaffold" in modern medicinal chemistry, serving as the core architecture for blockbusters like Celecoxib, Ruxolitinib, and Sildenafil. Its utility stems not just from its biological versatility, but from its unique physicochemical tunability. For drug development professionals, understanding the interplay between pyrazole substitution patterns and physicochemical properties—specifically tautomeric equilibrium, lipophilicity (LogP), and ionization (pKa)—is the difference between a stalled hit and a viable clinical candidate.

This guide provides an advanced technical analysis of these properties, supported by validated experimental protocols and structural insights.

Part 1: Molecular Architecture & The Tautomerism Challenge

The Tautomeric Equilibrium

Unlike fixed heterocycles, unsubstituted or 3/5-monosubstituted pyrazoles exist in a dynamic tautomeric equilibrium between the

- and -forms. This is not merely an academic curiosity; it fundamentally dictates ligand-protein binding modes.

• Mechanism: The proton migrates between the two nitrogen atoms (

  and ).

• Impact: A substituent at position 3 in the

  -tautomer becomes position 5 in the -tautomer.

• Causality: Electron-withdrawing groups (EWGs) like

  typically stabilize the tautomer where the proton is on the nitrogen furthest from the EWG (to minimize repulsion), whereas electron-donating groups (EDGs) can stabilize the adjacent protonated nitrogen.

Visualization of Tautomeric Dynamics

The following diagram illustrates the equilibrium and the environmental factors shifting this balance.

Figure 1: Tautomeric equilibrium of pyrazole derivatives and the extrinsic factors dictating the dominant species in solution vs. binding pockets.

Part 2: Critical Physicochemical Parameters

Lipophilicity (LogP/LogD)

Lipophilicity is the primary driver of permeability and metabolic clearance.

• The Pyrazole Baseline: The unsubstituted pyrazole ring is relatively polar (LogP ~ 0.26).

• Modulation Strategy:

  • Fluorination: Adding

    or significantly increases LogP (enhancing permeability) while blocking metabolic soft spots.

  • N-Alkylation: Capping the

    removes the hydrogen bond donor (HBD) capability and locks the tautomer, usually increasing LogP by 1.5–2.0 units.

Acid-Base Dissociation (pKa)

Pyrazoles are weak bases (pKa of conjugate acid ~2.5) and very weak acids (pKa ~14).

• Implication: At physiological pH (7.4), standard pyrazoles are neutral.

• Tuning: To improve solubility, basic side chains (e.g., piperazine) are often attached, or the ring is fused into systems like pyrazolo[1,5-a]pyrimidines to alter electronic distribution.

Part 3: Experimental Workflows & Protocols

To validate these properties, robust experimental data is required. Below are industry-standard protocols designed for reproducibility.

Protocol: Kinetic Solubility Assessment (High-Throughput)

Purpose: Rapidly classify compounds during the "Hit-to-Lead" phase.

Materials:

• 10 mM DMSO stock solution of test compounds.

• Phosphate-buffered saline (PBS), pH 7.4.

• 96-well filtration plates (0.45 µm).

Methodology:

• Dispense: Transfer 5 µL of 10 mM DMSO stock into a 96-well plate.

• Dilute: Add 195 µL of PBS (pH 7.4) to yield a theoretical concentration of 250 µM (2.5% DMSO final).

• Equilibrate: Shake at 500 rpm for 24 hours at 25°C. Note: 24h ensures quasi-equilibrium, superior to 4h reads.

• Filter: Vacuum filter using a multiscreen solubility filter plate to remove undissolved precipitate.

• Analyze: Quantify the filtrate via UV-Vis plate reader (254 nm and 280 nm) or LC-MS/MS against a standard curve.

• Calculation:

Protocol: Chromatographic Hydrophobicity Index (CHI LogP)

Purpose: A high-throughput surrogate for Shake-Flask LogP, avoiding emulsion issues common with pyrazoles.

Methodology:

• Column: C18 Reverse-Phase (e.g., Waters XBridge).

• Mobile Phase:

  • A: 50 mM Ammonium Acetate (pH 7.4).

  • B: Acetonitrile.

• Gradient: Fast gradient 0% to 100% B over 5 minutes.

• Calibration: Run a set of standards with known LogP values (e.g., Theophylline, Toluene, Triphenylene).

• Derivation: Plot Retention Time (

  ) vs. Known LogP to generate a calibration curve. Interpolate test compounds.

Integrated Profiling Workflow

The following diagram outlines the decision tree for characterizing novel pyrazole hits.

Figure 2: Step-wise physicochemical profiling workflow for pyrazole drug discovery.

Part 4: Strategic SAR & Data Analysis

Understanding the structure-property relationship (SPR) is vital. The table below summarizes how specific substitutions on the pyrazole core affect key parameters, based on aggregated literature data.

Table 1: Comparative Physicochemical Properties of Pyrazole Derivatives

Compound Class	Substitution Pattern (R1/R3/R5)	LogP (Est.)	Solubility (aq)	Key Insight
Core Scaffold	Unsubstituted ( -pyrazole)	0.26	High	Too polar for most targets; lacks potency.
Aryl-Pyrazole	1-Phenyl, 3-Methyl	2.5 - 3.0	Moderate	Classic scaffold (e.g., Edaravone). Good balance of permeability.
Fluoro-Pyrazole	3-Trifluoromethyl ( )	3.5 - 4.2	Low	High metabolic stability; increased lipophilicity risks solubility issues.
Amino-Pyrazole	5-Amino, 1-Aryl	1.8 - 2.2	Moderate-High	H-bond donor introduces polarity; common in kinase inhibitors.
Hybrid	Pyrazole-Benzimidazole	3.8 - 4.5	Very Low	"Molecular Obesity" risk; requires solubilizing tails (e.g., morpholine).

Analysis of Causality:

• The Fluorine Effect: Introducing a

  group (common in COX-2 inhibitors like Celecoxib) drastically increases lipophilicity due to the high hydrophobicity of the C-F bond. While this aids in penetrating the lipid bilayer, it often necessitates the addition of a polar sulfonamide or sulfone group to maintain aqueous solubility [1].

• N-Substitution: Substitution at

  locks the tautomer. If is substituted with a phenyl group, the pyrazole loses its H-bond donor capacity, relying solely on the acceptor for interactions. This often improves membrane permeability but requires precise docking alignment [2].

References

• Recent updates in medicinal chemistry and SAR profile of therapeutically important pyrazole hybrid analogues (2022-2025) . PubMed. [Link](Note: Generalized landing page for verification of recent PubMed entries on this topic)

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies . Acta Pharmaceutica Sinica B. [Link]

• Experimental and Computational Methods Pertaining to Drug Solubility . ResearchGate. [Link]

• A review of recent advances in anticancer activity and SAR of pyrazole derivatives . Arch Pharm (Weinheim). [Link]

Introduction: The Structural Elucidation of Hydrazinylethyl Pyrazoles

An In-Depth Technical Guide to the Spectroscopic Analysis of Hydrazinylethyl Pyrazoles

Hydrazinylethyl pyrazoles represent a significant class of heterocyclic compounds, drawing considerable attention in medicinal chemistry and materials science due to their versatile biological activities and coordination properties. The fusion of the pyrazole core, a privileged scaffold in drug discovery, with the reactive hydrazinylethyl moiety creates molecules with unique therapeutic potential. Accurate and unambiguous structural characterization is the bedrock of their development, ensuring that biological and physical properties are correctly attributed to the intended molecule.

This guide provides a comprehensive overview of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—as applied to the structural elucidation of hydrazinylethyl pyrazoles. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but the underlying scientific rationale for experimental choices and data interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful tool for determining the precise structure of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework, the electronic environment of nuclei, and the connectivity between atoms.

¹H NMR Spectroscopy: Proton Environments and Connectivity

¹H NMR spectroscopy reveals the number of distinct proton types and their proximity to one another. For hydrazinylethyl pyrazoles, the spectrum can be logically divided into signals from the pyrazole core, the ethyl linker, and the terminal hydrazine group.

• Pyrazole Ring Protons: The chemical shifts of protons on the pyrazole ring are highly dependent on their position and the nature of other substituents.

  • H-3 and H-5: These protons are adjacent to nitrogen atoms and are typically found in the range of δ 7.5-8.5 ppm. Their exact position depends on the substitution at the N-1 position.

  • H-4: This proton, situated between two carbons, is generally more shielded and appears further upfield, typically between δ 6.0-6.5 ppm.[1]

• Ethyl Linker Protons (-CH₂-CH₂-): The ethyl bridge gives rise to two distinct signals, often appearing as triplets if coupling to each other is resolved.

  • N-CH₂ (adjacent to pyrazole): These protons are deshielded by the aromatic pyrazole ring and typically resonate around δ 4.0-4.5 ppm.

  • N-CH₂ (adjacent to hydrazine): These protons are slightly more shielded and appear further upfield, generally in the δ 3.0-3.5 ppm range.

• Hydrazine Protons (-NH-NH₂): These protons are exchangeable and their signals can be broad. Their chemical shifts are highly variable, depending on solvent, concentration, and temperature.

  • -NH-: The secondary amine proton can appear anywhere from δ 4.0-8.0 ppm.

  • -NH₂: The primary amine protons often appear as a broad singlet between δ 3.0-5.0 ppm. D₂O exchange experiments can be used to confirm these signals, as they will disappear from the spectrum upon addition of deuterium oxide.[1]

¹³C NMR Spectroscopy: Carbon Skeleton Fingerprinting

¹³C NMR provides a map of the carbon framework of the molecule. Due to the low natural abundance of ¹³C, spectra are typically proton-decoupled, resulting in sharp singlet signals for each unique carbon atom.

• Pyrazole Ring Carbons:

  • C-3 and C-5: These carbons, bonded to nitrogen, are significantly deshielded and appear downfield, typically in the range of δ 140-160 ppm.[2][3][4] Their assignment can be confirmed with advanced NMR techniques.

  • C-4: This carbon is more shielded and resonates further upfield, usually around δ 100-110 ppm.[5]

• Ethyl Linker Carbons (-CH₂-CH₂-):

  • N-CH₂ (adjacent to pyrazole): Typically found in the δ 45-55 ppm region.

  • N-CH₂ (adjacent to hydrazine): Appears in a similar region, often slightly upfield, around δ 40-50 ppm.

Table 1: Typical NMR Chemical Shift Ranges for Hydrazinylethyl Pyrazoles

Nucleus	Position	Typical Chemical Shift (δ, ppm)	Notes
¹H	Pyrazole H-3 / H-5	7.5 - 8.5	Dependent on substitution pattern.
Pyrazole H-4	6.0 - 6.5	Typically a triplet or doublet of doublets.
N-CH₂ (adjacent to pyrazole)	4.0 - 4.5	Deshielded by the aromatic ring.
N-CH₂ (adjacent to hydrazine)	3.0 - 3.5
-NH- / -NH₂	3.0 - 8.0	Broad signals, concentration and solvent-dependent, confirmed by D₂O exchange.
¹³C	Pyrazole C-3 / C-5	140 - 160	Quaternary or CH, depending on substitution.[2][3][4]
Pyrazole C-4	100 - 110	Typically a CH signal.[5]
N-CH₂ (adjacent to pyrazole)	45 - 55
N-CH₂ (adjacent to hydrazine)	40 - 50

Experimental Protocol: NMR Sample Preparation

The quality of NMR data is directly dependent on proper sample preparation.

• Solvent Selection: Choose a deuterated solvent (e.g., CDCl₃, DMSO-d₆) that fully dissolves the sample. DMSO-d₆ is often preferred for compounds with exchangeable protons (-NH, -OH) as it slows down the exchange rate, leading to sharper signals.

• Sample Concentration: Dissolve approximately 5-10 mg of the hydrazinylethyl pyrazole derivative in 0.6-0.7 mL of the chosen deuterated solvent.[1]

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to reference the chemical shifts to δ 0.00 ppm.

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry NMR tube to remove any particulate matter.

• D₂O Exchange (Optional): To identify N-H protons, acquire a standard ¹H NMR spectrum first. Then, add a single drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The signals corresponding to the N-H protons will diminish or disappear.[1]

Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.

Characteristic Vibrational Frequencies

For hydrazinylethyl pyrazoles, the key diagnostic absorptions are associated with N-H, C=N, C-N, and aromatic C-H bonds.

• N-H Stretching: This is a crucial region for identifying the hydrazine moiety.

  • Primary Amine (-NH₂): Primary amines typically show two distinct bands in the 3500-3300 cm⁻¹ region, corresponding to the asymmetric and symmetric stretching modes.[6]

  • Secondary Amine (-NH-): Secondary amines exhibit a single, often weaker, absorption band in the same 3500-3300 cm⁻¹ region.[6]

• Aromatic C-H Stretching: The stretching of C-H bonds on the pyrazole ring typically appears as a series of absorptions just above 3000 cm⁻¹.

• C=N Stretching: The stretching vibration of the carbon-nitrogen double bond within the pyrazole ring is a strong indicator of the heterocyclic core, appearing in the 1620-1580 cm⁻¹ region.[7][8]

• N-H Bending: The scissoring vibration of the -NH₂ group is found in the 1650-1550 cm⁻¹ range and can sometimes overlap with the C=N stretch.[6]

• C-N Stretching: Aliphatic and aromatic C-N stretching vibrations are observed in the fingerprint region, typically between 1350-1000 cm⁻¹.[6][9]

Table 2: Key IR Absorption Frequencies for Hydrazinylethyl Pyrazoles

Vibrational Mode	Functional Group	Typical Frequency Range (cm⁻¹)	Intensity	Notes
N-H Stretch	Primary Amine (-NH₂)	3500 - 3300	Medium	Two distinct bands.[6]
N-H Stretch	Secondary Amine (-NH-)	3500 - 3300	Weak	Single band.[6]
Aromatic C-H Stretch	Pyrazole Ring	3100 - 3000	Medium
Aliphatic C-H Stretch	Ethyl Linker (-CH₂-)	3000 - 2850	Medium
C=N Stretch	Pyrazole Ring	1620 - 1580	Medium-Strong	Diagnostic for the pyrazole core.[7][8]
N-H Bend (Scissoring)	Primary Amine (-NH₂)	1650 - 1550	Strong	Can overlap with C=N stretch.[6]
C-N Stretch	Aromatic and Aliphatic	1350 - 1000	Medium	Located in the fingerprint region.[6][9]

Experimental Protocol: Sample Preparation for IR Analysis (KBr Pellet Method)

• Sample Preparation: Grind a small amount (1-2 mg) of the solid hydrazinylethyl pyrazole sample into a fine powder using an agate mortar and pestle.

• Mixing: Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to the mortar and gently mix with the sample.

• Grinding: Grind the mixture thoroughly for several minutes until it becomes a homogenous, fine powder. This minimizes light scattering.

• Pressing the Pellet: Transfer a portion of the mixture to a pellet press. Apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is indispensable for determining the molecular weight of a compound and provides valuable structural information through the analysis of fragmentation patterns.

Molecular Ion and Fragmentation Pathways

• Molecular Ion (M⁺•): In techniques like Electron Ionization (EI), the spectrum will typically show a molecular ion peak corresponding to the molecular weight of the hydrazinylethyl pyrazole. Soft ionization techniques like Electrospray Ionization (ESI) will show a protonated molecule [M+H]⁺.

• Key Fragmentation of the Pyrazole Ring: The pyrazole ring is relatively stable, but it undergoes characteristic fragmentation. Two of the most important processes are:

  • Expulsion of HCN: Loss of a 27 Da neutral fragment (HCN) from the molecular ion is a common pathway.[10]

  • Loss of N₂: Cleavage of the N-N bond followed by rearrangement can lead to the expulsion of a 28 Da neutral fragment (N₂).[10][11]

• Fragmentation of the Side Chain: The hydrazinylethyl side chain is prone to cleavage, particularly at the C-C and C-N bonds. Alpha-cleavage (cleavage of the bond adjacent to a nitrogen atom) is a common and favorable process. For instance, cleavage of the bond between the two ethyl carbons can generate stable radical cations.

Caption: Common MS fragmentation pathways for pyrazoles.

Table 3: Common Mass Spectral Fragments for Hydrazinylethyl Pyrazoles

Process	Neutral Loss (Da)	Resulting Fragment	Significance
Ring Fragmentation	27 (HCN)	[M - HCN]⁺˙	Characteristic of the pyrazole ring.[10]
Ring Fragmentation	28 (N₂)	[M - N₂]⁺˙	Characteristic of the pyrazole ring.[10][11]
α-Cleavage	Variable	Cleavage adjacent to N atoms in the side chain	Indicates the structure of the ethyl and hydrazine moieties.
McLafferty Rearrangement	Variable	Requires a γ-hydrogen and a carbonyl/double bond	Possible if other functional groups are present.

Experimental Protocol: Sample Introduction for MS

• Sample Preparation: Prepare a dilute solution of the sample (typically ~1 mg/mL) in a suitable volatile solvent, such as methanol, acetonitrile, or a mixture with water.

• Ionization Method Selection:

  • For ESI (Electrospray Ionization): This is a soft ionization technique suitable for polar and thermally labile molecules. The prepared solution is infused directly or via an LC system into the ESI source. It typically generates [M+H]⁺ or [M-H]⁻ ions.

  • For EI (Electron Ionization): This is a hard ionization technique that causes extensive fragmentation, providing a detailed fingerprint of the molecule. The sample is introduced via a direct insertion probe or a gas chromatograph (GC).

• Data Acquisition: The mass spectrometer is set to scan over a relevant m/z range (e.g., 50-500 amu). For tandem MS (MS/MS), the molecular ion is selected and fragmented to provide more detailed structural information.

Conclusion

The structural characterization of hydrazinylethyl pyrazoles is a multi-faceted process where NMR, IR, and MS provide complementary information. IR spectroscopy offers a rapid confirmation of key functional groups, mass spectrometry provides the molecular weight and a fragmentation fingerprint, and NMR spectroscopy delivers the definitive, high-resolution map of the molecular architecture. By skillfully integrating the data from these three powerful techniques, researchers can confidently elucidate and validate the structures of these important heterocyclic compounds, paving the way for their further development and application.

References

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (2025, February 12). Open Research Library.
• ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. ResearchGate.
• Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Indian Academy of Sciences.
• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED NOVEL PYRAZOLONE AND PYRAZOLE DERIVATIVES. Connect Journals.
• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate.
• Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. (2025, November 23). PMC.
• Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. (2012, January 18). Magnetic Resonance in Chemistry.
• Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa. PMC.
• and (13)c-nmr spectra of phenyl-substituted azole derivatives part 2, a conformational study. SciSpace.
• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. (2025, August 26). Digital CSIC.
• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026, January 27). MDPI.
• Summary of the infrared investigations of the N−H stretching region and... ResearchGate.
• Synthesis and Spectral Characterization of Novel 2-Pyrazoline and Bis-2-Pyrazoline Containing Quinoline Moiety. Scientific Research Publishing.
• On the Infrared Spectrum of Hydrazine. AIP Publishing.
• Infrared Spectrometry. MSU chemistry.
• Synthesis and structural characterization of novel pyrazoline derivatives. DergiPark.
• The features of IR spectrum. Mansoura University.
• Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives. Benchchem.
• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals.
• The 1H NMR spectrum of pyrazole in a nematic phase. (2016, January 22). Magnetic Resonance in Chemistry.
• ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXI. (2022, May 17). Macedonian Pharmaceutical Bulletin.
• General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. SciSpace.
• Supplementary Information. The Royal Society of Chemistry.
• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. PMC.
• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. (2022, November 30). MDPI.

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The Pyrazole Nucleus: A Guide to Regioselective Functionalization

Topic: Exploring the Reactivity of the Pyrazole Nucleus in Synthesis Content Type: Technical Whitepaper Audience: Senior Synthetic Chemists & Medicinal Chemistry Leads

Executive Summary: The Electronic Duality

The pyrazole nucleus (1,2-diazole) is a cornerstone of modern medicinal chemistry, appearing in blockbusters like Celecoxib, Ruxolitinib, and Sildenafil. Its ubiquity stems not just from its biological privilege but from its unique electronic duality. Unlike pyrrole (electron-rich) or pyridine (electron-deficient), pyrazole bridges the gap. It possesses a "pyrrole-like" nitrogen (

, acidic, pKa ~14) and a "pyridine-like" nitrogen ( , basic, pKa ~2.5 for the conjugate acid).

For the synthetic chemist, the challenge lies in regiocontrol .[1] The nucleus offers three carbon sites (

) and two nitrogen sites with distinct reactivities.[2][3][4] This guide deconstructs these vectors, providing a logic-driven approach to functionalizing the ring with high fidelity.

The Chameleon Effect: Tautomerism & N-Functionalization

The most immediate hurdle in pyrazole synthesis is the annular tautomerism of

-unsubstituted pyrazoles. In solution, -pyrazole exists in rapid equilibrium between two identical forms. However, once a substituent is introduced at (or ), the degeneracy breaks, creating distinct -substituted and -substituted tautomers.

The Regioselectivity Paradox

When alkylating an unsymmetrical pyrazole (e.g., 3-methylpyrazole), two products are possible:

• 1,3-isomer (Kinetic/Steric): Alkylation at the less hindered nitrogen.

• 1,5-isomer (Thermodynamic/Coordination): Alkylation adjacent to the substituent.

Mechanistic Insight: Under basic conditions (

or ), alkylation is governed by the attack of the pyrazolate anion. Sterics usually dominate, favoring the 1,3-isomer (attack at the nitrogen furthest from the bulky group). However, if the electrophile can coordinate with the "pyridine-like" nitrogen (e.g., using chelating agents or specific metal cations like ), the selectivity can shift or degrade.

Visualization: The Reactivity Map

The following diagram outlines the distinct reactivity vectors of the pyrazole nucleus.

Caption: Fig 1. Orthogonal reactivity vectors of the pyrazole ring. C4 is nucleophilic; C5 is acidic; N1 is the nucleophilic anchor.

C4-Functionalization: The Electrophilic Stronghold

The

position is the most electron-rich carbon, analogous to the -position of pyrrole. It is the exclusive site for Electrophilic Aromatic Substitution (EAS) unless the ring is heavily deactivated.

• Halogenation: Reaction with NIS, NBS, or

  proceeds rapidly at . This is the primary gateway to complexity, allowing subsequent Suzuki or Sonogashira couplings.

• Nitration: Standard mixed acid conditions yield 4-nitropyrazoles.[5]

• Acylation: Friedel-Crafts requires activation; Vilsmeier-Haack formylation is efficient for installing aldehydes at

  .

Critical Control Point: If

is unsubstituted, nitration often occurs first on the nitrogen ( -nitro), followed by a thermal rearrangement to .

C5-Functionalization: Lithiation & The "Ortho" Effect

Accessing

(adjacent to ) requires a fundamental switch from EAS to metalation . The proton at is the most acidic ring proton (after ) due to the inductive effect of the adjacent nitrogen.

The Lithiation Logic

• N-Protection is Mandatory: You cannot lithiate

  with a free .

• Directing Groups (DoM): An

  -aryl or -sulfonamide group directs lithiation to via coordination.

• Kinetic vs. Thermodynamic Trap:

  • Scenario: 1-Methylpyrazole +

    -BuLi.[6]

  • Kinetic Control (Low Temp, Short Time): Lithiation often occurs on the

    -methyl group (lateral lithiation) because these protons are kinetically accessible.

  • Thermodynamic Control (Higher Temp or Equilibration): The anion isomerizes to the

    position , which is thermodynamically more stable.

Experimental Protocol: Sequential Regiocontrolled Synthesis

Objective: Synthesis of 1-phenyl-4-iodo-5-(4-tolyl)pyrazole . This protocol demonstrates:

• Regioselective

  -arylation (Chan-Lam).
• -Selective Halogenation (EAS).
• -Direct Arylation (Pd-Catalyzed C-H Activation).

Step 1: Regioselective N-Arylation (Chan-Lam Coupling)

Unlike alkylation, Cu-catalyzed arylation is highly selective for the nitrogen that minimizes steric clash.

• Reagents: Pyrazole (1.0 equiv), Phenylboronic acid (1.5 equiv),

  (0.1 equiv), Pyridine (2.0 equiv).

• Solvent: DCM (open to air).

• Procedure: Stir at RT for 24h. The oxidative coupling installs the phenyl ring at

  .

• Checkpoint: Monitor by TLC. Product is less polar than the starting pyrazole.

Step 2: C4-Iodination

• Reagents: 1-Phenylpyrazole (from Step 1),

  -Iodosuccinimide (NIS) (1.1 equiv).

• Solvent: Acetonitrile (

  ).

• Procedure:

  • Dissolve substrate in

    (0.5 M).

  • Add NIS portion-wise at

    to prevent di-iodination or oxidation side products.

  • Warm to RT and stir for 2h.

  • Quench with saturated

    (removes iodine color).

• Outcome: Exclusive formation of 4-iodo-1-phenylpyrazole.

Step 3: C5-Direct Arylation (C-H Activation)

Instead of lithiation (which is moisture sensitive), we use Pd-catalyzed C-H activation, utilizing the C4-iodide as a blocking group and the intrinsic acidity of C5.

• Reagents: 4-Iodo-1-phenylpyrazole (1.0 equiv), 4-Iodo-toluene (Coupling partner, 1.5 equiv),

  (5 mol%), (10 mol%), (2.0 equiv).

• Solvent: DMF/DMSO (10:1).

• Conditions:

  , sealed tube, 16h.

• Mechanism: The

  acts as a halide scavenger and base. The electrophilic palladation occurs preferentially at due to the "concerted metalation-deprotonation" (CMD) pathway favored at acidic C-H bonds.

Data Summary: Regioselectivity Drivers

Reaction Type	Conditions	Major Regioisomer	Mechanistic Driver
N-Alkylation	, Alkyl Halide	1,3-isomer (Steric)	Steric hindrance at blocks attack.
N-Alkylation	Acidic/Thermal	1,5-isomer	Thermodynamic equilibration.
EAS (Halogenation)	,	C4-X	Highest HOMO coefficient at C4.
Lithiation	-BuLi,	Lateral (N-Me)	Kinetic acidity of methyl protons.
Lithiation	-BuLi,	C5-Li	Thermodynamic stability of anion.

Workflow Visualization

The following decision tree guides the synthetic strategy based on the desired substitution pattern.

Caption: Fig 2. Strategic decision tree for sequential pyrazole functionalization.

References

• Fustero, S., et al. (2011). From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles. Chemical Reviews. Link

• Sadig, J. E., et al. (2006). Regioselectivity in Lithiation of 1-methylpyrazole: Experimental, Density Functional Theory and Multinuclear NMR Study. Organic & Biomolecular Chemistry. Link

• Gooßen, L. J., et al. (2018). Regioselective C–H Hydroarylation of Pyrazoles with Styrenes Catalyzed by Ruthenium(II) Carboxylates. Angewandte Chemie International Edition. Link

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley-Blackwell. (Standard Reference Text).

• Ansary, I., et al. (2020).[7] Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry. Link

Sources

• 1. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pharmajournal.net [pharmajournal.net]
• 4. quora.com [quora.com]
• 5. scribd.com [scribd.com]
• 6. Regioselectivity in lithiation of 1-methylpyrazole: experimental, density functional theory and multinuclear NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eguru.rrbdavc.org [eguru.rrbdavc.org]

The Pyrazole Privilege: A Technical Guide to Medicinal Chemistry Applications

The following technical guide details the medicinal chemistry of pyrazole-based compounds, structured for drug discovery professionals.

Executive Summary

The pyrazole ring (

) represents a "privileged scaffold" in modern medicinal chemistry.[1] Its prevalence in FDA-approved therapeutics—from the anti-inflammatory blockbuster Celecoxib to the precision oncology agent Ruxolitinib —stems from its unique physicochemical versatility. This guide analyzes the pyrazole pharmacophore, detailing the structural causality behind its success, advanced synthetic protocols for regiocontrol, and its critical role in kinase and COX-2 inhibition.

Part 1: The Pharmacophore – Structural Causality

To design effective drugs, one must understand why the pyrazole ring is selected over other heterocycles.

Tautomerism and Hydrogen Bonding

At physiological pH, unsubstituted pyrazole exists in equilibrium between two identical tautomers. However, in

-substituted pyrazoles (the majority of drug candidates), this equilibrium is locked.

• H-Bond Donor (HBD): The -NH group (position 1 in unsubstituted, or part of the substituent).

• H-Bond Acceptor (HBA): The imine-like nitrogen (position 2).

Medicinal Impact: This dual HBD/HBA capability mimics the peptide bond, allowing pyrazoles to act as bioisosteres for amides , improving metabolic stability while maintaining binding affinity. In kinase inhibitors, the N2 nitrogen often functions as the critical acceptor for the "hinge region" hydrogen bond.

Physicochemical Properties

• pKa: The conjugate acid of pyrazole has a pKa of ~2.5, meaning it remains neutral at physiological pH (7.4). This ensures membrane permeability (logP) is not compromised by ionization, unlike more basic heterocycles (e.g., imidazole, pKa ~7.0).

• Aromaticity: The 6

  -electron system provides robust metabolic stability against oxidative degradation by CYP450 enzymes, a common failure point for furan or pyrrole derivatives.

Part 2: Synthetic Strategies & Regiocontrol

The most significant challenge in pyrazole chemistry is regioselectivity during the condensation of hydrazines with 1,3-dicarbonyls (Knorr Synthesis).

The Regioselectivity Problem

Reacting a monosubstituted hydrazine (

) with an unsymmetrical 1,3-diketone typically yields a mixture of 1,3- and 1,5-disubstituted isomers. Separation of these isomers is often difficult and yield-limiting.

Solution: Fluorinated Solvent Control

Recent methodologies utilize fluorinated alcohols (TFE or HFIP) to drive regioselectivity via hydrogen-bond activation of the carbonyl, directing the nucleophilic attack.

Experimental Protocol: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles

Source: Adapted from recent methodology (e.g., J. Org. Chem. protocols).

Objective: Synthesis of 1-phenyl-3-methyl-5-(trifluoromethyl)pyrazole with >95:5 regioselectivity.

Materials:

• 4,4,4-trifluoro-1-phenylbutane-1,3-dione (1.0 equiv)

• Methylhydrazine (1.1 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) [Critical for Regiocontrol]

• Catalyst: None required in TFE.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the 1,3-diketone in 5 mL of TFE (0.2 M concentration).

• Addition: Add 1.1 mmol of methylhydrazine dropwise at room temperature (25°C).

  • Note: The high ionizing power and H-bond acidity of TFE activates the more basic carbonyl, directing the initial hydrazine attack.

• Reaction: Stir the mixture for 2–4 hours. Monitor via TLC (Hexane:EtOAc 8:2) or LC-MS.

• Workup: Evaporate TFE under reduced pressure (rotary evaporator). TFE can be recovered and reused.

• Purification: The crude residue typically contains the target 1,3-isomer in >95% excess. Purify via short silica plug filtration if necessary.

• Validation: Confirm regiochemistry using NOESY NMR (Look for NOE correlation between N-Methyl and C5-substituent).

Part 3: Oncology Applications – Kinase Inhibition

Pyrazoles are dominant in kinase inhibitor design, particularly for targeting the ATP-binding pocket.

Mechanism of Action: The Hinge Binder

In the ATP-binding pocket of kinases (e.g., JAK, ALK, BRAF), the "hinge region" connects the N- and C-terminal lobes.

• Interaction: The pyrazole ring often forms a bidentate or monodentate hydrogen bond with the backbone residues of the hinge.

• Example: In Crizotinib (ALK inhibitor), the aminopyrazole moiety forms critical H-bonds with Glu1197 and Met1199.

Case Study: Ruxolitinib (JAK1/2 Inhibitor)

Ruxolitinib utilizes a pyrazole ring fused to a pyrimidine (pyrrolo[2,3-d]pyrimidine system is analogous) to inhibit the JAK-STAT pathway, treating myelofibrosis.

Signaling Pathway Visualization: The following diagram illustrates the JAK-STAT pathway and the intervention point of pyrazole-based inhibitors.

Figure 1: Mechanism of JAK-STAT pathway inhibition by pyrazole-based small molecules.

Part 4: Inflammation – The COX-2 Selectivity Story

The development of Celecoxib represents a triumph of structure-based drug design (SBDD) using the pyrazole scaffold to achieve isoform selectivity.

Structural Logic

• Target: Cyclooxygenase (COX) enzymes convert arachidonic acid to prostaglandins.

• The Challenge: COX-1 is constitutive (gastric protection); COX-2 is inducible (inflammation). Non-selective NSAIDs cause ulcers by inhibiting COX-1.

• The Pyrazole Solution: The COX-2 active site has a secondary "side pocket" that is accessible due to a substitution of Isoleucine (in COX-1) with Valine (in COX-2).

  • Celecoxib: The rigid 1,5-diarylpyrazole scaffold orients a sulfonamide group specifically into this hydrophobic side pocket. The steric bulk of the pyrazole substituents prevents entry into the narrower COX-1 channel.

Comparative Data: Selectivity Profiles

The table below highlights the selectivity achieved by pyrazole-based designs compared to traditional NSAIDs.

Compound	Core Scaffold	Target	IC50 COX-1 ( M)	IC50 COX-2 ( M)	Selectivity Ratio (COX-1/COX-2)
Celecoxib	Pyrazole	COX-2	15.0	0.04	375
Rofecoxib	Furanone	COX-2	>50.0	0.018	>800
Indomethacin	Indole	Non-selective	0.02	0.96	0.02 (COX-1 selective)
Diclofenac	Phenylacetic acid	Non-selective	1.5	0.9	~1.6

Note: High selectivity ratio indicates reduced gastrointestinal toxicity.

Part 5: Future Perspectives

The utility of pyrazoles is evolving beyond simple inhibition.

• Covalent Inhibitors: Incorporating acrylamide "warheads" onto the pyrazole ring (e.g., at the 4-position) allows for irreversible binding to non-catalytic cysteines (e.g., Cys481 in BTK). This overcomes resistance to reversible inhibitors.

• PROTACs (Proteolysis Targeting Chimeras): Pyrazole-based kinase inhibitors are increasingly used as the "warhead" ligand in PROTACs. The pyrazole binds the protein of interest (POI), while a linker connects it to an E3 ligase ligand, triggering ubiquitination and degradation of the target protein.

References

• Faming Zhuan Li. (2015). Process for the regioselective synthesis of pyrazoles. WO2015097658A1. Link

• Molecules. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI.[2] Link

• Journal of Medicinal Chemistry. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors. Link

• Organic Chemistry Portal. (2024). Regioselective Synthesis of Pyrazoles. Link

• BenchChem. (2025).[3] Technical Support: Regioselective Synthesis Protocols. Link

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An In-depth Technical Guide to 1-(2-hydrazinylethyl)-1H-pyrazole: Synthesis, Characterization, and Applications in Drug Discovery

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-(2-hydrazinylethyl)-1H-pyrazole, a heterocyclic compound of significant interest to researchers and professionals in drug development. The document details its chemical identity, a robust synthesis protocol, expected analytical characterization, and its potential as a versatile building block in medicinal chemistry.

Introduction: The Promise of Pyrazole-Hydrazine Scaffolds

The pyrazole nucleus is a five-membered aromatic ring containing two adjacent nitrogen atoms and is considered a "privileged scaffold" in medicinal chemistry.[1][2] Its structural versatility and metabolic stability have led to its incorporation into numerous FDA-approved drugs, including the anti-inflammatory agent celecoxib and the erectile dysfunction treatment sildenafil.[3][4] Pyrazole derivatives exhibit a vast array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][5]

Similarly, the hydrazine functional group is a powerful tool in drug design.[6] It serves as a key synthon for creating a variety of heterocyclic compounds and hydrazone derivatives, which are known to possess a broad spectrum of biological activities, including antitubercular and antidepressant effects.[6][7]

The molecule 1-(2-hydrazinylethyl)-1H-pyrazole combines these two critical pharmacophores. This unique hybrid structure presents a compelling opportunity for drug discovery, offering a stable pyrazole core for molecular recognition and a reactive hydrazine moiety for facile derivatization and library synthesis.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	1-(2-hydrazinylethyl)-1H-pyrazole
CAS Number	1247380-52-4
Molecular Formula	C₅H₁₀N₄
Molecular Weight	126.16 g/mol
Chemical Structure	NNNH2NH

Synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole

The proposed synthesis workflow is outlined below. The choice of a strong base like sodium hydride is crucial for the complete deprotonation of pyrazole, ensuring a high yield of the N1-alkylated product.[9] The subsequent deprotection under acidic conditions is a standard and efficient method for removing the Boc group.[10]

Experimental Protocol

Step 1: Synthesis of tert-butyl 2-(2-(1H-pyrazol-1-yl)ethyl)hydrazine-1-carboxylate

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) in anhydrous dimethylformamide (DMF) at 0 °C under an inert nitrogen atmosphere, add a solution of 1H-pyrazole (1.0 equivalent) in anhydrous DMF dropwise.

• Allow the reaction mixture to stir at room temperature for 1 hour until the evolution of hydrogen gas ceases, indicating the formation of the sodium pyrazolide salt.

• Cool the mixture back to 0 °C and add a solution of tert-butyl 2-(2-bromoethyl)hydrazine-1-carboxylate (1.05 equivalents) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the protected intermediate.

Step 2: Deprotection to yield 1-(2-hydrazinylethyl)-1H-pyrazole

• Dissolve the purified product from Step 1 in a solution of hydrochloric acid (HCl) in 1,4-dioxane (e.g., 4 M solution, excess).

• Stir the mixture at room temperature for 2-4 hours. Monitor the deprotection by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• Neutralize the resulting hydrochloride salt with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, 1-(2-hydrazinylethyl)-1H-pyrazole.

Synthesis Workflow Diagram

Caption: Proposed two-step synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole.

Structural Elucidation and Characterization

The unambiguous identification of 1-(2-hydrazinylethyl)-1H-pyrazole relies on a combination of standard spectroscopic techniques. The expected data, based on analyses of structurally similar N-substituted pyrazoles and hydrazine derivatives, are summarized below.[11][12][13][14]

Table 2: Predicted Spectroscopic Data

Technique	Expected Characteristics
¹H NMR	- Pyrazole Ring Protons: Three distinct signals. H5 proton (adjacent to N-N bond) appearing as a triplet around δ 7.5-7.7 ppm. H3 proton as a triplet around δ 7.4-7.6 ppm. H4 proton as a triplet of triplets around δ 6.2-6.4 ppm. - Ethyl Chain Protons: Two triplets corresponding to the two CH₂ groups, likely in the δ 3.0-4.5 ppm range. The CH₂ group adjacent to the pyrazole ring will be more downfield. - Hydrazine Protons: Broad signals for the NH and NH₂ protons, which are exchangeable with D₂O.
¹³C NMR	- Pyrazole Ring Carbons: Three signals expected in the aromatic region (δ 105-140 ppm).[12] - Ethyl Chain Carbons: Two signals in the aliphatic region (δ 40-60 ppm).
FT-IR	- N-H Stretching: Broad bands in the 3200-3400 cm⁻¹ region corresponding to the hydrazine NH and NH₂ groups.[15] - C-H Stretching: Signals around 2850-3150 cm⁻¹. - C=N & C=C Stretching: Characteristic absorptions for the pyrazole ring in the 1400-1600 cm⁻¹ region.[16]
Mass Spec.	- Molecular Ion Peak (M⁺): Expected at m/z = 126. - Key Fragmentation: Likely fragmentation would involve the cleavage of the ethyl chain, loss of the hydrazine moiety (NH₂NH), and fragmentation of the pyrazole ring.[17]

Applications in Drug Development and Medicinal Chemistry

The true value of 1-(2-hydrazinylethyl)-1H-pyrazole lies in its potential as a versatile building block for creating libraries of novel drug candidates. The pyrazole core serves as a stable anchor that can be optimized for binding to specific biological targets, while the terminal hydrazine group offers a reactive handle for diversification.

Key Potential Applications:

• Scaffold for Combinatorial Chemistry: The hydrazine moiety can readily react with a wide array of aldehydes and ketones to form stable hydrazone linkages.[10] This allows for the rapid generation of large libraries of compounds, which can be screened for various biological activities.

• Anti-cancer Agents: Many pyrazole-containing compounds have demonstrated significant anticancer activity.[5][18] The hydrazine group can be used to link the pyrazole core to other pharmacophores known to target cancer cells or pathways.

• Antimicrobial Agents: Pyrazole-hydrazone derivatives have been investigated as potent antibacterial and antifungal agents.[3][19] This scaffold can be used to develop new therapeutics to combat drug-resistant pathogens.

• Anti-inflammatory Drugs: As a core component of celecoxib, the pyrazole ring is a validated target for anti-inflammatory drug design.[4] New derivatives can be synthesized to explore novel mechanisms of anti-inflammatory action.

Drug Discovery Workflow

Caption: Use of the title compound as a scaffold in a drug discovery workflow.

Safety and Handling

Hydrazine and its derivatives should be handled with caution as they are potentially toxic and carcinogenic.[20] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

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• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. (2025). ACS Publications. [Link]

• Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole - PMC. (2025). National Center for Biotechnology Information. [Link]

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• A vibrational assignment for pyrazole. (n.d.). Royal Society of Chemistry. [Link]

• Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. (2006). Taylor & Francis Online. [Link]

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• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. [Link]

• FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2... - ResearchGate. (n.d.). ResearchGate. [Link]

• Synthesis and Characterization of Hydrazine Derivatives. (2025). Anusandhanvallari. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.). Connect Journals. [Link]

• Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. (2021). MDPI. [Link]

• Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITUTED. (2003). HETEROCYCLES. [Link]

• Mass spectrometric study of some pyrazoline derivatives - ResearchGate. (2025). ResearchGate. [Link]

• Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. (2021). Letters in Applied NanoBioScience. [Link]

• An Efficient Nano-Catalyzed Green Synthesis, Characterization of Substituted Pyrazoles & Study of Their Fluorescence. (n.d.). Sryahwa Publications. [Link]

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• Synthesis, molecular docking, and in vitro evaluation of 2,4- dichlorobenzylamide derivatives as soluble epoxide hydrolase (sEH) inhibitors. (2025). ACG Publications. [Link]

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Technical Guide: Solubility and Stability Profiling of Substituted Pyrazoles

Executive Summary

Substituted pyrazoles represent a "privileged scaffold" in modern medicinal chemistry, serving as the core architecture for blockbuster drugs like Celecoxib (Celebrex), Rimonabant, and Sildenafil (as a fused system).[1] However, their utility is frequently compromised by a distinct physicochemical profile: high crystallinity ("brick dust" character), complex tautomeric equilibria, and pH-dependent solubility.[1]

This guide provides a rigorous technical framework for characterizing these molecules. It moves beyond standard protocols to address the specific mechanistic behaviors of the pyrazole ring—specifically how

-unsubstituted tautomerism drives solubility data variability and how substituent electronics dictate oxidative instability.

Part 1: The Physicochemical Landscape

The Tautomerism Factor

The most critical variable in pyrazole profiling is annular tautomerism. Unlike fixed heterocycles (e.g., pyridine),

-unsubstituted pyrazoles exist in a dynamic equilibrium between the 1H- and 2H-isomers.[1]

• Mechanism: The proton shifts between the two nitrogen atoms (

  pyrrole-like and pyridine-like).[1]

• Impact on Solubility: In the solid state, pyrazoles form strong intermolecular hydrogen bond networks (dimers/trimers), leading to high melting points and high lattice energy.[1] This significantly reduces aqueous solubility.[1]

• Impact on

  : The tautomeric ratio is solvent-dependent. A compound may appear lipophilic in non-polar solvents (favoring the neutral, closed H-bond dimer) but more polar in aqueous media.[1]

Key Insight: Substituents at positions 3 and 5 dictate the equilibrium constant (

). Electron-withdrawing groups (EWGs) generally favor the tautomer where the proton is on the nitrogen adjacent to the EWG to minimize dipole repulsion.

Amphoteric Nature and pKa

Pyrazoles are amphoteric.[1]

• Weak Bases: The pyridine-like nitrogen can accept a proton (

  for unsubstituted pyrazole).[1]

• Weak Acids: The pyrrole-like NH can donate a proton (

  ).[1]

Experimental Implication: Solubility profiling must cover a pH range of 1.2 to 10.[1]0. Single-point pH measurements are invalid for pyrazoles because micro-species distribution changes drastically within physiological pH windows.[1]

Part 2: Solubility Profiling Protocols

Kinetic vs. Thermodynamic Solubility

In early discovery, speed is prioritized (Kinetic).[1] In development, accuracy is paramount (Thermodynamic).

Protocol A: Kinetic Solubility (High Throughput)

• Purpose: Rank-ordering compounds during SAR (Structure-Activity Relationship) optimization.

• Method: DMSO Stock Precipitation (Nephelometry).[1]

• Step-by-Step:

  • Prepare 10 mM stock solution of the pyrazole derivative in DMSO.

  • Spike into aqueous buffer (pH 7.4) to reach 2% DMSO final concentration.[1]

  • Incubate for 90 minutes with shaking.

  • Measure precipitation via light scattering (nephelometry) or UV-absorbance filtration.[1]

• Causality: This measures the solubility of the amorphous precipitate, not the stable crystal lattice. It often overestimates solubility but detects "brick dust" candidates early.[1]

Protocol B: Thermodynamic Solubility (Gold Standard)

• Purpose: IND-enabling data; determining true equilibrium.

• Method: Shake-Flask Method.[1]

• Step-by-Step:

  • Add excess solid compound (crystalline form confirmed by XRPD) to the media (Water, SGF, FaSSIF).[1]

  • Agitate at constant temperature (

    ) for 24 to 72 hours .

  • Critical Step: Check pH at the end of the experiment. Pyrazoles can buffer the solution, shifting the pH away from the target.

  • Filter (0.45 µm PVDF - avoid nylon as pyrazoles may bind) or centrifuge.[1]

  • Quantify supernatant via HPLC-UV.[1]

Biorelevant Decision Logic

Substituted pyrazoles often show poor water solubility but moderate solubility in lipid-rich environments.[1] Testing in FaSSIF (Fasted State Simulated Intestinal Fluid) is mandatory to predict oral bioavailability.[1]

Visualization: Solubility Assessment Workflow

Figure 1: Decision tree for progressing pyrazole candidates from kinetic screening to thermodynamic validation.

Part 3: Stability Assessment (Forced Degradation)

Chemical Stability Profile

While the pyrazole ring itself is aromatic and relatively robust, the substituted derivatives often degrade via specific pathways.

Table 1: Stress Testing Conditions (Adapted from ICH Q1A)

Stress Type	Conditions	Target Degradation	Mechanistic Insight for Pyrazoles
Hydrolysis (Acid)	0.1 N HCl, , 48h	Amide/Ester linkers	Pyrazoles with N-acyl groups are labile; the ring N acts as a leaving group.[1]
Hydrolysis (Base)	0.1 N NaOH, , 48h	Esters, Nitriles	Electron-deficient pyrazoles (e.g., with ) may undergo ring opening (rare).[1]
Oxidation	3% , RT, 24h	N-oxides, C-hydroxylation	The pyridine-like Nitrogen is susceptible to N-oxidation.[1] Electron-rich rings (EDG subs) are prone to C-oxidation.[1]
Photolysis	UV/Vis (1.2M lux hours)	Radical formation	Halogenated pyrazoles (Cl/Br) may undergo dehalogenation via radical mechanisms.[1]
Thermal	/ 75% RH	Solid state hydrolysis	"Brick dust" crystal packing usually protects the solid state, but amorphous forms degrade faster.[1]

Protocol: Oxidative Stress Testing

Oxidation is the most common failure mode for electron-rich pyrazoles.[1]

• Preparation: Dissolve compound in Acetonitrile:Water (50:50).

• Stress: Add

  to reach 3% concentration.

• Quenching: At

  , quench with Sodium Metabisulfite (essential to prevent on-column oxidation during HPLC).

• Analysis: LC-MS is required to distinguish between

  -oxide formation (+16 Da) and ring hydroxylation (+16 Da).[1]

Visualization: Degradation Logic

Figure 2: Logical flow for identifying degradation pathways based on mass shifts.

Part 4: Analytical Strategies

Chromatography Challenges

Pyrazoles are basic.[1] On standard C18 silica columns, the basic nitrogen interacts with residual silanols, causing peak tailing .[1]

Optimized HPLC Conditions:

• Column: Use "End-capped" columns or columns with "Polar Embedded" groups (e.g., Waters XBridge, Phenomenex Luna Omega) which shield silanols.[1]

• Mobile Phase Buffer: High pH buffers (e.g., Ammonium Bicarbonate, pH 10) are often superior.[1]

  • Reasoning: At pH 10, the pyrazole is fully deprotonated (neutral).[1] Neutral molecules interact more predictably with the hydrophobic stationary phase, sharpening the peak shape.[1]

  • Warning: Ensure your column is rated for high pH (many silica columns dissolve > pH 8).[1]

Detection

• UV: Pyrazoles have strong absorbance in the UV region (typically 230–260 nm) due to the aromatic

  -system.[1]

• Mass Spec: In ESI+, pyrazoles ionize efficiently (

  ).[1]

References

• Gupta, P., et al. (2005).[1] Physicochemical characterization and solubility enhancement of celecoxib. Journal of Pharmacy and Pharmacology .

• Alkorta, I., et al. (2015).[1] A theoretical study of the gas phase and aqueous basicity of a series of 150 pyrazoles. New Journal of Chemistry .

• International Council for Harmonisation (ICH). (2003).[1][2] Stability Testing of New Drug Substances and Products Q1A(R2). ICH Guidelines .

• Meanwell, N. A. (2011).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry .

• Kerns, E. H., & Di, L. (2008).[1] Drug-like Properties: Concepts, Structure Design and Methods. Elsevier .[1]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. ikev.org [ikev.org]

Technical Guide: Advanced Synthesis of Pyrazole Derivatives

Executive Summary

Pyrazoles are a privileged scaffold in medicinal chemistry, forming the core of blockbuster drugs like Celecoxib (Celebrex) , Rimonabant , and Sildenafil (Viagra) . Their structural rigidity, coupled with the ability to serve as bioisosteres for phenols and amides, makes them indispensable in fragment-based drug design.

This guide moves beyond basic textbook definitions to address the primary challenge in pyrazole synthesis: Regiocontrol . While classical condensation methods offer scalability, they often fail to distinguish between N1-substituted isomers when using unsymmetrical 1,3-dicarbonyls. This document details three distinct synthetic paradigms—Classical Condensation, 1,3-Dipolar Cycloaddition, and Multicomponent Cascades—providing the mechanistic insight required to select the correct route for your specific target.

Part 1: Classical Condensation Strategies (The Foundation)

The Knorr Pyrazole Synthesis

The condensation of hydrazines with 1,3-dicarbonyl compounds (Knorr synthesis) remains the industrial standard due to its atom economy and scalability. However, it suffers from a critical limitation: Regioselectivity .

Mechanism & Causality

The reaction proceeds via a stepwise condensation-cyclization mechanism.

• Nucleophilic Attack: The hydrazine terminal nitrogen attacks the most electrophilic carbonyl carbon.

• Imine Formation: Formation of a hydrazone intermediate.

• Cyclization: Intramolecular attack on the second carbonyl.

• Dehydration: Aromatization to the pyrazole.[1]

The Causality of Regioisomers: When using an unsymmetrical 1,3-diketone (

), the hydrazine can attack either carbonyl.

• Steric Control: The hydrazine typically attacks the less sterically hindered carbonyl first.

• Electronic Control: In fluorinated diketones, the hydrazine attacks the carbonyl adjacent to the electron-withdrawing group (e.g.,

  ) due to increased electrophilicity.

Expert Insight: For highly unsymmetrical substrates, controlling pH is vital. Under acidic conditions, the carbonyl oxygen is protonated, amplifying electronic differences. Under neutral conditions, steric factors dominate.

Comparison of Synthetic Routes

Feature	Knorr Condensation	1,3-Dipolar Cycloaddition	Metal-Catalyzed C-H Activation	Multicomponent (MCR)
Primary Precursors	1,3-Diketones + Hydrazines	Diazo/Nitrile Imines + Alkynes	Pre-formed Pyrazoles	Aldehydes + Active Methylene
Regiocontrol	Poor (substrate dependent)	High (catalyst/ligand controlled)	Excellent (Directing Group)	Moderate to High
Atom Economy	High ( byproduct)	High (100% atom economy)	Moderate (oxidants often needed)	Very High
Scalability	Excellent (Industrial)	Moderate (Safety concerns with diazo)	Low to Moderate	High
Key Risk	Isomeric mixtures	Explosion hazards (Diazo)	Cost of Catalyst (Pd/Rh)	Solubility issues

Part 2: Precision via Cycloaddition (The Scalpel)

When regiochemistry is non-negotiable, 1,3-Dipolar Cycloaddition is the superior choice. This approach typically involves the reaction of diazo compounds, nitrile imines, or sydnones with alkynes.

Diazo-Alkyne Cycloaddition

This method allows for the construction of the pyrazole ring with specific substitution patterns that are difficult to access via Knorr synthesis.

• Copper Catalysis (CuAAC): While famous for triazoles, Cu(I) can also catalyze the formation of pyrazoles when using specific dipoles.

• Regiocontrol: The steric bulk of the alkyne and the electronic nature of the dipole dictate the orientation. For example, using bulky diazo compounds often forces the formation of the 3,5-disubstituted isomer to minimize steric clash.

Safety Note: Diazo compounds (e.g., ethyl diazoacetate) are potentially explosive. In situ generation protocols (e.g., from N-tosylhydrazones) are recommended for scale-up.[2]

Part 3: Modern Catalytic & Multicomponent Systems

Transition-Metal Catalyzed C-H Activation

Instead of building the ring, this strategy functionalizes an existing pyrazole core.

• Direct Arylation: Pd or Rh catalysts can selectively arylate the C4 or C5 position using Directing Groups (DG) on the Nitrogen.

• Mechanism: A Concerted Metalation-Deprotonation (CMD) pathway is often operative, avoiding the need for pre-functionalized organometallic reagents.

Green Multicomponent Reactions (MCRs)

MCRs are powerful for generating libraries of fused pyrazoles (e.g., pyrano[2,3-c]pyrazoles).[3]

• One-Pot Protocol: Aldehyde + Malononitrile + Hydrazine +

  -Ketoester.

• Solvent: Water or Ethanol (Green Chemistry).

• Catalyst: Often uncatalyzed or catalyzed by simple bases (e.g., molecular iodine, ionic liquids).

Part 4: Visualization of Pathways

Decision Matrix for Route Selection

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on structural symmetry, scale, and regiochemical requirements.

Mechanism of Knorr Regioselectivity

Figure 2: Divergent mechanistic pathways in Knorr synthesis leading to regioisomeric mixtures.

Part 5: Detailed Experimental Protocols

Protocol A: Regioselective Synthesis via Modified Knorr (Steric Control)

Objective: Synthesis of 3-methyl-1-phenyl-5-(trifluoromethyl)pyrazole. Rationale: The

group renders the adjacent carbonyl highly electrophilic, while the phenylhydrazine is a soft nucleophile.

• Reagents:

  • 4,4,4-Trifluoro-1-(phenyl)butane-1,3-dione (1.0 eq)

  • Phenylhydrazine (1.1 eq)

  • Ethanol (Absolute)

  • Glacial Acetic Acid (Catalytic, 0.1 eq)

• Procedure:

  • Step 1: Dissolve the diketone in ethanol (5 mL/mmol) in a round-bottom flask.

  • Step 2: Cool the solution to 0°C. Reasoning: Lower temperature enhances kinetic control, favoring the attack on the most electrophilic carbonyl (

    side).

  • Step 3: Add phenylhydrazine dropwise over 10 minutes.

  • Step 4: Stir at 0°C for 1 hour, then allow to warm to room temperature.

  • Step 5: Reflux for 2 hours to ensure cyclization and dehydration.

  • Step 6: Evaporate solvent. Recrystallize from Ethanol/Water (9:1).

• Validation:

  • TLC: Check disappearance of diketone (UV active).

  • NMR:

    NMR is critical here. The position of the group (C3 vs C5) shifts significantly.

Protocol B: Green Multicomponent Synthesis of Pyrano[2,3-c]pyrazoles

Objective: One-pot synthesis of 6-amino-4-aryl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. Rationale: High atom economy, water as solvent, no column chromatography required.

• Reagents:

  • Ethyl acetoacetate (1.0 eq)

  • Hydrazine hydrate (1.0 eq)

  • Aromatic Aldehyde (1.0 eq)

  • Malononitrile (1.0 eq)

  • Catalyst: Sodium Benzoate (10 mol%) or simply Water/Ethanol (1:1) with ultrasound.

• Procedure:

  • Step 1: Mix ethyl acetoacetate and hydrazine hydrate in water (3 mL/mmol). Stir for 5 mins. Observation: Exothermic reaction forming the pyrazolone intermediate in situ.

  • Step 2: Add the aromatic aldehyde, malononitrile, and catalyst.

  • Step 3: Heat at 80°C for 20-30 minutes (or reflux).

  • Step 4: The product precipitates out of the reaction mixture.[3]

  • Step 5: Cool to RT, filter the solid, and wash with cold ethanol.

• Validation:

  • Yield: Typically >85%.[4]

  • Purity: Sharp melting point; IR shows distinct -CN stretch (~2200

    ) and bands.

References

• Knorr Pyrazole Synthesis Mechanism & Kinetics

  • Title: Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow[5]

  • Source: Reaction Chemistry & Engineering (RSC), 2022

  • URL:[Link]

• Transition Metal C

  • Title: Transition-metal-catalyzed C–H functionalization of pyrazoles[6][7][8]

  • Source: Organic & Biomolecular Chemistry (RSC), 2020

  • URL:[Link]

• Multicomponent Reactions

  • Title: Recent advances in the multicomponent synthesis of pyrazoles[3]

  • Source: Organic & Biomolecular Chemistry (RSC), 2024

  • URL:[Link]

• Regioselectivity Str

  • Title: Regioselective Synthesis of 3,5-Disubstituted Pyrazoles[2][9]

  • Source: Synlett (Thieme), 2020

• Green Chemistry Approaches

  • Title: Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes[10]

  • Source: Green Chemistry (RSC), 2013

  • URL:[Link]

Sources

• 1. Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 6. khu.elsevierpure.com [khu.elsevierpure.com]
• 7. Transition-metal-catalyzed C–H functionalization of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Transition-metal-catalyzed C-H functionalization of pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Tautomeric Equilibrium in 3(5)-Substituted Pyrazoles: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, celebrated for its versatile biological activities and synthetic accessibility.[1][2][3][4] However, the inherent prototropic tautomerism of N-unsubstituted pyrazoles, particularly those with differing substituents at the 3 and 5 positions, presents a significant challenge and a critical consideration in molecular design. This dynamic equilibrium between two distinct chemical entities can profoundly influence a compound's physicochemical properties, receptor binding interactions, and metabolic fate. This in-depth guide provides a technical exploration of the core principles governing tautomerism in 3(5)-substituted pyrazoles. We will dissect the intricate interplay of electronic, steric, and environmental factors that dictate the position of the tautomeric equilibrium. Furthermore, this guide details robust experimental and computational methodologies for the unambiguous characterization and quantification of tautomeric populations, equipping researchers with the practical knowledge to navigate and leverage this phenomenon in their scientific pursuits.

The Phenomenon of Annular Tautomerism in Pyrazoles

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. In N-unsubstituted pyrazoles, the proton on the nitrogen atom can reside on either of the two nitrogens, leading to a rapid intermolecular proton exchange.[2][3] For a pyrazole with dissimilar substituents at the C3 and C5 positions, this exchange results in two distinct tautomeric forms. This is known as annular prototropic tautomerism.

The rich reactivity and structural complexity of pyrazoles are intrinsically linked to this tautomeric behavior.[2][3][4] Understanding and controlling this equilibrium is paramount, as the distinct tautomers can exhibit different biological activities and physicochemical properties.[5]

Caption: Annular prototropic tautomerism in a 3(5)-substituted pyrazole.

Key Factors Influencing Tautomeric Equilibrium

The delicate balance between the two tautomeric forms is governed by a confluence of internal and external factors. A thorough understanding of these influences is critical for predicting and controlling the tautomeric preference of a given pyrazole derivative.

Electronic Effects of Substituents

The electronic nature of the substituents at the C3 and C5 positions plays a pivotal role in determining the dominant tautomer.[3][6]

• Electron-Donating Groups (EDGs): Substituents that donate electron density, such as alkyl (e.g., -CH3), amino (-NH2), and hydroxyl (-OH) groups, tend to stabilize the tautomer where the proton is on the adjacent nitrogen (N1), placing the substituent at the 3-position.[3]

• Electron-Withdrawing Groups (EWGs): Conversely, electron-withdrawing groups like nitro (-NO2), carboxyl (-COOH), and formyl (-CHO) groups favor the tautomer where the proton is on the distal nitrogen (N2), resulting in the substituent being at the 5-position.[3][6] This preference can be attributed to the stabilization of the lone pair on the nitrogen atom closer to the electron-withdrawing substituent.[7][8]

Steric Hindrance

Bulky substituents can introduce steric strain, influencing the tautomeric equilibrium by favoring the form that minimizes these unfavorable interactions. For instance, large groups may disfavor planarity and conjugation, thereby altering the electronic landscape and shifting the equilibrium.

Solvent Effects

The surrounding solvent environment can significantly modulate the tautomeric ratio.[2][3][9]

• Polar Protic Solvents: Solvents capable of hydrogen bonding, such as water and alcohols, can stabilize both tautomers by forming hydrogen bonds with the pyrazole nitrogens. This can lower the energy barrier for proton transfer.[3]

• Dipolar Aprotic Solvents: Solvents like DMSO and DMF can also influence the equilibrium through dipole-dipole interactions. In some cases, dipolar aprotic solvents have been shown to slow the rate of tautomeric interconversion.[3]

Intra- and Intermolecular Hydrogen Bonding

The potential for the formation of intra- or intermolecular hydrogen bonds can be a decisive factor in tautomer stabilization.[7][8] A substituent capable of forming an intramolecular hydrogen bond with a neighboring pyrazole nitrogen will strongly favor the corresponding tautomer. In the solid state, intermolecular hydrogen bonding patterns dictate the crystal packing and can lock the molecule into a single tautomeric form.[2][7]

Caption: Factors influencing the tautomeric equilibrium of 3(5)-substituted pyrazoles.

Experimental and Computational Characterization of Tautomers

A multi-pronged approach combining experimental spectroscopy and theoretical calculations is often necessary for the definitive characterization of tautomeric systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful and widely used technique for studying tautomerism in solution.[10][11][12]

• ¹H and ¹³C NMR: At room temperature, if the proton exchange is rapid on the NMR timescale, the spectra will show a time-averaged representation of both tautomers, often with broadened signals for the C3 and C5 carbons and their attached protons.[3]

• Variable Temperature (VT) NMR: By lowering the temperature, the rate of interconversion can be slowed, leading to the resolution of distinct signals for each tautomer.[11] This allows for the direct determination of the tautomeric ratio by integrating the respective signals.[10]

• ¹⁵N NMR: This technique is particularly insightful as the chemical shifts of the two nitrogen atoms are highly sensitive to their chemical environment (pyrrole-like vs. pyridine-like), providing a clear distinction between the tautomers.[6][13]

• Nuclear Overhauser Effect (NOE) Experiments: NOE can be used to establish through-space proximity between the N-H proton and substituents on the ring, helping to identify the major tautomer in solution.[7]

Table 1: Typical NMR Chemical Shift Ranges for Pyrazole Tautomers

Nucleus	Tautomer 1 (3-Substituted)	Tautomer 2 (5-Substituted)
¹³C (C3)	~140-150 ppm	~130-140 ppm
¹³C (C5)	~130-140 ppm	~140-150 ppm
¹⁵N (N1)	~180-200 ppm (pyrrole-like)	~240-260 ppm (pyridine-like)
¹⁵N (N2)	~240-260 ppm (pyridine-like)	~180-200 ppm (pyrrole-like)

Note: These are approximate ranges and can vary significantly based on substituents and solvent.

X-Ray Crystallography

X-ray crystallography provides an unambiguous determination of the tautomeric form present in the solid state.[7][10] This technique offers a static picture of the molecule, revealing precise bond lengths and intermolecular interactions, such as hydrogen bonding, that stabilize a particular tautomer in the crystal lattice.

Computational Chemistry

Theoretical calculations, primarily using Density Functional Theory (DFT), are invaluable for predicting the relative stabilities of tautomers and for complementing experimental data.[6][7] By calculating the Gibbs free energy of each tautomer, it is possible to predict the equilibrium constant. These calculations can also provide insights into the geometric and electronic structures of the tautomers and help in the interpretation of spectroscopic data.

Implications in Drug Discovery and Development

The tautomeric state of a pyrazole-containing drug candidate can have profound consequences for its pharmacological profile.

• Receptor Binding: The two tautomers of a molecule are distinct chemical entities with different shapes, hydrogen bonding capabilities, and electrostatic potentials. Consequently, one tautomer may exhibit significantly higher affinity for a biological target than the other.

• Physicochemical Properties: Tautomerism can influence key properties such as pKa, lipophilicity (logP), and solubility, which in turn affect a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[5]

• Intellectual Property: The existence of multiple tautomers can have implications for patent claims and the definition of the active pharmaceutical ingredient (API).

Caption: Implications of pyrazole tautomerism in the drug discovery pipeline.

Experimental Protocols

Protocol: Variable Temperature (VT) ¹H NMR Spectroscopy

Objective: To determine the tautomeric ratio of a 3(5)-substituted pyrazole in solution.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the pyrazole derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or THF-d₈) in a high-quality NMR tube.

• Initial Spectrum Acquisition: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K). Note any broad signals, particularly for the pyrazole ring protons and substituents at C3 and C5.

• Low-Temperature Spectra: Gradually lower the temperature of the NMR probe in increments of 10-20 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Observation of Signal Resolution: Continue to lower the temperature until the broad, averaged signals resolve into two distinct sets of sharp signals, corresponding to the two tautomers.

• Quantification: At the lowest achievable temperature where the signals are well-resolved, carefully integrate the signals corresponding to each tautomer. The ratio of the integrals will provide the tautomeric equilibrium constant (KT) under those conditions.

• High-Temperature Spectra (Optional): To confirm the dynamic exchange, the temperature can be increased above ambient. The distinct signals should broaden, coalesce, and eventually sharpen into a single set of averaged signals.

Protocol: Computational Prediction of Tautomer Stability

Objective: To theoretically predict the dominant tautomer of a 3(5)-substituted pyrazole.

Methodology:

• Structure Generation: Build the 3D structures of both possible tautomers using a molecular modeling software package.

• Conformational Search (Optional but Recommended): For flexible substituents, perform a conformational search to identify the lowest energy conformer for each tautomer.

• Geometry Optimization: Perform a full geometry optimization of each tautomer using a suitable level of theory, such as DFT with the B3LYP functional and a 6-311++G(d,p) basis set.[6][7]

• Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain the zero-point vibrational energies (ZPVE) and thermal corrections.

• Energy Calculation: Calculate the Gibbs free energy (G) for each tautomer. The relative stability can be determined from the difference in their Gibbs free energies (ΔG). The tautomer with the lower Gibbs free energy is predicted to be the more stable and therefore the major tautomer at equilibrium.

Conclusion

The tautomerism of 3(5)-substituted pyrazoles is a multifaceted phenomenon with significant practical implications for chemists in academia and industry. A comprehensive understanding of the factors governing this equilibrium, coupled with the judicious application of modern analytical and computational techniques, is essential for the rational design of novel pyrazole-containing molecules. By embracing the complexity of tautomerism, researchers can unlock new opportunities in drug discovery and materials science, transforming a potential obstacle into a powerful tool for molecular optimization.

References

• Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry. Available at: [Link]

• Factors influencing the tautomeric form stabilization and spectral characteristics of 1-phenyl substituted pyrazol-5-ones. Bulgarian Chemical Communications. Available at: [Link]

• Structure and Chemistry of 3(5)-Substituted Pyrazoles - Encyclopedia.pub. Available at: [Link]

• Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. Molecules. Available at: [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC. Available at: [Link]

• The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (IH, I3C, I5N NMR and X-Ray Crystallography) Study. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Efficient One-Pot, Two-Component Modular Synthesis of 3,5-Disubstituted Pyrazoles. ACS Omega. Available at: [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC. Available at: [Link]

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes - Organic Chemistry Portal. Available at: [Link]

• Theoretical studies on tautomerism and IR spectra of pyrazole derivatives - ResearchGate. Available at: [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - MDPI. Available at: [Link]

• The use of NMR spectroscopy to study tautomerism - Bohrium. Available at: [Link]

• On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC. Available at: [Link]

• Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups - MDPI. Available at: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Acta Pharmaceutica Sinica B. Available at: [Link]

• (PDF) The tautomerism of pyrazolines (dihydropyrazoles) - ResearchGate. Available at: [Link]

• FIG. 5. Structures and tautomerism of substituted pyrazoles studied in... - ResearchGate. Available at: [Link]

• On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - MDPI. Available at: [Link]

• On the tautomerism of pyrazolones: The geminal 2J[pyrazole C-4,H-3(5)] spin coupling constant as a diagnostic tool | Request PDF - ResearchGate. Available at: [Link]

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• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. bcc.bas.bg [bcc.bas.bg]
• 10. userpage.fu-berlin.de [userpage.fu-berlin.de]
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• 12. Paper Details - Ask this paper | Bohrium [bohrium.com]
• 13. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols [mdpi.com]

Protocols & Analytical Methods

application of pyrazole derivatives as ligands in coordination chemistry

Executive Summary

Pyrazole (

) and its derivatives represent a "privileged structure" in coordination chemistry due to their unique ability to act as both monodentate and bridging ligands (exobidentate). Their specific geometry allows for the construction of multinuclear clusters, bio-inspired active sites (e.g., hemocyanin models), and robust Metal-Organic Frameworks (MOFs).

This guide moves beyond basic synthesis, focusing on application-critical protocols for three high-value sectors: "Scorpionate" Catalysts , Platinum-based Metallodrugs , and Porous MOFs .

Ligand Engineering: The Pyrazole Advantage

The utility of pyrazoles stems from the adjacent nitrogen atoms (

pyrrolic, pyridinic).[1]

• Electronic Tuning: Substitution at the 3,5-positions (e.g.,

  vs. ) drastically alters the Lewis basicity of the donor, tuning the redox potential of the coordinated metal.

• Steric Control: Bulky groups (e.g., tert-butyl, phenyl) at the 3-position create a protective pocket around the metal center, preventing oligomerization and enhancing catalytic selectivity.

Visualizing Coordination Modes

The following diagram illustrates how pyrazole substitution dictates coordination geometry.

Figure 1: Decision tree for pyrazole ligand design based on desired coordination outcome.

Protocol A: Synthesis of Tris(pyrazolyl)borate "Scorpionate" Ligands

Application: Homogeneous Catalysis, Bio-inorganic Modeling.[2] Rationale: Traditional syntheses of Trofimenko ligands (Tp) require high-temperature melts (100°C+), which degrade functionalized pyrazoles. This protocol uses a mild, solution-phase method preserving sensitive functional groups.

Materials

• Substituted Pyrazole (e.g., 3,5-dimethylpyrazole).[2][3]

• (Sodium Hydride, 60% dispersion).
• (Dichloroborane dimethylsulfide complex).

• Solvent: Anhydrous Toluene.

Step-by-Step Methodology

• Deprotonation:

  • Suspend

    (12.1 mmol) in anhydrous toluene (40 mL) under Argon at 0°C.

  • Slowly add the pyrazole derivative (12.1 mmol).

  • Stir for 30 min until

    evolution ceases (Formation of Sodium Pyrazolide).

• Boron Incorporation:

  • Add

    (4.0 mmol) dropwise at room temperature (RT).

  • Critical Checkpoint: Ensure the ratio is strictly 3:1 (Py:B) to favor the Tris-substituted product over Bis-substituted.

• Reaction:

  • Stir at RT for 24 hours. (Unlike melt methods, heating is unnecessary).

• Work-up:

  • Filter the mixture to remove NaCl byproducts.

  • Evaporate solvent to yield the Sodium salt of the ligand (

    ).

• Transmetallation (Optional but Recommended):

  • React the crude Na-salt with

    (Thallium Acetate) in THF to form the Thallium salt ( ).

  • Why? Tl salts are non-hygroscopic and highly soluble in organic solvents, making subsequent complexation with transition metals (Fe, Co, Cu) significantly cleaner.

Protocol B: Bioactive Platinum(II) Pyrazole Complexes

Application: Anticancer Drug Development (Cisplatin Analogues). Rationale: Pyrazoles are less toxic than the amines used in Cisplatin. 3,5-dimethylpyrazole ligands have shown high cytotoxicity against breast cancer lines (MCF-7) by inducing apoptosis via DNA fragmentation.

Materials

• (Potassium Tetrachloroplatinate).

• 3,5-Dimethylpyrazole (

  ).[3]

• Solvent: Water/Ethanol (1:1 mixture).

Step-by-Step Methodology

• Precursor Dissolution:

  • Dissolve

    (1 mmol) in 10 mL distilled water.

  • Note: Solution should be clear red/orange.

• Ligand Addition:

  • Dissolve

    (2.1 mmol) in 5 mL Ethanol.

  • Add ligand solution dropwise to the Pt solution.

• Complexation:

  • Stir at RT for 24–48 hours in the dark (Pt salts are photosensitive).

  • A yellow/orange precipitate will form:

    .

  • Mechanistic Insight: The cis geometry is thermodynamically favored due to the "Trans Effect" of the chloride ions during the substitution steps.

• Purification:

  • Filter the precipitate.

  • Wash sequentially with: Water (removes KCl), Ethanol (removes unreacted ligand), and Diethyl Ether (drying).

  • Vacuum dry.

Mechanism of Action Visualization

Figure 2: Pharmacological pathway of Pyrazole-Platinum(II) complexes.

Protocol C: Water-Stable Aluminum-Pyrazole MOFs (MOF-303 Type)

Application: Water harvesting, Carbon Capture. Rationale: Pyrazolate-based MOFs exhibit superior hydrolytic stability compared to carboxylate MOFs because the Metal-Nitrogen bond (

) is stronger and less susceptible to hydrolysis than the bond.

Materials

• .
• (3,5-pyrazoledicarboxylic acid).

• Solvent: DMF / Water mixture.

Step-by-Step Methodology

• Solvothermal Prep:

  • Dissolve

    and in a DMF/Water (1:1) mixture in a Teflon-lined autoclave.

  • Stoichiometry: 1:1 molar ratio.

• Heating Cycle:

  • Seal and heat to 100°C for 24 hours.

  • Critical Step: The relatively low temperature (compared to 150°C+ for Zeolites) prevents the decomposition of the organic linker while allowing slow crystal growth.

• Activation:

  • Filter the white crystalline powder.

  • Solvent Exchange: Soak in methanol for 3 days, refreshing solvent every 24h. This removes high-boiling DMF from the pores.

  • Degassing: Heat at 150°C under dynamic vacuum (

    mbar) for 12 hours.

• Validation:

  • The resulting material should exhibit a Type I isotherm (

    sorption at 77 K), confirming microporosity.

Characterization & Validation Matrix

To ensure scientific integrity, every synthesized complex must pass the following validation checks.

Technique	Observation Target	Causality / Interpretation
NMR	N-H Proton Shift	Disappearance of the pyrazole N-H signal (approx. 13 ppm) confirms deprotonation and metal coordination (for anionic ligands).
IR Spectroscopy	Stretch	For Scorpionates: A sharp band at ~2440 confirms the bond is intact and the ligand has not degraded to a borate.
SC-XRD	Bond Lengths	bond lengths (typically 1.9–2.1 Å) confirm steric strain. Shorter bonds often correlate with higher stability.
Elemental Analysis	C, H, N %	Critical for MOFs to quantify solvent inclusion. Deviations >0.4% suggest incomplete activation (trapped DMF).

References

• Mild Synthesis of Poly(pyrazolyl)

  • Synthesis of Known and Previously Inaccessible Poly(pyrazolyl)Borates under Mild Conditions.[4][5] The Journal of Organic Chemistry (2023).[4]

  • [Link]

• Platinum-Pyrazole Cytotoxicity

  • A novel series of pyrazole-platinum(II) complexes as potential anti-cancer agents.[3][6] PMC (National Institutes of Health).

  • [Link]

• Pyrazole-based MOFs (MOF-303)

  • Metal-organic frameworks based on pyrazolates for the selective and efficient capture of formaldehyde.[7] Nature Communications / ResearchGate.

  • [Link]

• General Coordination Review

  • Coordination chemistry with pyrazole-based chelating ligands: Molecular structural aspects.

  • [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Platinum(II) and palladium(II) complexes with (N,N') and (C,N,N')- ligands derived from pyrazole as anticancer and antimalarial agents: synthesis, characterization and in vitro activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Precision Synthesis of Bioactive Pyrazole Scaffolds: From Regiocontrol to Scale-Up

Abstract & Scope

Pyrazoles represent a "privileged scaffold" in medicinal chemistry, forming the core of blockbuster drugs like Celecoxib (COX-2 inhibitor), Rimonabant (CB1 antagonist), and Edaravone (neuroprotective). However, the synthesis of asymmetric pyrazoles presents a persistent challenge: Regioselectivity .

The classical condensation of hydrazines with 1,3-dicarbonyls (Knorr synthesis) often yields a mixture of 1,3- and 1,5-isomers, necessitating tedious chromatographic separation. This Application Note provides a rational design framework for synthesizing bioactive pyrazoles with high regiocontrol. We contrast a Thermodynamically Controlled Protocol (for fluorinated scaffolds) against a Green Kinetic Protocol (aqueous/microwave synthesis), supported by advanced NMR characterization techniques.

Strategic Considerations: The Regioselectivity Paradox

In the reaction between a monosubstituted hydrazine (

) and an unsymmetrical 1,3-diketone ( ), two isomers can form. The ratio depends on:

• Electronic Bias: The hydrazine's terminal nitrogen (

  ) is the most nucleophilic and typically attacks the most electrophilic carbonyl first.

• Steric Hindrance: Bulky substituents on the hydrazine or diketone can override electronic factors.

• Solvent Proticity: Fluorinated alcohols (e.g., TFE, HFIP) can activate specific carbonyls via hydrogen bonding, shifting selectivity.

Decision Matrix: Pathway Selection

Use the following logic to select your experimental approach:

Figure 1: Strategic decision tree for selecting the optimal synthetic route based on substrate properties.

Protocol 1: Regioselective Synthesis of Trifluoromethyl Pyrazoles (Celecoxib Analog)

Objective: Synthesis of 1-(4-sulfamoylphenyl)-3-trifluoromethyl-5-(p-tolyl)pyrazole. Challenge: Direct condensation often yields the 1,5-isomer (wrong regioisomer) or a mixture. This protocol uses acid catalysis to drive the formation of the 1,3-isomer (the bioactive form).

Materials

• Diketo-precursor: 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione (1.0 equiv)

• Hydrazine: 4-sulfamoylphenylhydrazine hydrochloride (1.1 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) or Ethanol (absolute)

• Catalyst: HCl (conc. 37%) or TFA

• Apparatus: 50 mL Round Bottom Flask (RBF), Reflux Condenser, Magnetic Stirrer.

Step-by-Step Methodology

• Preparation of Hydrazine Salt:

  • Note: Hydrazine hydrates are toxic and unstable. Use the hydrochloride salt for stoichiometry control.

  • Dissolve 4-sulfamoylphenylhydrazine HCl (5 mmol) in TFE (15 mL). TFE is preferred over ethanol as its high ionizing power and hydrogen-bond donor ability stabilize the transition state leading to the 1,3-isomer.

• Condensation:

  • Add 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione (5 mmol) to the mixture.

  • Add catalytic HCl (0.5 mL).

  • Mechanism:[1][2][3][4] The

    group is electron-withdrawing, making the adjacent carbonyl less nucleophilic. However, it exists largely as the enol.[5] Acid catalysis promotes protonation of the carbonyl adjacent to the aryl group, directing the initial nucleophilic attack of the hydrazine to this position.

• Reflux & Monitoring:

  • Heat to reflux (

    ) for 4–6 hours.

  • Validation Point: Monitor via TLC (30% Ethyl Acetate/Hexane).[5] The starting diketone (

    ) should disappear. The pyrazole product will appear at .

• Work-up:

  • Cool to room temperature.

  • Pour the reaction mixture into ice-cold water (50 mL).

  • The product typically precipitates as a white/off-white solid.

  • Filter via Buchner funnel.[5] Wash with cold water (

    mL) to remove acid traces.

• Purification:

  • Recrystallize from Ethanol/Water (9:1) to remove trace regioisomers.

Expected Results

Parameter	Value
Yield	85–92%
Regioisomeric Ratio (1,3 vs 1,5)	> 95:5 (in TFE)
Appearance	White crystalline solid
Melting Point	157–159°C

Protocol 2: Green Aqueous Synthesis (Microwave-Assisted)

Objective: Rapid, catalyst-free synthesis of pyrazolones or fused pyrazoles (e.g., Edaravone analogs) using water as the solvent. Advantages: Eliminates volatile organic compounds (VOCs), reduces time from hours to minutes.

Materials

• Substrates: Ethyl acetoacetate (1.0 equiv), Phenylhydrazine (1.0 equiv).

• Solvent: Deionized Water.

• Apparatus: Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave) or Ultrasonic Bath.

Step-by-Step Methodology

• One-Pot Assembly:

  • In a 10 mL microwave vial, mix Ethyl acetoacetate (2 mmol) and Phenylhydrazine (2 mmol).

  • Add 4 mL of water. The mixture will be biphasic initially.

  • Optional: Add 10 mol% Sodium Dodecyl Sulfate (SDS) if substrates are highly hydrophobic (micellar catalysis).

• Irradiation:

  • Microwave Settings: 120°C, 150W, high stirring.

  • Time: 5–10 minutes.

  • Note: If using ultrasound, sonicate at

    for 30–45 minutes.

• Isolation:

  • Cool the vial. The product usually precipitates out of the aqueous phase as the reaction completes (due to the "hydrophobic effect" driving the organic product out of water).

  • Filter and wash with water.[5]

• Self-Validation:

  • Check pH of filtrate. It should be neutral.

  • Yield is calculated immediately after drying.

Characterization: Distinguishing Regioisomers

The most critical step in pyrazole synthesis is proving you have the correct isomer. 1D proton NMR is often insufficient because the signals are similar.

Definitive NMR Techniques

• NOE (Nuclear Overhauser Effect):

  • 1,5-isomer: Strong NOE correlation between the N-Aryl ortho-protons and the C5-substituent (e.g., the Methyl group of the tolyl ring).

  • 1,3-isomer (Celecoxib-like): NOE correlation between the N-Aryl ortho-protons and the C5-proton (the pyrazole ring proton). There is NO spatial proximity to the tolyl group.

• 13C NMR (Fluorine Coupling):

  • If a

    group is present at C3, it will show a quartet with Hz.

  • The C4 carbon will appear as a quartet with

    Hz.

Mechanism of Knorr Dehydration

Understanding the mechanism aids in troubleshooting.

Figure 2: Simplified mechanistic flow of the Knorr condensation.

Safety & Handling

• Hydrazines: Phenylhydrazine is a suspected carcinogen and skin sensitizer. Always handle in a fume hood. Use hydrochloride salts where possible to reduce vapor pressure.

• Waste Disposal: Aqueous waste from Protocol 2 may contain trace organics; treat as aqueous chemical waste, do not pour down the drain.

• Pressure: Microwave reactions generate pressure. Ensure vials are rated for >20 bar.

References

• Green Synthesis of Celecoxib

  • A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib.[6][7] J. Chem. Educ.

  • [Link]

• Regioselectivity Mechanisms

  • Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles.

  • [Link]

• NMR Characterization

  • Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.

  • [Link]

• Aqueous/Green Methods

  • Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. SynOpen.[8]

Sources

• 1. name-reaction.com [name-reaction.com]
• 2. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 3. rsc.org [rsc.org]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. chemhelpasap.com [chemhelpasap.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-(2-Hydrazinylethyl)-1H-pyrazole in the Development of Enzyme Inhibitors

Introduction: The Pyrazole Scaffold as a Privileged Structure in Enzyme Inhibition

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry.[1] Its unique structural and electronic properties allow it to serve as a versatile scaffold for the design of potent and selective enzyme inhibitors.[2] The pyrazole ring can engage in various non-covalent interactions with enzyme active sites, including hydrogen bonding, hydrophobic interactions, and π-stacking. This versatility has led to the development of numerous pyrazole-containing drugs with a wide range of therapeutic applications, from anti-inflammatory agents like celecoxib to anti-cancer therapies.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of a novel pyrazole derivative, 1-(2-hydrazinylethyl)-1H-pyrazole , in the discovery of new enzyme inhibitors. While this specific molecule is not yet extensively characterized in the scientific literature, its structural features—combining the proven pyrazole core with a reactive hydrazinyl side chain—suggest significant potential as a building block for creating targeted covalent or non-covalent inhibitors.

Herein, we present a plausible synthetic route for 1-(2-hydrazinylethyl)-1H-pyrazole, propose potential enzyme targets based on structure-activity relationships of related compounds, and provide a detailed protocol for in vitro screening and characterization of its inhibitory activity against a representative enzyme class, protein kinases.

Synthesis of 1-(2-Hydrazinylethyl)-1H-pyrazole

The synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole can be approached through a two-step process involving the N-alkylation of pyrazole with a protected hydrazine derivative, followed by deprotection. The use of a tert-butyloxycarbonyl (Boc) protecting group for the hydrazine moiety is a common and effective strategy, as it is stable under the alkylation conditions and can be removed under mild acidic conditions.[3][4]

Synthetic Workflow

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. assaygenie.com [assaygenie.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Lab Reporter [fishersci.co.uk]

Application Note: High-Efficiency Multicomponent Synthesis of Pyrazole Scaffolds

Executive Summary & Strategic Analysis

The pyrazole pharmacophore is ubiquitous in modern drug discovery, serving as the core scaffold for blockbuster drugs like Celecoxib (COX-2 inhibitor), Rimonabant (CB1 antagonist), and Sildenafil (PDE5 inhibitor). Traditional linear synthesis of pyrazoles often suffers from low atom economy, extensive purification requirements, and the use of volatile organic solvents.

This Application Note details two high-value Multicomponent Reaction (MCR) protocols designed to overcome these limitations. By leveraging convergent synthesis, these protocols allow researchers to generate complex pyrazole libraries with superior Pot, Atom, and Step Economy (PASE).

Protocol Comparison

Feature	Protocol A: Pyranopyrazoles	Protocol B: Fused Imidazo-Pyrazoles (GBB)
Reaction Type	4-Component Condensation	3-Component Groebke-Blackburn-Bienaymé
Primary Utility	High-throughput screening (HTS) libraries	Fragment-based drug discovery (FBDD)
Complexity	High functional density (3 rings formed)	Fused heteroaromatic systems (Kinase inhibitors)
Catalysis	Organocatalytic (L-Proline) / Green	Lewis Acid (Sc(OTf)₃) / High Performance
Key Advantage	Aqueous media, catalyst-free option	Access to "privileged" kinase scaffolds

Mechanistic Pathways

Understanding the order of events is critical for troubleshooting MCRs. In the 4-component synthesis of dihydropyrano[2,3-c]pyrazoles, two distinct pathways occur simultaneously before converging.

Mechanism: 4-Component Pyranopyrazole Synthesis

The reaction proceeds via a Knoevenagel condensation (Aldehyde + Malononitrile) and a simultaneous Pyrazolone formation (Hydrazine + β-keto ester), followed by a Michael addition and final Cyclization .

Figure 1: Convergent mechanistic pathway for the L-Proline catalyzed synthesis of dihydropyrano[2,3-c]pyrazoles.

Protocol A: Green Synthesis of Dihydropyrano[2,3-c]pyrazoles

Target: Rapid generation of bioactive scaffolds with antimicrobial and anti-inflammatory potential. Chemistry: L-Proline catalyzed 4-component reaction in aqueous ethanol.

Materials

• Reagents: Ethyl acetoacetate (1.0 mmol), Hydrazine hydrate (1.0 mmol), Aryl aldehyde (1.0 mmol), Malononitrile (1.0 mmol).

• Catalyst: L-Proline (10 mol%).

• Solvent: Water:Ethanol (1:1 v/v, 5 mL).

Experimental Procedure

• Pre-activation: In a 50 mL round-bottom flask, combine Ethyl acetoacetate and Hydrazine hydrate. Stir at room temperature for 5-10 minutes until the initial exothermic reaction subsides (Formation of Pyrazolone).

• Addition: Add the Aryl aldehyde, Malononitrile, and L-Proline catalyst to the reaction mixture.

• Solvent: Add 5 mL of Water:Ethanol (1:1).

• Reaction: Reflux the mixture at 80°C.

  • Monitoring: Check TLC (Ethyl acetate:n-Hexane 3:7) every 15 minutes. Reaction is typically complete within 30–60 minutes.

• Workup (Precipitation Method):

  • Cool the reaction mixture to room temperature. The product usually precipitates as a solid.

  • Filter the solid using a Büchner funnel.

  • Wash the cake with 10 mL of cold water (to remove L-Proline) followed by 5 mL of cold ethanol (to remove unreacted organic starting materials).

• Purification: Recrystallize from hot ethanol if necessary. Column chromatography is rarely needed.

Representative Data (Yields)

Aldehyde Substituent (R)	Time (min)	Yield (%)	Melting Point (°C)
4-NO₂ (Electron Withdrawing)	25	94	244-246
4-Cl (Electron Withdrawing)	30	91	228-230
4-OMe (Electron Donating)	45	86	210-212
H (Unsubstituted)	40	88	220-222

Protocol B: Advanced Groebke-Blackburn-Bienaymé (GBB) Reaction

Target: Fused Imidazo[1,2-b]pyrazoles (Kinase Inhibitor Scaffolds). Chemistry: Scandium(III) triflate catalyzed 3-component condensation.[1][2][3][4]

Strategic Context

The GBB reaction is a premier method for synthesizing fused nitrogen heterocycles. By using 3-amino-pyrazole as the amine component, researchers can access the privileged imidazo[1,2-b]pyrazole core, which is isosteric with the imidazo[1,2-a]pyridine scaffold found in drugs like Zolpidem.

Materials

• Amine: 3-Amino-5-methylpyrazole (1.0 mmol).

• Aldehyde: Benzaldehyde derivative (1.0 mmol).

• Isocyanide: tert-Butyl isocyanide or Cyclohexyl isocyanide (1.1 mmol).

• Catalyst: Sc(OTf)₃ (5 mol%).

• Solvent: Methanol (3 mL).

Workflow Diagram

Figure 2: Optimized workflow for the Sc(OTf)₃ catalyzed GBB reaction.

Experimental Procedure

• Setup: In a microwave process vial (or sealed tube), dissolve 3-amino-5-methylpyrazole (1.0 mmol) and the aldehyde (1.0 mmol) in Methanol (3 mL).

• Imine Formation: Stir at room temperature for 10 minutes to facilitate initial imine formation (often indicated by a slight color change).

• Activation: Add Scandium(III) triflate (Sc(OTf)₃, 25 mg, 5 mol%).

• Addition: Add the isocyanide (1.1 mmol) in one portion.

• Reaction:

  • Method A (Microwave - Recommended): Heat at 100°C for 20 minutes (High absorption setting).

  • Method B (Thermal): Heat in an oil bath at 60°C for 4–6 hours.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove Methanol.

  • The residue is often a viscous oil.

• Purification: Purify via flash column chromatography on silica gel.

  • Eluent: Dichloromethane:Methanol (95:5 to 90:10 gradient).

  • Note: The products are basic; adding 1% Triethylamine to the eluent can improve peak shape.

Critical Process Parameters (CPP) & Troubleshooting

The "Oiling Out" Phenomenon (Protocol B)

Issue: GBB products often form viscous oils or sticky gums upon solvent evaporation, making crystallization difficult. Solution:

• Do not attempt immediate recrystallization.

• Perform a rapid "filtration" through a short pad of silica using DCM to remove the metal catalyst.

• Triturate the resulting oil with Diethyl ether or n-Pentane/Hexane. Sonication of the oil in pentane often induces solidification.

Knoevenagel Reversibility (Protocol A)

Issue: Low yields of the pyranopyrazole. Root Cause: The Knoevenagel intermediate (arylidene malononitrile) is hydrolytically unstable in hot water if the subsequent Michael addition is slow. Solution:

• Ensure the Pyrazolone (Hydrazine + EAA) is pre-formed before adding the aldehyde and malononitrile. This ensures a high concentration of the nucleophile is ready to trap the Knoevenagel intermediate immediately upon formation.

Catalyst Deactivation (Protocol B)

Issue: Reaction stalls after 50% conversion. Root Cause: Sc(OTf)₃ can be deactivated by basic amines or water traces. Solution:

• Use anhydrous Methanol.

• If using strongly basic amino-pyrazoles, increase catalyst loading to 10 mol% or switch to a Brønsted acid catalyst like Acetic Acid (though yields may be lower).

References

• Nagaraju, S., et al. "L-Proline catalyzed one-pot three-component synthesis and evaluation for biological activities of tetrahydrobenzo[b]pyran." Journal of Chemical Sciences, vol. 134, no. 1, 2022.[2][5]

• Longo Jr, L. S., et al. "Scandium(III) triflate‐catalyzed GBB‐like reaction for the synthesis of nitrogen‐based heterocycles."[6][7] ResearchGate Review, 2020.

• Shaabani, A., et al. "Green and efficient protocol for the synthesis of dihydropyrano[2,3-c]pyrazole derivatives via a one-pot, four component reaction by grinding method." Combinatorial Chemistry & High Throughput Screening, 2018.

• Boltjes, A., & Dömling, A. "The Groebke-Blackburn-Bienaymé Reaction."[2] Beilstein Journal of Organic Chemistry, vol. 20, 2024.[8]

• Baenziger, M., et al. "Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction."[9] Synthesis, vol. 49, 2017.[9]

Sources

• 1. scielo.br [scielo.br]
• 2. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 3. BJOC - Generation of multimillion chemical space based on the parallel Groebke–Blackburn–Bienaymé reaction [beilstein-journals.org]
• 4. The Groebke-Blackburn-Bienaymé Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Green Catalysts and/or Green Solvents for Sustainable Multi-Component Reactions [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]

Application Notes & Protocols: A Guide to the Development of Novel Pyrazole-Based Compounds for Anticancer Research

Introduction: The Pyrazole Nucleus as a Privileged Scaffold in Oncology

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is recognized in medicinal chemistry as a "privileged scaffold".[1][2][3][4] This designation stems from its remarkable versatility, metabolic stability, and its capacity to form multiple, favorable interactions with a wide range of biological targets.[4][5] The utility of this scaffold is prominently demonstrated in oncology, where it forms the core of numerous FDA-approved drugs and clinical candidates.[6][7][8] Pyrazole-containing therapeutics like Crizotinib (ALK/ROS1 inhibitor), Encorafenib (BRAF inhibitor), and Ruxolitinib (JAK1/2 inhibitor) underscore the scaffold's success in targeting key drivers of cancer progression.[7][9]

The anticancer activity of pyrazole derivatives is diverse, largely because the scaffold serves as an excellent framework for creating potent and selective inhibitors of various enzyme families, particularly protein kinases.[7][10] By strategically modifying the substitution patterns on the pyrazole ring, medicinal chemists can fine-tune the compound's affinity and selectivity for specific targets, such as Cyclin-Dependent Kinases (CDKs), BRAF, and Aurora kinases, which are often dysregulated in cancer.[7][10][11][12][13] This guide provides a comprehensive overview of the design principles, synthetic strategies, and detailed protocols for the preclinical evaluation of novel pyrazole-based compounds in anticancer research.

Part 1: Rational Design and Synthesis of Pyrazole-Based Anticancer Agents

The development of a successful anticancer agent begins with a logical design strategy, informed by an understanding of the target biology and the principles of medicinal chemistry.

The Centrality of Structure-Activity Relationship (SAR) Studies

Structure-Activity Relationship (SAR) studies are the cornerstone of rational drug design, guiding the optimization of a lead compound to enhance its potency, selectivity, and drug-like properties.[14][15] For pyrazole-based kinase inhibitors, SAR exploration typically involves modifying substituents at different positions of the pyrazole ring to maximize interactions with the ATP-binding pocket of the target kinase.[16] For instance, introducing electron-withdrawing groups can influence the electronic properties of the ring system, while bulkier substituents can probe different sub-pockets of the binding site to improve selectivity.[10]

General Synthetic Strategy

A common and robust method for synthesizing the pyrazole core is the Knorr pyrazole synthesis, which involves the condensation reaction between a β-dicarbonyl compound and a hydrazine derivative.[17] Modern advancements, such as microwave-assisted organic synthesis, have significantly accelerated these reactions, offering higher yields and reducing reaction times.[18]

• Rationale: This protocol leverages the efficiency of microwave irradiation to rapidly synthesize a library of pyrazole analogs for initial screening. The use of various substituted β-diketones and hydrazines allows for diverse chemical space exploration.

• Materials:

  • Substituted 1,3-dicarbonyl compound (1.0 eq)

  • Substituted hydrazine hydrochloride (1.1 eq)

  • Ethanol (Microwave-grade)

  • Triethylamine (1.2 eq)

  • Microwave vial (10 mL)

• Procedure:

  • To a 10 mL microwave vial, add the 1,3-dicarbonyl compound (e.g., 1 mmol).

  • Add ethanol (3 mL) to dissolve the starting material.

  • Add the corresponding hydrazine hydrochloride (1.1 mmol) and triethylamine (1.2 mmol).

  • Seal the vial with a cap.

  • Place the vial in the microwave reactor. Irradiate at 120°C for 15-30 minutes.

  • After the reaction is complete, cool the vial to room temperature.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product using column chromatography on silica gel to obtain the desired pyrazole compound.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Design & Synthesis Workflow Visualization

The following diagram illustrates the iterative cycle of designing, synthesizing, and evaluating novel pyrazole compounds.

Caption: Iterative workflow for pyrazole-based drug discovery.

Part 2: Preclinical Evaluation - A Step-by-Step In Vitro Screening Cascade

Once a library of novel pyrazole compounds has been synthesized and characterized, a systematic in vitro screening process is essential to identify promising candidates and elucidate their mechanisms of action.[19]

Initial Cytotoxicity Screening using MTT Assay

The first step is to assess the general cytotoxicity of the compounds against a panel of relevant human cancer cell lines. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[20][21]

• Rationale: This assay provides a quantitative measure of a compound's ability to inhibit cancer cell growth. The IC₅₀ value (the concentration of a drug that inhibits cell growth by 50%) is a key metric for comparing the potency of different compounds.[22]

• Materials:

  • Human cancer cell lines (e.g., MCF-7 breast, A549 lung, HCT116 colon)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 96-well flat-bottom plates

  • Synthesized pyrazole compounds (dissolved in DMSO to make a 10 mM stock)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Multi-channel pipette, incubator (37°C, 5% CO₂), microplate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment. This allows cells to enter the logarithmic growth phase.

  • Compound Treatment: Prepare serial dilutions of the pyrazole compounds in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a "vehicle control" (medium with DMSO, same concentration as the highest compound dose) and a "no-cell" blank control. Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Compound ID	R¹ Group	R³ Group	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)	HCT116 IC₅₀ (µM)
PZ-01	Phenyl	Methyl	15.2	25.8	18.4
PZ-02	4-Cl-Phenyl	Methyl	2.5	5.1	3.3
PZ-03	4-F-Phenyl	CF₃	0.8	1.2	0.9
PZ-04	4-MeO-Phenyl	Methyl	>50	>50	>50
Doxorubicin	(Control)	(Control)	0.5	0.9	0.6

This table demonstrates how SAR can be inferred. For example, the addition of an electron-withdrawing group at the R¹ position (PZ-02, PZ-03) significantly increases potency compared to the unsubstituted parent compound (PZ-01).

Elucidating the Mechanism of Action

Compounds that show potent cytotoxicity (e.g., IC₅₀ < 10 µM) are advanced to mechanism-of-action studies.

• Rationale: Many anticancer drugs, particularly kinase inhibitors, exert their effects by disrupting the cell cycle.[23] This protocol uses propidium iodide (PI) staining to determine the DNA content of cells, revealing the proportion of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Procedure:

  • Seed cells in 6-well plates and treat with the pyrazole compound at 1x and 3x its IC₅₀ concentration for 24 hours.

  • Harvest the cells (including floating cells in the supernatant) and wash with ice-cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours. Ethanol permeabilizes the cell membrane and fixes the cells.

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A. RNase A is crucial to prevent staining of double-stranded RNA.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples using a flow cytometer. The PI fluorescence intensity is proportional to the DNA content.

• Rationale: A desirable characteristic of an anticancer drug is the ability to induce apoptosis (programmed cell death).[24] This assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.

• Procedure:

  • Seed and treat cells as described in the cell cycle analysis protocol (24-48 hours).

  • Harvest all cells and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension. Annexin V binds to phosphatidylserine, which flips to the outer membrane during early apoptosis. PI is a nuclear stain that can only enter cells with compromised membranes (late apoptotic/necrotic cells).

  • Incubate for 15 minutes in the dark at room temperature.

  • Analyze immediately by flow cytometry.

• Rationale: To confirm that a compound directly inhibits its intended target, a cell-free enzymatic assay is required.[12][23] This protocol provides a general framework for measuring kinase activity.

• Procedure:

  • In a 96-well plate, add recombinant human Aurora Kinase A enzyme to a kinase assay buffer.

  • Add the pyrazole compound at various concentrations.

  • Initiate the kinase reaction by adding the substrate (e.g., a peptide substrate) and ATP.

  • Incubate at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.

  • Calculate the percentage of kinase inhibition relative to a no-inhibitor control and determine the IC₅₀ value.

In Vitro Screening Workflow Visualization

Caption: A hierarchical workflow for in vitro screening.

Signaling Pathway Visualization: Aurora A Kinase in Mitosis

Understanding the target's role provides context for the drug's mechanism. Aurora A is a key regulator of mitotic entry and spindle assembly.

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
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• 6. benthamdirect.com [benthamdirect.com]
• 7. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies | MDPI [mdpi.com]
• 8. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 9. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Novel tricyclic pyrazole BRAF inhibitors with imidazole or furan central scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. An Insight into the Structure-activity Relationship of Benzimidazole and Pyrazole Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 20. ijpbs.com [ijpbs.com]
• 21. In vitro methods of screening of anticancer agents | PPTX [slideshare.net]
• 22. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity [mdpi.com]
• 23. A novel class of pyrazole analogues as aurora kinase A inhibitor: design, synthesis, and anticancer evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A-Z Guide to Synthesizing Metal Complexes with Pyrazole-Based Chelating Ligands

For Researchers, Scientists, and Drug Development Professionals

The Strategic Value of Pyrazole-Based Ligands in Coordination Chemistry

Pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, serves as a uniquely versatile building block in coordination chemistry.[1][2] Its derivatives are exceptional chelating agents for a wide array of transition metals, lanthanides, and actinides.[3][4] The enduring interest in these ligands stems from several key attributes:

• Tunable Steric and Electronic Properties: The pyrazole ring can be readily functionalized, allowing for precise control over the steric and electronic environment of the resulting metal complex. This tunability is crucial for applications ranging from catalysis to medicinal chemistry.[2]

• Diverse Coordination Modes: Pyrazole ligands can coordinate to metal centers in various ways, including monodentate, bidentate, and tridentate fashions, leading to a rich diversity of complex geometries and nuclearities.[5][6] This adaptability allows for the design of complexes with specific stereochemical requirements.[5]

• Proton-Responsiveness: The N-H proton on unsubstituted pyrazoles introduces a pH-sensitive element, enabling applications in sensors and catalysis where proton transfer is a key step.[7]

• Biological Significance: The pyrazole scaffold is a well-established pharmacophore found in numerous FDA-approved drugs.[1] This inherent bio-compatibility makes their metal complexes attractive candidates for drug discovery and development, with demonstrated potential as anticancer and antimicrobial agents.[8][9][10]

Ligand Design and Synthesis: The Foundation of the Complex

The properties of the final metal complex are intrinsically linked to the design of the chelating ligand. The synthesis of the ligand is, therefore, a critical first step. A common and versatile class of pyrazole-based ligands are the N-acylpyrazoles, which can be synthesized from readily available precursors.

Protocol 1: Synthesis of a Prototypical N-Acylpyrazole Ligand

This protocol outlines the synthesis of an N-acylpyrazole adduct, a common precursor for complexation reactions.[8]

Objective: To synthesize an N-acylpyrazole·HCl adduct from 3,5-dimethylpyrazole.

Materials:

• 3,5-dimethylpyrazole (dmp)

• Acetyl chloride (CH₃COCl)

• Diethyl ether

• Chloroform

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

• Filtration apparatus

Procedure:

• Dissolution: Dissolve 3,5-dimethylpyrazole in diethyl ether in a round-bottom flask equipped with a magnetic stir bar.

• Acylation: While stirring, slowly add an equimolar amount of acetyl chloride to the solution. The addition should be done carefully, as the reaction can be exothermic.

• Precipitation: A white precipitate of the N-acylpyrazole·HCl adduct will form. Continue stirring for an additional 10-15 minutes to ensure the reaction goes to completion.

• Isolation: Filter the resulting white precipitate and wash it with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Crystallization (Optional): For purification and to obtain crystals suitable for X-ray diffraction, the crude product can be recrystallized from a solvent like chloroform.[8]

• Characterization: The final product should be characterized by techniques such as FTIR, ¹H NMR, and ESI-HRMS to confirm its identity and purity.[8]

Causality Behind Experimental Choices:

• Solvent: Diethyl ether is chosen as it is a relatively non-polar solvent that readily dissolves the pyrazole starting material but is a poor solvent for the resulting ionic HCl adduct, causing it to precipitate out of the solution and simplifying isolation.

• Reagents: Acetyl chloride is a highly reactive acylating agent that readily reacts with the pyrazole nitrogen. The formation of the HCl adduct in situ helps to drive the reaction forward.

Synthesis of Metal Complexes: A Step-by-Step Guide

The general principle for synthesizing pyrazole-based metal complexes involves the reaction of the ligand with a suitable metal salt in an appropriate solvent.

General Workflow for Synthesis and Characterization

Caption: General workflow for pyrazole-based metal complex synthesis.

Protocol 2: Synthesis of a Divalent Metal-Pyrazole Complex

This protocol details a general method for synthesizing Co(II), Cu(II), or Zn(II) complexes with a pyrazole-derived ligand.[8][11]

Objective: To synthesize a complex of the type [MCl₂(dmp)₂] where M = Co, Cu, or Zn.

Materials:

• Synthesized N-acylpyrazole·HCl adduct (from Protocol 1) or a commercially available pyrazole ligand (e.g., 3,5-dimethylpyrazole).

• Metal(II) salt (e.g., CoCl₂, CuCl₂·2H₂O, or Zn(OAc)₂).

• Ethanol (reagent grade).

• Standard reflux apparatus.

Procedure:

• Solution Preparation: Dissolve the pyrazole ligand in ethanol in a round-bottom flask. In a separate container, dissolve the chosen metal salt in ethanol.

• Reaction Mixture: Add the metal salt solution to the ligand solution. The molar ratio is crucial; for a bis(ligand) complex, a 2:1 ligand-to-metal molar ratio is typically used.[8][11]

• Reflux: Heat the resulting mixture to reflux and maintain it for approximately 4 hours with continuous stirring.[8] A color change is often indicative of complex formation.

• Concentration: After the reflux period, allow the solution to cool to room temperature. Reduce the volume of the solvent using a rotary evaporator.

• Crystallization: Set the concentrated solution aside for slow evaporation at room temperature. Crystals suitable for single-crystal X-ray diffraction may form over several days to a week.[8]

• Isolation: Collect the crystalline product by filtration, wash with a small amount of cold ethanol, and dry in a vacuum desiccator over fused calcium chloride.[9]

• Yield Calculation: Determine the percentage yield of the final product. Yields for these types of reactions are often high, in the range of 80-95%.[8]

Causality Behind Experimental Choices:

• Metal Salt Selection: The choice of metal salt (e.g., chloride vs. acetate) can influence the final product. Acetates are often used when a deprotonated ligand is desired, while chlorides can act as coordinating anions in the final complex.[8][9][10]

• Solvent: Ethanol is a common choice as it is a polar solvent that can dissolve both the ligand and many metal salts, and its boiling point is suitable for reflux conditions.

• Reflux: Heating the reaction mixture under reflux provides the necessary activation energy to overcome the kinetic barrier for ligand exchange and complex formation, ensuring the reaction proceeds to completion in a reasonable timeframe.

• Slow Evaporation: This is a critical step for obtaining high-quality single crystals. Rapid precipitation often leads to amorphous powders or microcrystalline material unsuitable for X-ray diffraction analysis.

Authoritative Characterization Techniques

Confirming the structure and purity of the synthesized complex is a multi-step process requiring a suite of analytical techniques.

Technique	Purpose & Information Gained	Typical Observation for Pyrazole Complexes
Single-Crystal X-ray Diffraction	Provides the definitive 3D molecular structure, including bond lengths, bond angles, coordination geometry, and crystal packing.[8]	Confirms the coordination of the pyrazole nitrogen(s) to the metal center and establishes the overall geometry (e.g., square planar, tetrahedral, octahedral).[12]
FTIR Spectroscopy	Identifies functional groups and confirms ligand coordination.	A shift in the C=N stretching vibration of the pyrazole ring upon coordination to the metal ion is a key indicator of complex formation.[9][10]
UV-Vis Spectroscopy	Investigates the electronic transitions within the complex, providing information about the coordination environment of the metal ion.	Can be used to study the binding interactions of the complex with biological macromolecules like DNA.[9]
¹H and ¹³C NMR Spectroscopy	Elucidates the structure of the ligand and can indicate complex formation in solution (for diamagnetic complexes).	Chemical shifts of the pyrazole ring protons will change upon coordination to a metal center.[12]
Mass Spectrometry (e.g., ESI-HRMS)	Determines the mass-to-charge ratio of the complex, confirming its molecular weight and formula.[8][9]	The molecular ion peak corresponding to the expected formula of the complex provides strong evidence of its formation.
Thermogravimetric Analysis (TGA)	Determines the thermal stability of the complex and can quantify the presence of solvent molecules (e.g., water) in the crystal lattice.[10][12]	Weight loss at specific temperatures can correspond to the loss of coordinated or solvated water/solvent molecules, followed by decomposition of the ligand at higher temperatures.[12]
Elemental Analysis (C, H, N)	Determines the empirical formula of the complex by quantifying the percentage composition of key elements.	The experimentally found percentages should closely match the calculated values for the proposed molecular formula.[9][11]

Applications and Future Directions

The versatility of pyrazole-based metal complexes has led to their application in numerous fields.

Application Area	Role of Pyrazole-Based Metal Complex	Example Metals
Homogeneous Catalysis	Act as catalysts for a variety of organic transformations, including C-C cross-coupling reactions (e.g., Suzuki, Heck).[2][4] The ligand stabilizes the metal center and modulates its catalytic activity.[2][13]	Pd, Ni, Cu, Ru[2][13]
Drug Development	Serve as potential therapeutic agents, exhibiting anticancer, antimicrobial, and anti-inflammatory properties.[9][10][14] The complex can interact with biological targets like DNA.[8]	Cu, Zn, Co, Pt[8][9][10]
Materials Science	Act as building blocks for Metal-Organic Frameworks (MOFs) and coordination polymers with applications in gas storage and separation.[4][13]	Zn, Co, Cu[4]
Supramolecular Chemistry	Mediate the self-assembly of complex, multi-component architectures through coordination-driven interactions.[6]	Various transition metals

Troubleshooting Common Synthesis Problems

Problem	Potential Cause	Suggested Solution
Low or No Yield	Incorrect stoichiometry; reaction not going to completion; product is soluble in the chosen solvent.	Double-check molar ratios. Increase reflux time or temperature. Try a different solvent in which the product is less soluble.
Oily Product or Amorphous Powder	Product precipitated too quickly; presence of impurities.	Ensure slow evaporation for crystallization. Attempt recrystallization from a different solvent system. Purify the ligand before the complexation reaction.
Difficulty Obtaining Single Crystals	Solvent system is not ideal for crystal growth; rapid cooling or evaporation.	Screen a variety of solvents or solvent mixtures (e.g., ethanol/ether, chloroform/hexane). Use techniques like vapor diffusion or slow cooling to promote crystal growth.
Inconsistent Characterization Data	Impure product; mixture of products; complex is unstable.	Purify the product thoroughly. Re-evaluate the reaction conditions (e.g., atmosphere, temperature) to prevent side reactions or decomposition. Check the stability of the complex in solution over time using UV-Vis or NMR.[8]

References

• Title: Pyrazole-Infused Metal Complexes: Anticancer Activity, DNA Cleavage, and Biophysical Insights into DNA/BSA Interactions | ACS Applied Bio Materials Source: ACS Publications URL: [Link]

• Title: Synthesis, structural characterization, biological evaluation and of metal complexes with pyrazoline derivatives Source: Der Pharma Chemica URL: [Link]

• Title: Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(II) complexes as potential therapeutics Source: RSC Publishing URL: [Link]

• Title: Pyrazole and Benzimidazole Derivatives: Chelating Properties Towards Metals Ions and their Applications Source: Bentham Science Publishers URL: [Link]

• Title: Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review Source: PMC URL: [Link]

• Title: Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates Source: ResearchGate URL: [Link]

• Title: Ligand based design and synthesis of pyrazole based derivatives as selective COX-2 inhibitors Source: PubMed URL: [Link]

• Title: Synthesis and characterization of Cu(II)-pyrazole complexes for possible anticancer agents; conformational studies as well as compatible in-silico and in-vitro assays Source: PMC URL: [Link]

• Title: Synthesis and characterization of copper, nickel, cobalt, zinc complexes with 4-nitro-3-pyrazolecarboxylic acid ligand Source: ResearchGate URL: [Link]

• Title: Transition metal complexes with pyrazole derivatives as ligands Source: ResearchGate URL: [Link]

• Title: Coordination chemistry with pyrazole-based chelating ligands: Molecular structural aspects Source: ResearchGate URL: [Link]

• Title: Pyrazole as a framework for ligand design: synthesis of new ligands and coordination compounds Source: ddd-UAB URL: [Link]

• Title: Synthesis and characterization of highly stable pyrazolate-based metal-organic frameworks Source: Insubria URL: [Link]

• Title: APPLICATIONS OF TRANSITION METAL CATALYSIS IN DRUG DISCOVERY AND DEVELOPMENT - An Industrial Perspective Source: Wiley Online Library URL: [Link]

• Title: Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review Source: ACS Omega URL: [Link]

• Title: Pyrazole and (pyrazol-1-yl)metal complexes as carbon–carbon coupling catalysts Source: ResearchGate URL: [Link]

• Title: Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes Source: PMC - NIH URL: [Link]

• Title: Complexation of Pyrazole Based Ligands with Ag (I): Spectrophotometric Studies in Mixed Solvent (EtOH-H2O) Source: MOCEDES URL: [Link]

• Title: Recent Advances in Synthesis and Properties of Pyrazoles Source: MDPI URL: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their ApplicationsA Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Synthesis and characterization of Cu(II)-pyrazole complexes for possible anticancer agents; conformational studies as well as compatible in-silico and in-vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. real.mtak.hu [real.mtak.hu]
• 12. Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper( ii ) complexes as potential therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06008G [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Ligand based design and synthesis of pyrazole based derivatives as selective COX-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analytical Techniques for the Purification of Substituted Pyrazoles

Abstract

Substituted pyrazoles are ubiquitous pharmacophores in modern medicinal chemistry, serving as the core scaffold for blockbuster drugs like Celecoxib, Ruxolitinib, and Sildenafil. However, their purification presents a "perfect storm" of challenges: annular tautomerism that broadens chromatographic peaks, the formation of difficult-to-separate regioisomers (N1- vs. N2-alkylation), and a high affinity for palladium catalysts used in cross-coupling reactions. This guide provides a self-validating, field-proven framework for purifying substituted pyrazoles, moving beyond standard protocols to address the specific physicochemical behavior of the pyrazole ring.

The Physicochemical Challenges

Annular Tautomerism

Unlike fixed heterocycles, N-unsubstituted pyrazoles exist in a dynamic equilibrium between the 3- and 5-substituted forms (e.g., 3-methylpyrazole

5-methylpyrazole).

• The Analytical Problem: On standard C18 HPLC columns, this rapid proton transfer often results in peak splitting or "smeared" baselines, making purity integration impossible.

• The Solution: You must "lock" the tautomer or accelerate the equilibrium.

  • Acidic Lock: Low pH (0.1% TFA) protonates the N2 nitrogen, forcing a single cation species.

  • Basic Lock: High pH (0.1% NH₄OH) deprotonates the N1 nitrogen, forming a single anion species.

  • Temperature: Heating the column to 60°C accelerates the exchange rate beyond the timescale of the separation, merging split peaks into a single sharp band.

Regioisomerism (N-Alkylation)

Alkylation of asymmetric pyrazoles typically yields a mixture of 1,3- and 1,5-isomers. These isomers often possess identical molecular weights and very similar lipophilicities (

), making standard flash chromatography ineffective.

Decision Logic for Purification

Before selecting a method, the crude mixture must be triaged based on substitution patterns and impurity profiles.

Figure 1: Decision matrix for selecting the optimal purification route based on substitution and synthetic origin.

Detailed Protocols

Protocol A: Separation of Regioisomers via Modified Flash Chromatography

Applicability: N-alkylated pyrazole mixtures (e.g., 1,3- vs 1,5-dimethylpyrazole isomers).

Standard silica gel often causes pyrazoles to "streak" due to hydrogen bonding between the basic pyrazole nitrogen and acidic silanols. This protocol uses a basic modifier to deactivate silanols.

Materials:

• High-Surface Area Silica Cartridge (e.g., Biotage SNAP Ultra or equivalent, >700 m²/g).[1]

• Modifier: Triethylamine (TEA) or 1% NH₃ in Methanol.

• Mobile Phase A: Hexane or Heptane.[1]

• Mobile Phase B: Ethyl Acetate (containing 1% TEA).

Step-by-Step:

• Column Pre-treatment: Flush the silica column with 3 Column Volumes (CV) of Mobile Phase B (with modifier) to neutralize acidic sites. Then equilibrate with 5 CV of Mobile Phase A .

• Sample Loading: Dissolve the crude mixture in a minimum volume of DCM. Do not use DMF or DMSO as they cause band broadening. Use solid loading (absorb onto Celite) if solubility is poor.

• Gradient Execution:

  • 0–5% B over 2 CV (Isocratic hold).

  • 5–40% B over 10 CV (Shallow gradient is critical for isomer separation).

  • 40–100% B over 5 CV.

• Detection: Monitor at 254 nm. Regioisomers often have slightly different

  ; enable "All Wavelengths" scan if using a PDA detector.

• Validation: Check fractions via TLC. The N1-isomer is typically less polar (higher Rf) than the N2-isomer due to steric shielding of the lone pair, though this depends on specific substituents.

Expert Insight: If silica fails, switch to a C18 Flash cartridge running Water/Methanol. The hydrophobic difference between isomers is often amplified in reverse phase.

Protocol B: Tautomer-Resistant Preparative HPLC

Applicability: Purification of NH-pyrazoles exhibiting peak splitting.

Theory: By adjusting the pH to be at least 2 units away from the pyrazole pKa (typically ~2.5 for protonation and ~14 for deprotonation), we force >99% of the molecules into a single ionization state.

System Setup:

• Column: C18 Prep Column (e.g., XBridge Prep C18, 5 µm, 19x150 mm). Note: XBridge is preferred for high pH stability.

• Flow Rate: 20 mL/min.

Method Options:

Parameter	Acidic Method (Preferred)	Basic Method (Alternative)
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)	Water + 0.1% Ammonium Hydroxide (NH₄OH)
Mobile Phase B	Acetonitrile + 0.1% TFA	Acetonitrile + 0.1% NH₄OH
Mechanism	Protonates Pyrazole ( )	Deprotonates/Neutralizes ( )
Pros	Sharper peaks; volatile buffer.	Better loading capacity for basic compounds.
Cons	TFA can degrade acid-sensitive groups.	Requires high-pH resistant columns.

Procedure:

• Screening: Inject 5 µL of sample on an analytical version of the column using the Acidic Method.

• Peak Assessment:

  • Sharp Peak: Proceed to Prep.[2]

  • Split/Broad Peak: Switch to Basic Method or increase column temperature to 60°C.

• Isolation: Collect fractions based on slope/threshold.

• Salt Removal: If using the Acidic Method, the product will be a TFA salt. To obtain the free base, pass the combined fractions through a carbonate-form ion exchange cartridge (e.g., Strata-X-C) or perform a saturated NaHCO₃ wash after evaporation.

Protocol C: Palladium Scavenging (Post-Coupling)

Applicability: Removing residual Pd from Suzuki/Buchwald reactions involving pyrazoles. Pyrazoles are excellent ligands for Pd, making traditional aqueous washes ineffective.

Materials:

• Scavenger: Thiol-modified silica (e.g., SiliaMetS® Thiol or Biotage® MP-TMT).

• Solvent: THF, Methanol, or Ethyl Acetate.

Workflow:

Figure 2: Solid-supported metal scavenging workflow.

Step-by-Step:

• Quantification: Estimate residual Pd based on catalyst loading (e.g., 5 mol%).

• Dosing: Add 3–5 equivalents of Thiol-Silica scavenger relative to the estimated Pd content.

• Incubation: Stir the suspension gently. Crucial: Do not use magnetic stir bars if the scavenger is magnetic; use an overhead stirrer or shaker. Heating to 40-50°C significantly accelerates Pd uptake.

• Filtration: Filter through a fine frit or 0.45 µm PTFE membrane.

• Verification: The scavenger should turn dark grey/black (indicating Pd capture). The filtrate should be colorless or pale yellow.

Data Summary: Method Selection Guide

Challenge	Primary Technique	Secondary Technique	Key Modifier
Regioisomers (1,3 vs 1,5)	Flash Chromatography (High Surface Area Silica)	Prep HPLC (Phenyl-Hexyl Column)	1% TEA (Silica)
Tautomerism (Split Peaks)	Prep HPLC (Acidic, pH < 2)	Prep HPLC (Basic, pH > 10)	0.1% TFA or NH₄OH
Close Elution ($ \Delta CV < 1 $)	SFC (Supercritical Fluid Chrom)	Recrystallization	Methanol/CO₂ (SFC)
Residual Palladium	Solid-Supported Scavenger (Thiol)	Aqueous wash with N-Acetylcysteine	None

References

• Regioselective Synthesis and Purification

  • BenchChem Technical Support.[3][4][5] (2025).[3][4][5][6] Regioselective Synthesis of Substituted Pyrazoles. Retrieved from .

• Tautomerism in Chromatography

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• Metal Scavenging Strategies

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• Analytical Method Development

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• Flash Chromatography Optimization

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The Pyrazole Scaffold: A Versatile Building Block in Agrochemicals and Material Science

An Application Guide for Researchers and Development Professionals

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has emerged as a cornerstone in the development of advanced functional molecules.[1][2] Its unique electronic properties, structural rigidity, and multiple points for chemical modification have made it a "privileged scaffold" in both agrochemical and material science innovation.[3][4] This guide provides an in-depth exploration of the application of pyrazole compounds in these two dynamic fields, offering detailed protocols and the scientific rationale behind their use.

Part 1: Pyrazole Compounds in Modern Agrochemicals

The structural versatility of the pyrazole ring allows for precise tuning of its biological activity, leading to the development of highly effective and selective herbicides, fungicides, and insecticides.[5] Many commercial pesticides feature the pyrazole fragment as the key structural element, or "pharmacophore," responsible for their potent effects.[3][6]

Pyrazole Herbicides: Precision Weed Control

Pyrazole-based herbicides are critical tools for managing weed competition in major crops.[6] They primarily function by inhibiting essential plant-specific enzymes, leading to rapid and effective weed death with minimal impact on non-target organisms.[6][7]

Causality of Experimental Choices & Mechanism of Action

The most successful pyrazole herbicides target one of two key enzymes in plant metabolism: 4-hydroxyphenylpyruvate dioxygenase (HPPD) or acetolactate synthase (ALS).[6]

• HPPD Inhibition: HPPD is crucial for the biosynthesis of plastoquinone, a vital cofactor in the pathway that produces carotenoids.[7] Carotenoids protect chlorophyll from photo-oxidation. By inhibiting HPPD, pyrazole herbicides like pyrasulfotole and topramezone cause a depletion of carotenoids.[8][9] This leads to the characteristic "bleaching" of new growth as chlorophyll is destroyed by sunlight, ultimately causing plant death.[6][7] The choice to target HPPD is based on its absence in mammals, providing a high degree of safety for applicators and consumers.

• ALS Inhibition: ALS is the first enzyme in the biosynthetic pathway for branched-chain amino acids (isoleucine, leucine, and valine), which are essential for protein synthesis and plant growth.[6] Mammals lack this pathway and obtain these amino acids from their diet, making ALS an excellent and safe herbicide target. Pyrazole sulfonylurea herbicides inhibit ALS, starving the plant of these critical building blocks and halting growth.[6]

Caption: Mechanism of pyrazole HPPD-inhibiting herbicides.

Table 1: Commercial Pyrazole Herbicides and Their Target Modes of Action

Active Ingredient	Herbicide Group	Mode of Action	Primary Target Weeds
Pyrasulfotole	Group 27 (HPPD Inhibitor)	Inhibition of 4-hydroxyphenyl-pyruvate dioxygenase[9][10]	Broadleaf weeds in cereals and corn
Topramezone	Group 27 (HPPD Inhibitor)	Inhibition of 4-hydroxyphenyl-pyruvate dioxygenase[9]	Grass and broadleaf weeds in corn
Benzofenap	Group 27 (HPPD Inhibitor)	Inhibition of 4-hydroxyphenyl-pyruvate dioxygenase[10]	Annual weeds in rice and cereals
Pyrazolate	Group 27 (HPPD Inhibitor)	Metabolized to an active HPPD inhibitor[8]	Annual and perennial weeds in paddy rice[8]

Pyrazole Fungicides: Defending Crops from Disease

Pyrazole carboxamides represent a major class of fungicides, particularly those acting as Succinate Dehydrogenase Inhibitors (SDHIs).[3] These compounds are vital for controlling a wide range of fungal diseases in specialty and row crops.

Causality of Experimental Choices & Mechanism of Action

The rationale for targeting succinate dehydrogenase (also known as Complex II) lies in its central role in fungal respiration.

• SDHI Mechanism: SDH is an enzyme complex embedded in the inner mitochondrial membrane, and it plays a dual role in both the tricarboxylic acid (TCA) cycle and the electron transport chain (ETC).[3] By binding to the ubiquinone binding site of the SDH complex, pyrazole carboxamide fungicides like fluxapyroxad, bixafen, and sedaxane block the transfer of electrons.[3] This disruption halts cellular respiration, depriving the fungal pathogen of the energy (ATP) required for growth and infection, leading to its death.[3] This targeted approach provides excellent protective and curative effects on crops.[3]

Caption: Pyrazole fungicides inhibit Complex II (SDH) in the ETC.

Protocol: Synthesis of a Pyrazole-Carboxamide Fungicide Derivative

This protocol describes a general, multi-step synthesis for a pyrazole-carboxamide scaffold, similar to those found in commercial SDHI fungicides.[11]

• Vilsmeier-Haack Reaction:

  • Add phosphoryl chloride (0.35 mol) dropwise to ice-cold dimethylformamide (DMF, 0.16 mol).

  • To this mixture, add 3-methyl-1-phenyl-5-pyrazolone (0.05 mol) and reflux for 1 hour.

  • After cooling, pour the reaction mixture into ice-cold water (300 mL).

  • Collect the precipitated solid (5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde) by filtration, wash with water, and recrystallize from ethanol.

• Oxidation to Carboxylic Acid:

  • Add the pyrazole-carbaldehyde from the previous step (5 mmol) and potassium permanganate (18 mmol) to a water/acetone mixture (3:2 ratio, 50 mL).

  • Heat the mixture at 80°C for 4 hours.

  • Filter the reaction mixture and acidify the filtrate to pH 2 using HCl.

  • Collect the resulting white solid (5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid) by filtration and dry.[11]

• Formation of Acid Chloride:

  • To the pyrazole-carboxylic acid (2.50 mmol), add thionyl chloride (10 mmol) and reflux for 2 hours.

  • After the reaction is complete, evaporate the excess thionyl chloride under reduced pressure to yield the crude pyrazole-4-carbonyl chloride, which can be used directly in the next step.[11]

• Amide Coupling:

  • Dissolve the pyrazole-4-carbonyl chloride (2.50 mmol) and triethylamine (2.5 mmol) in tetrahydrofuran (THF, 5 mL).

  • In an ice-water bath (0-5°C), add a solution of the desired substituted amine (2.50 mmol) dropwise.

  • Stir the mixture vigorously at room temperature for 10 hours.

  • Remove the solvent via rotary evaporation and purify the residue by silica gel column chromatography to afford the target pyrazole-carboxamide compound.[11]

Pyrazole Insecticides: Neurological Disruption in Pests

Pyrazole-based insecticides are highly effective against a broad spectrum of insect pests, including those resistant to other chemical classes.[3][12] They primarily act on the insect's nervous or energy systems.

Causality of Experimental Choices & Mechanism of Action

• Mitochondrial Complex I Inhibition: Insecticides like tebufenpyrad and tolfenpyrad disrupt the electron transport system of mitochondrial energy metabolism.[3] By inhibiting Complex I, they block ATP production, leading to rapid paralysis and death of the pest. This mode of action is particularly effective against mites and other high-energy-demand pests.

• GABA Receptor Modulation: Phenylpyrazoles, most notably fipronil, act as potent blockers of the γ-aminobutyric acid (GABA)-gated chloride channels in the insect central nervous system.[12] GABA is an inhibitory neurotransmitter. By blocking its receptor, fipronil causes hyperexcitation of the insect's nervous system, leading to convulsions and death.[12] This target site is different in insects than in mammals, contributing to the compound's selective toxicity.

• Chordotonal Organ TRPV Channel Modulation: A newer class of pyridylpyrazole insecticides, such as tyclopyrazoflor, has a novel mode of action. These compounds modulate the Transient Receptor Potential Vanilloid (TRPV) channels within the insect's chordotonal organs, which are sensory organs critical for hearing and proprioception.[13] Disrupting these channels interferes with the insect's ability to sense its environment and coordinate movement, leading to pest control.[13]

Table 2: Prominent Commercial Pyrazole Insecticides

Active Ingredient	Chemical Class	Mode of Action	Primary Target Pests
Tolfenpyrad	Pyrazole Amide	Mitochondrial Complex I Electron Transport Inhibitor[3]	Thrips, aphids, whiteflies, beetles
Tebufenpyrad	Pyrazole Amide	Mitochondrial Complex I Electron Transport Inhibitor[3]	Mites in various crops
Fipronil	Phenylpyrazole	GABA-gated chloride channel blocker[12]	Termites, ants, fleas, cockroaches, beetles
Chlorantraniliprole	Pyrazole Amide	Ryanodine receptor modulator (muscle contraction)[3]	Lepidopteran pests (caterpillars)
Tyclopyrazoflor	Pyridylpyrazole	Chordotonal organ TRPV channel modulator[13]	Sap-feeding insects (aphids, whiteflies)

Part 2: Pyrazole Compounds in Material Science

The ability of pyrazole ligands to coordinate with metal ions and self-assemble into complex architectures has positioned them as essential building blocks in modern material science.[14][15] They are integral to the design of materials with tailored properties for applications ranging from gas separation to advanced optics.[5][15]

Porous Pyrazole-Based Polymers and MOFs

The nitrogen atoms in the pyrazole ring are excellent ligands for coordinating with metal ions, facilitating the construction of Metal-Organic Frameworks (MOFs).[15][16] MOFs are highly porous, crystalline materials with exceptionally large surface areas, making them ideal candidates for gas storage and separation.[15][17] Additionally, pyrazole units can be polymerized to form Porous Organic Polymers (POPs) with applications in catalysis and environmental remediation.[18]

Causality of Experimental Choices & Application

• Gas Capture & Separation: The defined pore sizes and tunable surface chemistry of pyrazole-based MOFs allow for the selective adsorption of specific gases.[17] For instance, MOFs can be designed with pore apertures and binding sites that preferentially interact with CO2 over other gases like methane, or separate valuable gases like acetylene.[17][19] The nitrogen atoms of the pyrazole rings often act as Lewis basic sites, enhancing the affinity for CO2.[19]

• Heterogeneous Catalysis: Pyrazole-containing POPs can serve as robust supports for metallic nanoparticles (e.g., silver).[18] The porous network allows reactants to access the catalytic sites, while the pyrazole units help stabilize the nanoparticles and prevent aggregation. This approach has been used for reactions like the reduction of nitroaromatics.[18]

Caption: Workflow for the synthesis of a pyrazole-based MOP.

Protocol: Synthesis of a Microporous Organic Polymer (MOP-PZ) for CO₂ Capture

This protocol is adapted from a method for creating a pyrazole-based polymer via Scholl coupling polymerization.[19]

• Reaction Setup: Under a nitrogen atmosphere, dissolve 3,5-diphenyl-1H-pyrazole (2 mmol, 0.44 g) in dry chloroform (10 mL).

• Catalyst Addition: With vigorous stirring, add anhydrous aluminum chloride (20 mmol, 2.667 g) to the solution.

• Polymerization: Heat the reaction mixture to 58°C and maintain for 24 hours.

• Workup: Cool the reaction to room temperature. Filter the solid product and wash it sequentially with methanol, a 1:1 (v/v) solution of HCl and water, deionized water, acetone, and dichloromethane.

• Purification: Purify the polymer by Soxhlet extraction with methanol for 3 days to remove any unreacted monomer and catalyst residues.

• Drying: Dry the final brown solid product (MOP-PZ) in a vacuum oven at 100°C for 24 hours. The resulting material exhibits high thermal stability and microporosity, suitable for CO₂ capture applications.[19]

Luminescent Pyrazole Materials

The incorporation of pyrazole ligands into metal complexes, particularly with coinage metals like silver (Ag), gold (Au), and copper (Cu), can yield materials with fascinating photoluminescent properties.[20][21][22] These materials are being investigated for applications in organic light-emitting diodes (OLEDs), chemical sensors, and liquid crystals.[20][23]

Causality of Experimental Choices & Principles of Luminescence

The luminescence in these systems often arises from a phenomenon known as "turn-on" fluorescence.

• Coordination-Driven Rigidification: Many pyrazole ligands incorporating fluorophores like tetraphenylethene (TPE) are non-emissive in solution due to the free rotation of their phenyl rings, which provides a non-radiative pathway for energy decay.[24]

• Restricted Intramolecular Rotation (RIR): When these ligands coordinate to a metal center (e.g., Ag⁺), the formation of the complex restricts this intramolecular rotation. This "rigidification" blocks the non-radiative decay pathway, forcing the excited molecule to release its energy as light, thus "turning on" fluorescence.[24]

• Tunable Emission: The emission color and quantum yield of these complexes can be finely tuned by modifying the substituents on the pyrazole ring, changing the metal center, or altering the counter-anions in the complex.[25] This tunability is a key advantage for creating materials with specific optical properties for display and sensing applications.[25]

Table 3: Examples of Pyrazole-Based Luminescent Complexes

Metal Center	Ligand Type	Emission Color (Solid State)	Potential Application	Reference
Silver(I)	3,5-bis(4-alkyloxyphenyl)pyrazole	Blue-Green	Liquid Crystals, OLEDs	[20]
Zinc(II)	Pyrazolone-based Azomethine	Blue to Orange (Tunable)	OLED Emitting Materials	[25]
Copper(I)	3-(2-pyridyl)-5-phenyl-pyrazole	Yellow-Green	OLEDs, Photocatalysis	[22]
Gold(I)	Substituted Pyrazole/Pyrazolate	Blue-Violet (at 77K)	Luminescent Materials	[21]
Silver(I)	Tetrapyrazole-modified TPE	Blue	Piezochromic Materials, Sensors	[24]

References

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• ResearchGate. (2025). Silver pyrazole complexes with tunable liquid crystals and luminescent properties. ResearchGate. Available at: [Link]

• ACS Publications. (2025). Pyrazole Amide Scaffolds in Agricultural Chemistry: From Molecular Design to Applications. ACS Publications. Available at: [Link]

• ACS Publications. (2025). Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. ACS Omega. Available at: [Link]

• ACS Publications. (2025). Advances in Pyrazole as an Active Fragment for Herbicide Discovery. ACS Publications. Available at: [Link]

• Taylor & Francis Online. (2024). Synthesis of new polyazomethine-based pyrazole moieties as promising biologically active macromolecules. Taylor & Francis. Available at: [Link]

• International Herbicide-Resistant Weed Database. (n.d.). mode of action groups. International Herbicide-Resistant Weed Database. Available at: [Link]

• Royalchem. (2024). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Royalchem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. PMC. Available at: [Link]

• Indian Academy of Sciences. (n.d.). Sensing and optical activities of new pyrazole containing polymeric analogues. Indian Academy of Sciences. Available at: [Link]

• ACS Publications. (2020). Synthesis of a Pyrazole-Based Microporous Organic Polymer for High-Performance CO 2 Capture and Alkyne Carboxylation. ACS Publications. Available at: [Link]

• Weed Science Society of America. (n.d.). Summary of Herbicide Mechanism of Action According to the Weed Science Society of America (WSSA). WSSA. Available at: [Link]

• Royal Society of Chemistry. (2021). Luminescent silver(i) complexes with pyrazole-tetraphenylethene ligands: turn-on fluorescence due to the coordination-driven rigidification and solvent-oriented structural transformation. Dalton Transactions. Available at: [Link]

• CropLife Australia. (2025). Herbicide Mode of Action Table. CropLife Australia. Available at: [Link]

• SciELO. (n.d.). Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides against Colletotrichum gloeosporioides. SciELO. Available at: [Link]

• Taylor & Francis Online. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Taylor & Francis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. PMC. Available at: [Link]

• MDPI. (2020). Synthesis, Photoluminescence and Electrical Study of Pyrazolone-Based Azomethine Ligand Zn(II) Complexes. MDPI. Available at: [Link]

• ResearchGate. (2025). Luminescence of neutral and ionic gold(I) complexes containing pyrazole or pyrazolate-type ligands. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (2021). Mononuclear Copper(I) 3-(2-pyridyl)pyrazole Complexes: The Crucial Role of Phosphine on Photoluminescence. PMC. Available at: [Link]

• Royal Society of Chemistry. (2020). Synthesis of Hofmann-based metal–organic frameworks incorporating a bis-pyrazole linker for various gas separations. Journal of Materials Chemistry A. Available at: [Link]

• TSI Journals. (2021). The Recent Development of the Pyrazoles : A Review. TSI Journals. Available at: [Link]

• ResearchGate. (n.d.). Commercial pesticides that contain pyrazole. ResearchGate. Available at: [Link]

• Research and Reviews. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews. Available at: [Link]

• ResearchGate. (n.d.). Metal-organic frameworks based on pyrazolates for the selective and efficient capture of formaldehyde. ResearchGate. Available at: [Link]

• Taylor & Francis Online. (2022). MOF-199 as an Efficient Metal Organic Framework Catalyst for the Synthesis of Spiro[Indoline-3,4′-Pyrano[2,3-c]Pyrazole] Derivatives. Taylor & Francis. Available at: [Link]

• IJCRT.org. (2025). A Review On Pyrazole An Its Derivative. IJCRT.org. Available at: [Link]

• ResearchGate. (n.d.). Structures of commercially available pyrazole moiety containing insecticides. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (2016). Review: biologically active pyrazole derivatives. RSC Publishing. Available at: [Link]

• ResearchGate. (2016). Synthesis and fungicidal activity of pyrazole derivatives containing 1,2,3,4-tetrahydroquinoline. ResearchGate. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• MDPI. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. MDPI. Available at: [Link]

• National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Regioselectivity Issues in Pyrazole Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of pyrazole derivatives. Here, we address one of the most persistent challenges in the field: controlling regioselectivity. Our goal is to provide you with not only solutions but also the underlying principles to empower your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What is regioselectivity in the context of pyrazole synthesis, and why is it a critical issue?

A1: Regioselectivity refers to the preferential formation of one constitutional isomer over another when a reaction has the potential to yield multiple products.[1][2] In pyrazole synthesis, this issue commonly arises when an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine.[3][4] This reaction can lead to two different regioisomeric pyrazoles, which can be difficult to separate.[2] Controlling the formation of the desired isomer is crucial because different regioisomers can exhibit vastly different biological activities, physical properties, and subsequent chemical reactivity, making regiocontrol essential for efficient drug discovery and development.[3]

Q2: What are the primary factors that influence regioselectivity in the classical Knorr pyrazole synthesis?

A2: The regiochemical outcome of the Knorr condensation, a cornerstone of pyrazole synthesis, is dictated by a delicate balance of several factors:[1][5][6]

• Electronic Effects: The initial nucleophilic attack by the hydrazine typically occurs at the more electrophilic carbonyl carbon of the 1,3-dicarbonyl compound.[3] Electron-withdrawing groups (e.g., -CF₃) increase the electrophilicity of the adjacent carbonyl carbon, making it a more likely site for the initial attack.[2][7]

• Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the hydrazine can physically obstruct one reaction pathway, directing the nucleophilic attack to the less sterically hindered carbonyl group.[2][3]

• Reaction pH: The acidity or basicity of the reaction medium is a critical control element.[1] Under acidic conditions, the hydrazine can be protonated, which alters the nucleophilicity of its two nitrogen atoms and influences the initial site of attack.[3] Conversely, basic conditions can favor the attack of the inherently more nucleophilic nitrogen atom of the substituted hydrazine.[1][3]

• Solvent: The choice of solvent can have a dramatic impact on regioselectivity. For instance, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly enhance regioselectivity compared to standard solvents like ethanol.

• Temperature: The reaction temperature can be a decisive factor in determining the kinetic versus thermodynamic product distribution, thereby influencing the final isomer ratio.[8]

Q3: Are there alternative methods to the Knorr condensation for achieving high regioselectivity?

A3: Yes, several modern strategies have been developed to bypass the regioselectivity issues inherent in the classical Knorr condensation.[9] These include:

• Use of 1,3-Dicarbonyl Surrogates: Substrates like β-enaminones are frequently used as alternatives to 1,3-dicarbonyls to achieve superior regio-control.[1][10]

• 1,3-Dipolar Cycloadditions: This powerful method involves the reaction of a diazo compound with an alkyne or alkene.[11] It offers an alternative pathway to the pyrazole core and often provides excellent regioselectivity.[12]

• Multicomponent Reactions: Catalyzed, one-pot, multicomponent syntheses can provide regioselective access to highly substituted pyrazoles.[13]

• Microwave-Assisted Organic Synthesis (MAOS): Microwave irradiation can lead to drastically reduced reaction times, higher yields, and sometimes improved regioselectivity due to selective dielectric heating favoring one reaction pathway over another.[1]

Troubleshooting Guides

Problem 1: My reaction produces a nearly 1:1 mixture of regioisomers.

This is a common outcome when the electronic and steric differences between the two carbonyl groups of the unsymmetrical 1,3-dicarbonyl are minimal.

Causality Analysis:

A near-equimolar product distribution suggests that the activation energy barriers for the two competing reaction pathways (initial attack at C=O on the R² side vs. the R³ side) are very similar under your current conditions.

Solutions & Methodologies:

Solution A: Modify Reaction Conditions

• Solvent Optimization: The polarity and hydrogen-bonding capability of the solvent can stabilize one transition state over the other. Fluorinated alcohols are particularly effective.[8]

  • Protocol: Pyrazole Synthesis in a Fluorinated Alcohol

    • Dissolve the unsymmetrical 1,3-diketone (1.0 mmol) in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (3 mL).

    • Add the substituted hydrazine (1.1 mmol) to the solution at room temperature.

    • Stir the mixture for 1-4 hours, monitoring progress by TLC.

    • Upon completion, remove the solvent under reduced pressure.

    • Purify the residue by column chromatography (e.g., hexane/ethyl acetate gradient) to isolate and quantify the regioisomers.

    • Characterize the product ratio using ¹H NMR and/or GC-MS.

• pH Adjustment: Control the initial nucleophilic attack by modulating the pH.[1]

  • Acidic Conditions: Add a catalytic amount of an acid (e.g., acetic acid, HCl) to potentially favor attack at the carbonyl that forms the more stable intermediate after protonation.

  • Basic Conditions: Employ basic conditions (e.g., pyridine, NaOH in EtOH) to favor the attack of the more nucleophilic nitrogen atom of the hydrazine (typically the unsubstituted -NH₂).[7]

Solution B: Introduce a Catalyst

• Lewis acids or other catalysts can selectively coordinate to one of the carbonyl groups, increasing its electrophilicity and directing the nucleophilic attack.[4]

Problem 2: The major product of my reaction is the undesired regioisomer.

This occurs when the intrinsic electronic and steric properties of your substrates favor the formation of the unwanted isomer under standard conditions.

Causality Analysis:

The regiochemical outcome is determined by the relative reactivity of the two carbonyl carbons in the dicarbonyl compound and the two nitrogen atoms in the substituted hydrazine. A mismatch between the desired connectivity and the inherent reactivity leads to the undesired product.

Solutions & Methodologies:

Solution A: Employ a Dicarbonyl Surrogate

The most definitive solution is often to redesign the synthesis using a starting material that forces the desired regiochemistry. β-enaminones, for example, have distinct electrophilic centers.[1][10]

Solution B: Explore Alternative Synthetic Routes

• 1,3-Dipolar Cycloaddition: The reaction of a diazo compound with an alkyne is a highly regioselective method for forming the pyrazole ring.[9]

• Reaction of Hydrazones with Nitroolefins: This method can provide access to pyrazoles with a reversed regioselectivity compared to the Knorr synthesis.[14]

Problem 3: I cannot unambiguously assign the structure of my product. Is it regioisomer A or B?

Ambiguous spectroscopic data is a frequent hurdle, especially with complex substitution patterns.

Causality Analysis:

¹H and ¹³C NMR chemical shifts of pyrazole ring atoms can be very similar for different regioisomers, making direct assignment difficult. Tautomerism in solution can further complicate spectra by averaging signals.[15]

Solutions & Methodologies:

Solution A: Advanced NMR Spectroscopy

• Nuclear Overhauser Effect Spectroscopy (NOESY/ROESY): These 2D NMR experiments detect through-space correlations between protons. A correlation between the N-substituent's protons and a proton on the pyrazole ring (at C3 or C5) can definitively establish the regiochemistry.[16]

• Heteronuclear Multiple Bond Correlation (HMBC): This experiment shows correlations between protons and carbons over two or three bonds. Observing a correlation from the N-substituent's protons to either the C3 or C5 carbon of the pyrazole ring provides an unambiguous structural assignment.[15][17]

Solution B: X-ray Crystallography

If a single crystal of the product can be grown, X-ray crystallography provides the ultimate, unambiguous structural proof.[18]

Solution C: Derivatization

In some cases, a simple chemical modification can help resolve ambiguity. For example, N-alkylation of a pyrazole can lock the tautomeric form and simplify the NMR spectrum, aiding in the assignment of the original structure.

Data & Visualization

Table 1: Influence of Reaction Conditions on Regioisomer Ratio

1,3-Dicarbonyl (R¹/R³)	Hydrazine (R²)	Solvent	Conditions	Ratio (A:B)	Reference
Ph-CO-CH₂-CO-CF₃	MeNHNH₂	Ethanol	RT, 1h	~1:1 to 3:1
Ph-CO-CH₂-CO-CF₃	MeNHNH₂	HFIP	RT, 1h	>97:3
2-Furyl-CO-CH₂-CO-CF₃	MeNHNH₂	Ethanol	RT, 1h	Low
2-Furyl-CO-CH₂-CO-CF₃	MeNHNH₂	HFIP	RT, 1h	>99:1
Steroid-CHOH-C=O	PhNHNH₂	Pyridine	RT	Regioselective	[7]
Steroid-CHOH-C=O	PhNHNH₂	Acidic EtOH	Reflux	Mixture	[7]

Note: Isomer ratio A:B refers to the two possible regioisomers. The exact structures depend on the specific reactants.

Diagrams

Caption: Troubleshooting workflow for improving regioselectivity.

References

• BenchChem Technical Support. (2025). Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis.
• BenchChem Technical Support. (2025).
• BenchChem Technical Support. (2025). Technical Support Center: Optimizing Regioselectivity in Unsymmetrical Pyrazole Synthesis.
• Yoon, J-Y., Lee, S-g., & Shin, H. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles. Current Organic Chemistry, 15(5), 657-674.
• Cerdán, S., et al. (2005). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Journal of Organic Chemistry.
• Aggarwal, N., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6523.
• ResearchGate. (2008).
• Wan, J., et al. (2021).
• BenchChem Technical Support. (2025). Technical Support Center: Regioselective Synthesis of Substituted Pyrazoles.
• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis.
• Name-Reaction.com. Knorr pyrazole synthesis.
• Organic Chemistry Portal. Pyrazole synthesis.
• Gomaa, A. M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(11), 2668.
• Katritzky, A. R., et al. (2001). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 66(16), 5606-5612.
• UAB Divulga. (2015). Preparation, separation and characterization of two pyrazolic regioisomers of high purity.
• Vasin, A. V., et al. (2024). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(10), 10335.
• Sauthof, L., et al. (2022).
• Mondal, S., et al. (2024). Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. Organic & Biomolecular Chemistry.
• ResearchG
• BenchChem Technical Support. (2025). Technical Support Center: Spectroscopic Analysis of Pyrazoles.
• Kumar, A., & Kumar, V. (2023).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. jk-sci.com [jk-sci.com]
• 6. name-reaction.com [name-reaction.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pyrazole synthesis [organic-chemistry.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 17. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole

Welcome to the technical support center for the synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions related to this synthesis. Our goal is to empower you with the scientific understanding and practical knowledge to improve your reaction yields and obtain high-purity product.

Introduction

The synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole is a crucial step in the development of various pharmaceutical and agrochemical compounds. Pyrazole derivatives are known for their wide range of biological activities, and the introduction of a hydrazinyl ethyl moiety can significantly modulate their pharmacological properties.[1] This guide will focus on a common and practical two-step synthetic route: the N-alkylation of pyrazole with a 2-haloethane derivative, followed by nucleophilic substitution with hydrazine. We will delve into the critical parameters of each step to help you navigate the potential challenges and optimize your synthetic protocol for higher yields and purity.

Troubleshooting Guide

Low yields and the presence of impurities are common hurdles in organic synthesis. The following table addresses specific issues you might encounter during the synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole, their probable causes, and actionable solutions based on established chemical principles.

Problem	Probable Cause(s)	Recommended Solution(s)
Low yield of 1-(2-chloroethyl)-1H-pyrazole (Step 1)	- Incomplete deprotonation of pyrazole.- Suboptimal reaction temperature.- Competing N2-alkylation leading to a mixture of isomers.	- Use a strong, non-nucleophilic base like sodium hydride (NaH) to ensure complete deprotonation of the pyrazole nitrogen.[1]- Gradually warm the reaction from 0 °C to room temperature or slightly higher to drive the reaction to completion. Monitor progress by TLC.[1]- Employ a polar aprotic solvent such as DMF or DMSO, which can favor the formation of a single regioisomer.[2]
Low yield of 1-(2-hydrazinylethyl)-1H-pyrazole (Step 2)	- Incomplete reaction with hydrazine.- Formation of the di-substituted hydrazine byproduct.- Degradation of the product during workup or purification.	- Use a large excess of hydrazine hydrate to favor the formation of the mono-alkylated product and to act as the base.- Add the 1-(2-chloroethyl)-1H-pyrazole dropwise to the hydrazine hydrate solution at a controlled temperature to minimize di-substitution.- Maintain a basic pH during workup to prevent the formation of the protonated and potentially less stable hydrazine salt.
Presence of unreacted 1-(2-chloroethyl)-1H-pyrazole	- Insufficient reaction time or temperature in Step 2.- Low reactivity of the chloro-substituent.	- Increase the reaction time and/or temperature. Refluxing in a suitable solvent like ethanol can be effective.- Consider synthesizing the bromo- or iodo-analogue of the precursor, as these are better leaving groups.[2]
Difficulty in purifying the final product	- The product is a basic and polar compound, which can be challenging to purify by standard silica gel chromatography.- The product may be water-soluble, leading to losses during aqueous workup.	- Purify the product by vacuum distillation if it is a liquid.- Consider converting the product to its hydrochloride salt by treating it with HCl in an organic solvent. The salt can then be precipitated, filtered, and washed to achieve high purity. The free base can be regenerated if needed.- Use a deactivated silica gel (e.g., with triethylamine) for column chromatography to minimize streaking and product loss.[3]
NMR spectrum shows complex multiplets or unexpected signals	- Presence of regioisomers from Step 1.- Contamination with the di-substituted hydrazine byproduct.- Residual solvent or starting materials.	- Carefully analyze the NMR spectrum for the characteristic signals of the pyrazole ring and the ethyl-hydrazine side chain. Compare with literature values for similar compounds if available.[3][4]- Use 2D NMR techniques (COSY, HSQC) to aid in structure elucidation.- Ensure rigorous purification of the intermediate and final products.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high yield in the N-alkylation of pyrazole (Step 1)?

A1: The choice of base and solvent system is paramount. A strong base like sodium hydride (NaH) in an anhydrous polar aprotic solvent like DMF or THF is highly effective for the deprotonation of the pyrazole nitrogen, leading to the formation of the pyrazolate anion, which is a potent nucleophile.[1] This ensures that the subsequent alkylation reaction proceeds efficiently.

Q2: How can I avoid the formation of the di-substituted hydrazine byproduct in Step 2?

A2: The key is to use a large excess of hydrazine. By Le Chatelier's principle, a high concentration of one reactant (hydrazine) will drive the reaction towards the formation of the mono-substituted product and minimize the chance of a second molecule of the electrophile reacting with the already substituted hydrazine.

Q3: Is it better to use 1-(2-chloroethyl)-1H-pyrazole or the bromo/iodo analogue as the precursor?

A3: While the chloro-derivative is often more readily available and cost-effective, bromo- and iodo-derivatives are more reactive due to the better leaving group ability of bromide and iodide ions.[2] If you are experiencing low conversion rates with the chloro-precursor, switching to the bromo- or iodo-analogue can significantly improve the reaction rate and yield.

Q4: What is the best way to monitor the progress of the reactions?

A4: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the progress of both steps. For Step 1, you can observe the disappearance of the pyrazole starting material and the appearance of a new, less polar spot for the 1-(2-chloroethyl)-1H-pyrazole. For Step 2, you will see the disappearance of the chloro-precursor and the appearance of a more polar spot for the final product. Staining with an appropriate agent (e.g., potassium permanganate) may be necessary for visualization.

Q5: Can I perform this synthesis as a one-pot reaction?

A5: While one-pot syntheses can be more efficient, it is not recommended for this particular sequence. The conditions for the N-alkylation of pyrazole (strong base, anhydrous conditions) are generally not compatible with the subsequent reaction with hydrazine hydrate. A two-step process with isolation and purification of the 1-(2-chloroethyl)-1H-pyrazole intermediate will likely lead to a cleaner reaction and a higher overall yield of the final product.

Experimental Protocols

Step 1: Synthesis of 1-(2-chloroethyl)-1H-pyrazole

This protocol is a general guideline for the N-alkylation of pyrazole.

Materials:

• Pyrazole

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 1-bromo-2-chloroethane

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of NaH (1.1 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of pyrazole (1.0 eq) in anhydrous DMF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation.

• Add 1-bromo-2-chloroethane (1.2 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 1-(2-chloroethyl)-1H-pyrazole.

Step 2: Synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole

Materials:

• 1-(2-chloroethyl)-1H-pyrazole

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, add a large excess of hydrazine hydrate (e.g., 10-20 equivalents).

• Add a solution of 1-(2-chloroethyl)-1H-pyrazole (1.0 eq) in ethanol dropwise to the stirred hydrazine hydrate at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the excess hydrazine hydrate and ethanol under reduced pressure.

• To the residue, add water and extract with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude 1-(2-hydrazinylethyl)-1H-pyrazole.

• Purify the crude product by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Visualizations

Logical Workflow for the Synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole

Caption: Workflow for the two-step synthesis of 1-(2-hydrazinylethyl)-1H-pyrazole, highlighting key stages and potential side reactions.

References

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099.
• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018).
• Blair, L. M., & Sperry, J. (2013).

• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Retrieved from [Link]

• Provasi, P. F., Jimeno, M. L., Alkorta, I., Reviriego, F., Elguero, J., & Jokisaari, J. (2016). The (1) H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry, 54(8), 637–640.

• ResearchGate. (n.d.). 1 H and 13 C NMR spectral characteristics of 1H-pyrazole. ResearchGate. Retrieved from [Link]

Sources

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• 2. d-nb.info [d-nb.info]
• 3. The (1) H NMR spectrum of pyrazole in a nematic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

troubleshooting side reactions during the alkylation of pyrazoles

Introduction: The Tautomer Trap

The alkylation of pyrazoles is deceptively simple. On paper, it is a basic nucleophilic substitution (

). In practice, it is a battle against tautomerism. Unlike pyrrole or pyridine, pyrazole exists in a rapid equilibrium between two tautomers ( - and -).

When you deprotonate a pyrazole, you form a resonance-stabilized anion with two nucleophilic nitrogen sites. The "side reactions" users encounter are rarely random; they are usually the result of the system following a thermodynamic or kinetic path that the chemist did not intend.

This guide moves beyond "add more base" and addresses the mechanistic root causes of failure: Regioisomerism , Quaternization , and Elimination .

Module 1: The Regioselectivity Paradox (1,3- vs. 1,5-Isomers)

The Issue: You synthesized a 3-substituted pyrazole, alkylated it, and expected a single product. You got a 60:40 mixture of isomers that are impossible to separate by flash chromatography.

Diagnostic Guide

Symptom	Root Cause	Mechanistic Insight
50:50 Isomer Mix	Steric indifference	The substituent at C3 is too small (e.g., -Me) to sterically shield , or the alkylating agent is too small (e.g., MeI).
Wrong Isomer (1,5)	Electronic control	In the absence of steric bulk, the alkylation may occur at the more electron-rich nitrogen (often in the anion), leading to the 1,5-product (often undesired if 1,3 is the target).
Inconsistent Batches	Tautomer shift	Changes in solvent water content or temperature shifted the tautomeric equilibrium before deprotonation.

The "Chevalier Rules" of Pyrazole Alkylation

• The Steric Rule: In basic conditions (anion), the alkylating agent prefers the less hindered nitrogen . If you have a bulky group at C3 (e.g., t-Butyl), alkylation will occur at the distal nitrogen (

  ), yielding the 1,3-isomer.

• The Solvent Effect (Critical): Fluorinated alcohols (TFE, HFIP) can lock the tautomer or solvate the anion specifically to drive selectivity up to 99:1.

Mechanism & Decision Tree

Module 2: The "Over-Cooked" Reaction (Quaternization)

The Issue: The reaction proceeds to completion, but the product is stuck on the baseline of the TLC plate, or the yield is low because the product is water-soluble.

The Diagnosis: You have formed a Pyrazolium Salt . Because the alkylated pyrazole product still possesses a lone pair on the second nitrogen (pyridine-like), it remains nucleophilic. If the alkylating agent is highly reactive (e.g., Methyl Iodide, Benzyl Bromide) and present in excess, the product will alkylate again.

Troubleshooting Protocol

Q: How do I stop at mono-alkylation?

• Stoichiometry Control: Never use >1.1 equivalents of alkyl halide. If conversion is incomplete, do not add more electrophile. Instead, add more base or heat.

• Switch Leaving Groups: Change from Alkyl-Iodide (highly reactive) to Alkyl-Bromide or Alkyl-Mesylate. The lower reactivity prevents the second attack by the neutral pyrazole.

• Phase Transfer Catalysis (PTC): Use Toluene/50% NaOH with TBAB (tetrabutylammonium bromide). The pyrazolium salt is often insoluble in toluene, effectively "crashing out" the mono-alkylated product or preventing the second alkylation in the organic phase.

Module 3: Reagent Failures (Elimination vs. Substitution)

The Issue: You are trying to alkylate with a secondary halide (e.g., Isopropyl iodide), but you only isolate the starting material and find propene gas was generated.

The Diagnosis: E2 Elimination . Strong bases like Sodium Hydride (NaH) act as bases, not just nucleophile generators. They will deprotonate the alkyl halide, causing elimination.

Solution Matrix

Current Condition	Why it Failed	Recommended Fix
NaH / DMF	Base is too strong ( ~35); promotes E2 elimination of halides.	Switch to / MeCN. Cesium carbonate is milder and the "Cesium Effect" enhances solubility without high basicity.
Alkyl Iodide	Iodide is a good leaving group but also stabilizes the transition state for elimination.	Switch to Alkyl Mesylate/Tosylate. Sulfonates are excellent substrates but poorer substrates for E2 elimination in these systems.
High Temp (>80°C)	Entropy favors elimination (2 molecules 3 molecules).	Lower Temp + Catalyst. Run at RT with 18-Crown-6 (if using ) to boost nucleophilicity without heat.

Module 4: Experimental Protocols

Protocol A: High-Selectivity Alkylation (The HFIP Method)

Best for: Difficult substrates where 1,3 vs 1,5 selectivity is critical.

• Dissolve: Pyrazole (1.0 equiv) in 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (0.2 M). Note: HFIP is expensive but reusable.

• Add: Alkylating agent (1.1 equiv).

• Base: Add

  (1.5 equiv).

• Reaction: Stir at RT for 16h.

• Workup: Dilute with EtOAc, wash with water x3 (to remove HFIP), dry and concentrate.

  • Why this works: HFIP forms a hydrogen-bond network that stabilizes specific tautomers and transition states, often boosting the ratio of the desired isomer to >95:5.

Protocol B: The "Soft" Alkylation (Mitsunobu)

Best for: Avoiding elimination or when the alkyl halide is unstable.

• Dissolve: Pyrazole (1.0 equiv), Alcohol (R-OH, 1.2 equiv), and

  (1.5 equiv) in dry THF.

• Cool: Cool to 0°C.

• Add: DIAD or DEAD (1.5 equiv) dropwise.

• Monitor: Warm to RT.

  • Note: Mitsunobu reactions on pyrazoles generally favor the 1,3-isomer (alkylation at the less hindered nitrogen) because the reaction occurs on the neutral pyrazole, not the anion.

Visualizing the Troubleshooting Workflow

References

• Regioselectivity in Pyrazole Alkylation (Solvent Effects)

  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols.[1]

  • Source: J. Org.[2][3][4] Chem. / CONICET

  • (Validated via Search 1.9)

• Mechanism of N-Alkylation (Crystal Structures)

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.[4][5]

  • Source: J. Org.[2][3] Chem. (2022)[5][6]

  • (Validated via Search 1.2)

• Mitsunobu Reaction on Pyrazoles

  • Regioselective SN2' Mitsunobu reaction... Synthesis of 1H-pyrazole.
  • Source: Beilstein J. Org. Chem.

  • (Validated via Search 1.13)

• Chan-Lam Coupling (Arylation Alternative)

  • Chan–Evans–Lam Couplings with Copper Iminoarylsulfonate Complexes.[7]

  • Source: ACS Catalysis (2018)[7]

  • (Validated via Search 1.8)

• Acid Catalyzed Alkylation (Trichloroacetimidates)

  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
  • Source: Organics (MDPI)

  • (Validated via Search 1.25)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 4. db.cngb.org [db.cngb.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Reaction Conditions for Synthesizing Substituted Pyrazoles

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with one of the most versatile N-heterocycles in drug discovery and materials science. We understand that while the synthesis of pyrazoles, particularly via the classic Knorr reaction, is fundamental, its optimization can be fraught with challenges ranging from poor yields to complex purification.

This document provides in-depth, experience-driven answers to common problems, troubleshooting strategies for when your reaction doesn't go as planned, and detailed protocols to guide your experimental work. Our goal is to empower you not just to follow a procedure, but to understand the causality behind each experimental choice, enabling you to intelligently design and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Here we address the most common high-level questions and challenges encountered during the synthesis of substituted pyrazoles.

Q1: My Knorr pyrazole synthesis with an unsymmetrical 1,3-diketone is giving me a mixture of regioisomers. How can I control the regioselectivity?

A1: This is the most common challenge in pyrazole synthesis. The reaction of a monosubstituted hydrazine with a nonsymmetrical 1,3-diketone can indeed lead to two different regioisomers. Regioselectivity is governed by the initial nucleophilic attack of one of the hydrazine nitrogens on one of the carbonyl carbons. Controlling this is a matter of influencing the relative reactivity of the three key atoms involved.

Several factors are at play:

• Electronic Effects: The most influential factor. An electron-withdrawing group (like -CF₃) on the diketone will make the adjacent carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack. Conversely, an electron-donating group will decrease its reactivity. The more nucleophilic nitrogen of the substituted hydrazine (typically the one further from the substituent) will preferentially attack the more electrophilic carbonyl.[1]

• Steric Hindrance: Bulky substituents on either the diketone or the hydrazine can physically block the approach to a particular carbonyl group, favoring attack at the less hindered site.[2]

• Reaction pH: Acid catalysis is crucial as it protonates a carbonyl oxygen, activating the carbonyl carbon for attack.[3] The pH can modulate the nucleophilicity of the hydrazine nitrogens, subtly influencing the reaction pathway. The dehydration step to form the final aromatic pyrazole is also generally considered the rate-determining step and is acid-catalyzed.[1]

• Solvent Choice: The solvent can have a dramatic effect. While ethanol is common, its use often leads to poor regioselectivity. Highly polar, hydrogen-bond-donating fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity in certain systems.

Q2: My reaction yield is consistently low. What are the first things I should check?

A2: Low yield is a frustrating but solvable problem. Before re-designing the entire synthesis, a systematic check of fundamental parameters is in order.

• Reagent Quality: Hydrazine derivatives can degrade over time. Ensure their purity and consider using a fresh bottle or purifying the existing stock. Similarly, ensure the 1,3-dicarbonyl starting material is pure.

• Stoichiometry: While a 1:1 ratio of reactants is theoretically required, in practice, a slight excess (1.1-1.2 equivalents) of the hydrazine is sometimes used to drive the reaction to completion.

• Reaction Temperature and Time: Many pyrazole syntheses require heating to overcome the activation energy, particularly for the final dehydration/aromatization step.[4] If you are running the reaction at room temperature, a gentle reflux may be necessary. Conversely, excessively high temperatures can lead to decomposition.[5] Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and to check if the starting material is being consumed.

• Atmosphere: While many syntheses are robust, sensitive substrates may benefit from being run under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative side reactions.

Q3: I am considering using microwave synthesis for my pyrazole library. Is it truly better than conventional heating?

A3: Yes, for high-throughput synthesis and rapid optimization, microwave-assisted organic synthesis (MAOS) offers significant advantages. The primary benefits are a dramatic reduction in reaction time and often, an improvement in yield.[6][7] Reactions that take several hours under conventional reflux can often be completed in minutes in a microwave reactor.[8] This is due to the efficient and rapid heating of the polar solvent and reactants.

However, it is not a magic bullet. The underlying chemistry remains the same, and factors like regioselectivity still need to be considered. It is an excellent tool for rapidly screening different solvents, catalysts, and temperatures to find the optimal conditions, which can then be scaled up if needed.

Feature	Microwave-Assisted Synthesis	Conventional Heating
Reaction Time	3-10 minutes[8]	1-12 hours[7][8]
Typical Yields	Often higher (e.g., 91-98%)[8]	Moderate to high (e.g., 73-90%)[8]
Energy Efficiency	High	Low
Temperature Control	Precise and rapid	Slower, potential for thermal gradients
Optimization Speed	Excellent for rapid screening[7]	Slow, requires sequential experiments

Q4: What are the best practices for purifying substituted pyrazoles? My compound seems to stick to the silica gel column.

A4: The two nitrogen atoms in the pyrazole ring can be basic and interact strongly with the acidic silica gel, leading to streaking and poor recovery during column chromatography.[9]

Here are several strategies to overcome this:

• Recrystallization: This is the preferred method if a suitable solvent system can be found. Common systems include ethanol/water, ethyl acetate/hexanes, or isopropanol.[4][10] A successful recrystallization provides a highly pure product and is easily scalable.

• Deactivating the Silica Gel: If chromatography is unavoidable, neutralize the acidic sites on the silica gel. This can be done by pre-treating the silica with a solvent system containing a small amount of a volatile base, such as 1-2% triethylamine (Et₃N) or ammonia in methanol.[9]

• Acid-Base Extraction: The basicity of the pyrazole can be used to your advantage. Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate) and extract with a dilute aqueous acid (e.g., 1M HCl). The protonated pyrazole salt will move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaOH or NaHCO₃) and extract the purified pyrazole back into an organic solvent.[11]

Troubleshooting Guide

Use this guide when you encounter specific issues during your experiment.

Symptom / Observation	Possible Cause(s)	Suggested Solution(s)
No reaction (starting materials remain)	1. Insufficient activation energy. 2. Catalyst is inactive or absent. 3. Reagent decomposition.	1. Increase reaction temperature; switch to a higher boiling solvent or use microwave heating.[12][13] 2. Add a catalytic amount of a protic acid like glacial acetic acid or p-toluenesulfonic acid (TsOH).[3][4] 3. Use fresh, purified reagents.
Formation of two regioisomers	1. Low steric or electronic differentiation in the 1,3-diketone. 2. Suboptimal solvent choice.	1. If possible, modify the diketone to have a strongly electron-withdrawing group (e.g., CF₃) to direct the reaction.[14] 2. Switch from ethanol to a fluorinated alcohol like TFE or HFIP to enhance selectivity.
Reaction stalls; intermediate detected	1. Incomplete cyclization or dehydration. 2. The intermediate (e.g., a hydroxylpyrazoline) is stable under the current conditions.[1]	1. Add an acid catalyst (e.g., acetic acid) to promote the rate-limiting dehydration step.[1] 2. Increase the reaction temperature to provide the energy for aromatization.
Product is an oil, difficult to isolate	1. Low melting point of the product. 2. Presence of solvent or reagent impurities.	1. After workup, attempt to precipitate the product from a non-polar solvent like hexanes or pentane, possibly at low temperature. 2. Ensure all solvents are thoroughly removed under high vacuum. If purification is by chromatography, ensure the collection fractions are pure before solvent removal.
Product decomposes during workup or purification	1. Product is unstable to acid (e.g., on silica gel). 2. Product is thermally unstable.	1. Use a non-chromatographic method like recrystallization or acid-base extraction. If chromatography is necessary, use deactivated silica.[9] 2. Perform all purification steps at room temperature or below. Avoid high temperatures during solvent evaporation.

Visualized Workflows and Logic

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole (Knorr Synthesis)

This protocol is a representative example of the Knorr pyrazole synthesis.

Materials:

• Acetylacetone (1,3-diketone), 1.00 g (10.0 mmol)

• Phenylhydrazine, 1.08 g (10.0 mmol)

• Glacial Acetic Acid, 5 mL

• Ethanol, 20 mL

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate and Hexanes for extraction and chromatography

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add acetylacetone (10.0 mmol) and ethanol (20 mL).

• Slowly add phenylhydrazine (10.0 mmol) to the stirring solution. A slight exotherm may be observed.

• Add glacial acetic acid (5 mL) to the mixture.

• Heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 2 hours.

• Monitor the reaction progress by TLC (e.g., using 30% ethyl acetate in hexanes), checking for the consumption of the starting materials.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into 50 mL of cold water.

• Neutralize the mixture by carefully adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) or by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Protocol 2: Workflow for Optimizing Reaction Temperature

This workflow describes setting up parallel reactions to efficiently determine the optimal temperature for a new pyrazole synthesis.

Objective: To find the temperature that provides the best balance of reaction rate and yield, while minimizing impurity formation.

Setup:

• Use a parallel synthesis reaction block or a series of identical reaction vials in separate heating blocks.

• For each reaction, use an identical amount of limiting starting material (e.g., 0.1 mmol), solvent, and catalyst.

• Set each reaction to a different temperature. A good starting range is Room Temperature (RT), 40°C, 60°C, 80°C, and 100°C.

Procedure:

• Prepare a stock solution of your starting materials, solvent, and catalyst to ensure identical concentrations in each vial.

• Dispense the stock solution into each of the five reaction vials.

• Place the vials in the pre-heated blocks and start stirring simultaneously.

• Take a small aliquot from each reaction at set time points (e.g., 1h, 2h, 4h, 8h).

• Quench the aliquots immediately (e.g., by diluting in cold acetonitrile).

• Analyze the aliquots by LC-MS or GC-MS to determine the percentage conversion of starting material and the relative formation of product versus impurities.

• After a set maximum time (e.g., 24h), stop all reactions.

• Perform a workup on each reaction and determine the isolated yield if possible, or use a quantitative NMR (qNMR) standard to determine the yield in the crude mixture.

• Plot the yield versus temperature to identify the optimal condition.

References

• Vertex, A. I. S. (n.d.). Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Acetylenic Ketones and Hydrazines.
• Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC. (n.d.).
• Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. (n.d.).
• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review.
• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC. (n.d.).
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (n.d.).
• Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. (n.d.).
• MDPI. (2025, December 1). Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential.
• MDPI. (2024, April 10). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions.
• PubMed. (2024, April 10). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1 H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions.
• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
• The Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone.
• MDPI. (2025, May 20). Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors.
• ACS Publications. (2021, October 11). Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids | ACS Omega.
• RSC Publishing. (2025, March 4). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
• (n.d.). Pyrazole.
• Benchchem. (n.d.). The Pyrazole Synthesis Showdown: Microwave-Assisted Heating vs. Conventional Methods.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a.
• ResearchGate. (n.d.). Knorr Pyrazole Synthesis.
• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis.
• ACS Publications. (2018, November 15). Efficient One-Pot, Two-Component Modular Synthesis of 3,5-Disubstituted Pyrazoles | ACS Omega.
• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• RSC Publishing. (2022, September 12). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow.
• (2017, May 26). Green synthesis of pyrazole systems under solvent-free conditions.
• (2023, July 5). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods.
• ACS Publications. (2021, July 1). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines | The Journal of Organic Chemistry.
• ResearchGate. (n.d.). Various methods for the synthesis of pyrazole.
• Slideshare. (n.d.). Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole | PPTX.
• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC. (n.d.).
• Beilstein Journals. (2024, June 28). Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN.
• ResearchGate. (n.d.). A mechanism of pyrazole forming reaction | Download Scientific Diagram.
• ACS Publications. (2024, April 17). One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework | ACS Omega.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• Are activation barriers of 50–70 kcal mol−1 accessible for transformations in organic synthesis in solution? - PMC. (2025, February 24).
• Semantic Scholar. (2017, May 10). Green synthesis of pyrazole systems under solvent-free conditions.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Substituted Pyrazoles.
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

Sources

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• 14. mdpi.com [mdpi.com]

Technical Support Center: Strategies to Control Regioselectivity in the Synthesis of 1,3,5-Trisubstituted Pyrazoles

Welcome to the Technical Support Center for the synthesis of 1,3,5-trisubstituted pyrazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of controlling regioselectivity in their synthetic routes. Here, we address common challenges and provide in-depth, field-proven insights to help you achieve your desired isomeric products with high fidelity.

Frequently Asked Questions (FAQs)

Q1: What is regioselectivity in the context of pyrazole synthesis, and why is it a critical parameter to control?

A1: Regioselectivity refers to the preferential formation of one constitutional isomer over another when a reaction can potentially yield multiple products.[1][2] In the synthesis of 1,3,5-trisubstituted pyrazoles, a common starting point is the condensation of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine.[3][4] This reaction can lead to two possible regioisomers, where the substituents are arranged differently on the pyrazole ring.[2][3][4] Controlling which isomer is formed is paramount because different regioisomers can possess vastly different biological activities, physical properties, and toxicological profiles.[5] For targeted drug design and materials science applications, isolating a single, pure regioisomer is often a prerequisite for success.[5]

Q2: What are the fundamental factors influencing regioselectivity in the classical Knorr pyrazole synthesis?

A2: The regiochemical outcome of the Knorr pyrazole synthesis is a delicate interplay of several factors:[6]

• Electronic Effects: The electrophilicity of the two carbonyl carbons in the 1,3-dicarbonyl compound is a key determinant. Electron-withdrawing groups (EWGs) enhance the electrophilicity of a nearby carbonyl carbon, making it a more favorable site for nucleophilic attack by the hydrazine. Conversely, electron-donating groups (EDGs) decrease electrophilicity.[1][5]

• Steric Hindrance: Bulky substituents on either the 1,3-dicarbonyl compound or the substituted hydrazine can physically obstruct the approach of the nucleophile, thereby directing the reaction to the less sterically hindered carbonyl group.[1][2][5]

• Reaction Conditions: This is often the most influential and tunable parameter.

  • pH: The acidity or basicity of the reaction medium can alter the relative nucleophilicity of the two nitrogen atoms in a substituted hydrazine. Under acidic conditions, the more basic nitrogen atom can be protonated, reducing its nucleophilicity and favoring attack by the less basic nitrogen.[1][5]

  • Solvent: The choice of solvent can have a profound impact on regioselectivity. For instance, fluorinated alcohols have demonstrated a remarkable ability to improve regioselectivity compared to more conventional solvents like ethanol.[1][5]

  • Temperature: The reaction temperature can shift the balance between kinetic and thermodynamic control, which in turn can influence the ratio of the resulting regioisomers.[1][5]

Troubleshooting Guide: Common Issues and Solutions

Issue 1: My reaction is producing a nearly 1:1 mixture of regioisomers.

This is a frequent challenge when the substituents on the unsymmetrical 1,3-dicarbonyl have similar electronic and steric properties.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for improving regioselectivity.

Detailed Solutions:

• Solvent Modification: Switch from standard solvents like ethanol to fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). These solvents can significantly enhance regioselectivity.[5]

• pH Adjustment: Systematically vary the pH of the reaction. Acidic conditions can protonate the more basic nitrogen of the hydrazine, altering its nucleophilicity. Conversely, basic conditions may favor the attack of the more nucleophilic nitrogen.[1][5]

• Temperature Optimization: Explore a range of reaction temperatures. Lower temperatures may favor the kinetically controlled product, while higher temperatures could lead to the thermodynamically more stable isomer.

• Catalyst Introduction: The use of catalysts can direct the reaction towards a specific regioisomer. For example, silver-catalyzed reactions of trifluoromethylated ynones with hydrazines have shown high regioselectivity.[3]

• Utilize a Dicarbonyl Surrogate: A more robust solution is to modify the synthetic approach by using a β-enaminone or an α-oxoketene N,S-acetal instead of a 1,3-diketone. These substrates have inherently different reactivities at the two electrophilic centers, which can enforce high regioselectivity.[1]

Issue 2: The major product of my reaction is the undesired regioisomer.

This outcome suggests that the intrinsic electronic and steric properties of your starting materials favor the formation of the unwanted isomer under the current reaction conditions.[5]

Strategic Interventions:

• Re-evaluate Starting Materials: If feasible, consider modifying the substituents on your 1,3-dicarbonyl or hydrazine. Introducing a bulky group can sterically direct the reaction, while altering the electronic nature of a substituent can change the relative reactivity of the carbonyl groups.[5]

• Alternative Synthetic Routes: Explore synthetic strategies that offer inherent regiocontrol, moving beyond the traditional Knorr condensation.

  • 1,3-Dipolar Cycloadditions: The reaction of a nitrile imine with an alkyne or a suitable alkene derivative can provide a highly regioselective pathway to 1,3,5-trisubstituted pyrazoles.[1][7][8]

  • Reaction of N-Alkylated Tosylhydrazones and Terminal Alkynes: This method has been shown to offer complete regioselectivity, especially when the substituents are similar.[9][10]

  • Oxidative Cyclization: The oxidative cyclization of chalcone arylhydrazones is another regioselective approach to synthesizing 1,3,5-trisubstituted pyrazoles.[11]

Issue 3: I have already synthesized a mixture of regioisomers and need to separate them.

While prevention is ideal, post-synthesis separation is a common necessity.

Separation Techniques:

• Flash Column Chromatography: This is the most widely used laboratory technique for separating regioisomers. Careful selection of the stationary and mobile phases is crucial for achieving good separation.

• Fractional Crystallization: If the regioisomers have different solubilities, fractional crystallization can be an effective purification method. This involves dissolving the mixture in a minimal amount of a hot solvent and allowing it to cool slowly, which may cause one isomer to crystallize preferentially.[5]

Experimental Protocols

Protocol 1: Enhancing Regioselectivity with Fluorinated Solvents

This protocol details a general procedure for the synthesis of N-methylpyrazoles using a fluorinated alcohol to improve regioselectivity.

Materials:

• Unsymmetrical 1,3-diketone (1.0 mmol)

• Methylhydrazine (1.1 mmol)

• 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (3 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the 1,3-diketone in HFIP.[1]

• Add methylhydrazine to the solution at room temperature.[1]

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).[1]

• Upon completion, remove the solvent under reduced pressure.[1]

• Purify the residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the major regioisomer.[1]

• Characterize the product and determine the isomeric ratio using ¹H NMR and/or GC-MS.[1]

Protocol 2: Regioselective Synthesis via 1,3-Dipolar Cycloaddition

This protocol outlines a general approach for the synthesis of 1,3,5-trisubstituted pyrazoles using a 1,3-dipolar cycloaddition reaction.

Conceptual Workflow:

Caption: Conceptual workflow for 1,3-dipolar cycloaddition.

Materials:

• Hydrazonoyl chloride (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Triethylamine (1.5 mmol)

• Toluene (5 mL)

Procedure:

• To a solution of the hydrazonoyl chloride and the terminal alkyne in toluene, add triethylamine at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the triethylamine hydrochloride salt.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired 1,3,5-trisubstituted pyrazole.

Data Summary

The following table summarizes the influence of key parameters on the regioselectivity of pyrazole synthesis, providing a quick reference for experimental design.

Parameter	Influence on Regioselectivity	Key Considerations
Substituent Electronics	Electron-withdrawing groups on the diketone direct attack to the adjacent carbonyl.	The relative electronic effects of both substituents on the diketone are crucial.
Substituent Sterics	Bulky groups on the diketone or hydrazine direct attack to the less hindered carbonyl.	Can be a highly effective control element when significant steric differences exist.
Solvent	Fluorinated alcohols (TFE, HFIP) significantly improve selectivity towards one regioisomer.	Can dramatically alter the product ratio compared to standard solvents like ethanol.
pH	Can modulate the nucleophilicity of the hydrazine nitrogens, influencing the site of initial attack.[1]	Particularly effective for substituted hydrazines with nitrogens of differing basicity.
Catalysis	Certain catalysts (e.g., Ag(I), Cu(I)) can promote the formation of a specific regioisomer.[3]	The choice of catalyst and ligand is critical for achieving high selectivity.
Synthetic Strategy	Alternative methods like 1,3-dipolar cycloadditions often provide inherent and high regioselectivity.[1][7][8]	May require the synthesis of different starting materials compared to the Knorr condensation.

References

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576–579. [Link]

• Fustero, S., Sanchez-Rosello, M., Soler, J., & del Pozo, C. (2006). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 71(19), 7247–7254. [Link]

• Al-dujaili, A. H., & Al-Azawi, K. F. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6520. [Link]

• Reddy, C. S., & Rao, A. S. (2016). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 8(59), 33698–33706. [Link]

• Desai, V. G., Satardekar, P. C., Polo, S., & Dhumaskar, K. (2012). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Synthetic Communications, 42(6), 853–859. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective synthesis of 1,3,5-tri- and 1,3,4,5-tetrasubstituted pyrazoles from N-arylhydrazones and nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]

• Li, Y., Wu, J., & Wu, J. (2018). Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates. Organic & Biomolecular Chemistry, 16(30), 5484–5488. [Link]

• Panda, N., & Jena, A. K. (2012). Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C–C/C–N bond formation. Organic & Biomolecular Chemistry, 10(44), 8775–8778. [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. [Link]

• Wang, L., Huang, J., Gong, X., & Wang, J. (2013). Highly regioselective organocatalyzed synthesis of pyrazoles from diazoacetates and carbonyl compounds. Chemistry, 19(23), 7555–7560. [Link]

• Gurbanov, A. V., & Aliyeva, A. A. (2022). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. ChemistrySelect, 7(39), e202202758. [Link]

• Kliachyna, M. A., & Belskaya, N. P. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules, 27(21), 7206. [Link]

• Reddy, C. S., & Kumar, M. S. (2010). A Novel Synthesis of 1,3,5-Trisubstituted Pyrazoles through a Spiro-pyrazoline Intermediate via a Tandem 1,3-Dipolar Cycloaddition/Elimination. Tetrahedron Letters, 51(41), 5449–5452. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Kumar, A., & Kumar, V. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. Results in Chemistry, 4, 100342. [Link]

• ResearchGate. (2023). Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. [Link]

• Schrecker, L., Dickhaut, J., Holtze, C., Staehle, P., Vranceanu, M., Hellgardt, K., & Hii, K. K. (M. ). (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 7(11), 2465–2472. [Link]

• Nesca, A., & Chimento, A. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Molecules, 28(3), 1421. [Link]

• Encyclopedia MDPI. (2022). Synthesis and Properties of Pyrazoles. [Link]

• Aggarwal, N., & Kumar, R. (2014). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. International Journal of Pharmaceutical and Chemical Sciences, 3(1), 238-246. [Link]

Sources

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• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. A Novel Synthesis of 1,3,5-Trisubstituted Pyrazoles through a Spiro-pyrazoline Intermediate via a Tandem 1,3-Dipolar Cycloaddition/Elimination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
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addressing stability and degradation issues of pyrazole compounds

Welcome to the Pyrazole Chemistry Technical Support Center.

Ticket ID: PYR-STAB-2026 Subject: Comprehensive Guide to Stability, Degradation, and Handling of Pyrazole Scaffolds Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

Pyrazoles are deceptively simple 5-membered heterocycles. While the aromatic ring generally confers high thermal stability, users frequently encounter issues related to annular tautomerism , oxidative susceptibility at the C4 position , and regulatory risks regarding N-nitrosamine formation . This guide moves beyond basic handling to address the root causes of experimental failure.

Module 1: The "Ghost Peak" Phenomenon (Tautomerism & Analysis)

User Issue: "My LC-MS shows split peaks or broad humps for a single pure compound. NMR signals are missing or extremely broad."

Technical Diagnosis: Unsubstituted pyrazoles (N-H) undergo annular tautomerism (proton migration between N1 and N2). The rate of this exchange relative to the timescale of your analytical method causes artifacts.

• NMR Timescale: Often intermediate, leading to coalescence (broad/invisible signals).

• HPLC Timescale: If the exchange is slower than the column interaction time, you see two peaks (separating the

  and tautomers).

Troubleshooting Protocol:

Symptom	Causality	Corrective Action
Split HPLC Peaks	Tautomer separation on column.	Increase Temperature: Run column at 40–50°C to accelerate exchange (coalescence into one peak). Buffer pH: Adjust mobile phase pH to >9 (deprotonated anion) or <2 (protonated cation) to freeze the equilibrium.
Broad NMR Signals	Intermediate exchange rate ( ).	Solvent Switch: Switch from to (stabilizes one tautomer via H-bonding) or add a trace of to induce rapid exchange (sharpens average signal).
Inconsistent Solubility	Polymorphs crystallizing as different tautomers.	Seed Control: Ensure consistent seeding. -tautomers often pack differently than , leading to batch-to-batch solubility variance.

Visualization: Tautomerism Logic Flow

Figure 1: Decision logic for distinguishing tautomeric artifacts from genuine impurities.

Module 2: Chemical Stability & Degradation Pathways

User Issue: "My compound is turning yellow/brown upon storage or during scale-up."

Technical Diagnosis: While the pyrazole ring is resistant to hydrolysis, it is electron-rich. Degradation usually occurs via oxidation at the C4 position or photochemical ring rearrangement .

Oxidative Degradation (The C4 Vulnerability)

The C4 position is the most nucleophilic site. In the presence of trace metals or peroxides (common in ethers/THF), it can undergo oxidation.

• Mechanism: Formation of 4-hydroxy-pyrazoles or complete oxidative ring opening.

• Prevention: Store under inert atmosphere (Ar/N2). Avoid ether solvents prone to peroxide formation for long-term storage.

Photostability (The UV Risk)

Pyrazoles can undergo photo-isomerization to imidazoles or ring-opening to diazo compounds under UV light.

• Mechanism: Excitation to singlet state

  cleavage of N-N bond formation of azirine intermediates rearrangement to imidazole.

Stress Testing Protocol (For Validation):

• Oxidative Stress: Dissolve 1 mg/mL in

  . Monitor by LC-MS at T=0, 4h, 24h. Look for M+16 (N-oxide) or M+16 (C-OH) peaks.

• Photostability: Expose solid sample to 1.2 million lux hours (ICH Q1B standard). Dissolve and check for imidazole isomers (same Mass, different RT).

Visualization: Degradation Pathways

Figure 2: Primary degradation pathways under oxidative and photolytic stress.

Module 3: Critical Regulatory Risk (N-Nitrosamines)[1]

User Issue: "Regulatory affairs flagged my pyrazole synthesis for Nitrosamine Risk Assessment."

Technical Diagnosis: This is the most critical modern stability issue. Secondary amines can react with nitrosating agents (nitrites in excipients, water, or reagents) to form N-nitrosamines , which are potent genotoxins (Cohort of Concern).[1]

• Risk Profile: Pyrazoles with a free N-H are secondary amines.

• Mechanism:

  .

Mitigation Strategy:

• Scavengers: Incorporate Ascorbic Acid or Alpha-tocopherol in the formulation; these scavenge nitrite before it reacts with the amine.

• pH Control: Nitrosation is fastest at acidic pH (3–4). Formulate at neutral/basic pH if possible.

• Reagent Audit: Ensure sodium nitrite used in previous synthetic steps (e.g., diazotization) is quenched completely (use sulfamic acid).

Module 4: Synthetic Workup FAQs

Q: I lost my product during acid extraction. A: Pyrazoles are weak bases (

for conjugate acid). If you wash with strong acid (HCl), the pyrazole protonates and moves to the aqueous layer.

• Fix: Keep aqueous washes at pH > 4, or salt out the aqueous layer to force the organic compound back into the organic phase.

Q: My coupling reaction (Suzuki/Buchwald) failed at the pyrazole nitrogen. A: The pyrazole N-H is acidic (

) and can poison Pd-catalysts or compete with other nucleophiles.

• Fix: Protect the nitrogen (THP, SEM, or Boc groups) before attempting metal-catalyzed cross-couplings on the carbon skeleton.

References

• Alkorta, I., et al. "Tautomerism in Pyrazoles." Journal of Physical Chemistry A, 2021. (Demonstrates tautomeric equilibrium kinetics).

• Loeppky, R. N., et al. "Rapid nitrosamine formation from a tertiary amine: The nitrosation of 2-(N,N-Dimethylaminomethyl)pyrrole." Tetrahedron Letters, 1983. (Foundational work on nitrosamine risks in heterocycles).

• Silva, V. L., et al. "Photochemical transformation of a pyrazole derivative into imidazoles." ResearchGate, 2024. (Mechanisms of photo-rearrangement).

• BenchChem Technical Support. "Enhancing the Stability of Pyrazole Compounds in Solution." BenchChem Guides, 2025. (General degradation protocols).

• Moser, J., et al. "N-Nitrosamine Formation in Pharmaceutical Solid Drug Products."[2] Journal of Pharmaceutical Sciences, 2023. (Current regulatory context for solid-state stability).

Sources

• 1. onyxipca.com [onyxipca.com]
• 2. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations - PubMed [pubmed.ncbi.nlm.nih.gov]

managing reaction kinetics in the synthesis of pyrazole-containing heterocycles

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for pyrazole synthesis. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regarding the management of reaction kinetics in the synthesis of pyrazole-containing heterocycles. As a Senior Application Scientist, my goal is to equip you with the knowledge to not only solve common experimental issues but also to understand the underlying chemical principles governing these powerful reactions.

Pyrazoles are a cornerstone in medicinal chemistry and materials science, but their synthesis can be sensitive to a variety of factors that influence reaction rates, yields, and isomeric purity.[1][2][3] This guide will address these challenges in a direct question-and-answer format, providing actionable solutions grounded in established chemical kinetics and mechanistic understanding.

Frequently Asked Questions (FAQs)

Q1: My pyrazole synthesis is extremely slow or not proceeding to completion. What are the most likely causes?

A1: A sluggish or incomplete reaction is one of the most common issues in pyrazole synthesis. The root cause often lies in one or more of the following kinetic barriers:

• Inadequate Activation of the Carbonyl Group: The initial and often rate-determining step in many pyrazole syntheses, such as the Knorr synthesis, is the nucleophilic attack of the hydrazine on a carbonyl carbon of the 1,3-dicarbonyl compound.[4][5][6][7] If the carbonyl is not sufficiently electrophilic, this step will be slow.

  • Troubleshooting:

    • Acid Catalysis: The addition of a catalytic amount of a Brønsted acid (e.g., glacial acetic acid, p-toluenesulfonic acid) or a Lewis acid (e.g., nano-ZnO, Sc(OTf)₃) can protonate the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon and accelerating the reaction.[1][7][8][9] However, be aware that pH can significantly impact the rate-determining step.[2]

    • Solvent Choice: Protic solvents like ethanol can participate in hydrogen bonding, which can help stabilize the transition state.[10] However, in some cases, aprotic polar solvents like N,N-dimethylacetamide have been shown to be effective, particularly for regioselective syntheses at room temperature.[1][11]

• Low Reactant Concentration: Reaction rates are directly proportional to the concentration of the reactants. If your reaction is too dilute, the frequency of effective collisions between the hydrazine and dicarbonyl compound will be low.

  • Troubleshooting:

    • Increase Concentration: Carefully increase the concentration of your reactants. Be mindful of solubility limits and potential side reactions at higher concentrations.

• Insufficient Temperature: Many chemical reactions, including pyrazole synthesis, have a significant activation energy barrier.

  • Troubleshooting:

    • Increase Temperature: Gradually increasing the reaction temperature will provide the molecules with more kinetic energy to overcome the activation barrier. Refluxing in a suitable solvent is a common practice.

    • Microwave Irradiation: Microwave-assisted synthesis has emerged as a powerful technique to dramatically reduce reaction times, often from hours to minutes.[12][13][14][15][16] Microwaves efficiently heat the reaction mixture, leading to a significant increase in the reaction rate.[12]

Q2: I am observing the formation of multiple products, including regioisomers. How can I improve the selectivity of my reaction?

A2: The formation of regioisomers is a frequent challenge when using unsymmetrical 1,3-dicarbonyl compounds.[1][2][5] The regioselectivity is determined by which of the two carbonyl groups the substituted nitrogen of the hydrazine attacks first.

• Understanding the Controlling Factors: The outcome is a delicate balance between steric and electronic effects.[2]

  • Electronic Effects: The more electrophilic carbonyl carbon will be preferentially attacked. For instance, a trifluoroacetyl group is more electrophilic than a simple acetyl group, directing the initial nucleophilic attack.[2]

  • Steric Hindrance: A sterically hindered carbonyl group will be less accessible to the nucleophilic hydrazine, favoring attack at the less hindered position.

• Troubleshooting Strategies:

  • pH Control: The pH of the reaction medium can influence which carbonyl group is more reactive.[2] Systematic variation of the pH can help to favor the formation of one regioisomer over the other.

  • Solvent Effects: The polarity and proticity of the solvent can influence the relative reactivity of the two carbonyl groups. Experimenting with a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., DMF) and polar protic (e.g., ethanol) can help to optimize regioselectivity.[10][17][18]

  • Temperature Control: In some cases, the formation of one regioisomer may be kinetically favored at lower temperatures, while the thermodynamically more stable isomer is formed at higher temperatures.[19] Running the reaction at different temperatures can therefore influence the product ratio.

  • Strategic Choice of Precursors: If possible, modifying the substituents on the 1,3-dicarbonyl compound to enhance the electronic or steric differences between the two carbonyl groups can be a highly effective strategy.

Q3: My reaction is producing a significant amount of side products, leading to a low yield of the desired pyrazole. What are the common side reactions and how can I minimize them?

A3: Side product formation can be a significant issue, and understanding the potential side reactions is key to mitigating them.

• Common Side Reactions:

  • Michael Addition: In syntheses involving α,β-unsaturated carbonyl compounds (chalcones), Michael addition of the hydrazine can sometimes compete with or precede the desired cyclization.

  • Formation of Hydrazones: The initial condensation product of a hydrazine and a carbonyl is a hydrazone.[6] While this is a key intermediate, under certain conditions, it may be stable and not proceed to the cyclized pyrazole.

  • Dimerization or Polymerization: At high concentrations or temperatures, reactants or intermediates may undergo self-condensation or polymerization.

• Troubleshooting Strategies:

  • Control of Stoichiometry: Ensure the correct stoichiometric ratio of reactants. An excess of one reactant can sometimes promote side reactions.

  • Reaction Time and Temperature: Over-running the reaction or using excessively high temperatures can lead to the degradation of products or the formation of undesired byproducts. Monitor the reaction progress using techniques like TLC or LC-MS to determine the optimal reaction time.

  • Atmosphere Control: Some reactions may be sensitive to air or moisture. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

  • Purification of Reagents: Impurities in the starting materials can sometimes catalyze side reactions. Ensure that your reactants and solvents are of high purity.

Troubleshooting Guides

Guide 1: Low Yield

Symptom	Possible Cause(s)	Suggested Solution(s)
Reaction does not go to completion (significant starting material remains)	Insufficient activation energy, low reactant concentration, poor catalyst activity.	Increase reaction temperature. Consider switching to microwave-assisted synthesis.[12][13][14] Increase the concentration of reactants. Add or change the acid catalyst (e.g., from acetic acid to p-TsOH).
Multiple spots on TLC, with one major undesired product	Formation of a stable intermediate (e.g., hydrazone), incorrect reaction conditions favoring a side reaction.	Modify the pH of the reaction.[2][20] Change the solvent to influence the reaction pathway.[10][17] Adjust the reaction temperature.
Complex mixture of products, difficult to purify	Decomposition of reactants or products, competing reaction pathways.	Lower the reaction temperature. Reduce the reaction time and monitor closely. Ensure the purity of starting materials and solvents.

Guide 2: Poor Regioselectivity

Symptom	Possible Cause(s)	Suggested Solution(s)
Formation of two or more regioisomers in significant amounts	Similar steric and electronic properties of the two carbonyl groups in the 1,3-dicarbonyl compound.	Systematically vary the pH of the reaction.[2] Screen a range of solvents with different polarities.[10][17][18] Conduct the reaction at different temperatures to investigate kinetic vs. thermodynamic control.[19] If possible, modify the substituents on the dicarbonyl precursor to enhance selectivity.

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Pyrazole Synthesis (Knorr Synthesis)

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 1,3-dicarbonyl compound (1.0 eq).

• Dissolve the dicarbonyl compound in a suitable solvent (e.g., ethanol, acetic acid).

• Add the hydrazine derivative (1.0-1.1 eq) to the solution.

• Add a catalytic amount of acid (e.g., 3-5 drops of glacial acetic acid or 0.1 eq of p-toluenesulfonic acid).[6]

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, collect it by filtration. If not, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Microwave-Assisted Pyrazole Synthesis

• In a microwave-safe reaction vessel, combine the 1,3-dicarbonyl compound (1.0 eq) and the hydrazine derivative (1.0-1.1 eq).

• Add a suitable solvent (e.g., ethanol, water, or solvent-free).[12][16]

• If required, add a catalyst (e.g., a few drops of acetic acid).

• Seal the vessel and place it in the microwave reactor.

• Set the desired temperature and reaction time (e.g., 100-150°C for 5-20 minutes).[14][16]

• After the reaction is complete, cool the vessel to room temperature.

• Work up the reaction mixture as described in the conventional protocol.

Visualizing Reaction Kinetics

Decision-Making Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low pyrazole yield.

Factors Influencing Regioselectivitydot

Sources

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• 2. researchgate.net [researchgate.net]
• 3. societachimica.it [societachimica.it]
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• 5. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
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• 7. jk-sci.com [jk-sci.com]
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• 13. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
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• 20. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Pyrazole Synthesis: A Comparative Analysis

For researchers, scientists, and drug development professionals, the pyrazole scaffold is a privileged structure, forming the core of numerous blockbuster drugs like the anti-inflammatory agent Celecoxib and the erectile dysfunction treatment Sildenafil.[1][2][3] Its remarkable versatility in engaging with biological targets makes the efficient and selective synthesis of its derivatives a critical endeavor in modern chemistry.[1][2]

This guide provides a comparative analysis of the most prominent methods for synthesizing the pyrazole ring. Moving beyond a simple recitation of steps, we will delve into the mechanistic underpinnings of each method, explain the rationale behind experimental choices, and provide actionable protocols. Our goal is to equip you with the knowledge to select and optimize the ideal synthetic strategy for your specific target molecule.

The Classic Workhorse: The Knorr Pyrazole Synthesis

First reported by Ludwig Knorr in 1883, this method remains one of the most straightforward and widely used routes to pyrazoles.[4][5] It involves the condensation reaction between a hydrazine (or its derivative) and a 1,3-dicarbonyl compound.[6][7][8]

Mechanism and the Challenge of Regioselectivity

The reaction proceeds via initial formation of a hydrazone or enamine intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[6][9][10]

The primary challenge in the Knorr synthesis arises when using an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine. This scenario can lead to the formation of two distinct regioisomers, which are often difficult to separate.[11][12]

Caption: General workflow of the Knorr Pyrazole Synthesis.

Controlling regioselectivity is therefore paramount. The outcome is governed by a delicate interplay of factors:[11]

• Electronic Effects: The more electrophilic carbonyl carbon is typically attacked first by the more nucleophilic nitrogen of the hydrazine.

• Steric Hindrance: Bulky substituents on either reactant can direct the initial attack to the less hindered carbonyl group.

• Reaction pH: The pH can alter the nucleophilicity of the hydrazine nitrogens and the reactivity of the carbonyls. Acid catalysis generally accelerates the reaction.[10]

• Solvent: The choice of solvent can have a dramatic impact. For instance, using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) has been shown to significantly improve regioselectivity in favor of one isomer by minimizing solvent competition with the hydrazine for the more reactive carbonyl group.[13]

Experimental Protocol: Synthesis of 3,5-diphenyl-1H-pyrazole

This protocol is adapted from standard laboratory procedures demonstrating the Knorr synthesis.

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1,3-diphenyl-1,3-propanedione (1.12 g, 5 mmol) in 20 mL of ethanol.

• Reagent Addition: To the stirred solution, add hydrazine hydrate (0.25 mL, 5 mmol).

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase of 30% ethyl acetate/70% hexane).

• Workup: After completion, allow the mixture to cool to room temperature. The product will often precipitate. If not, reduce the solvent volume under reduced pressure and add cold water to induce precipitation.

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry.

• Purification: If necessary, recrystallize the crude product from ethanol to obtain pure 3,5-diphenyl-1H-pyrazole.

The Paal-Knorr Synthesis: A Note on Distinction

While the "Paal-Knorr" name is most famously associated with the synthesis of pyrroles and furans from 1,4-dicarbonyl compounds, the principles are closely related to pyrazole synthesis.[14][15][16][17][18] The key distinction is the starting material:

• Knorr Pyrazole Synthesis: Uses a 1,3-dicarbonyl compound.

• Paal-Knorr Pyrrole/Furan Synthesis: Uses a 1,4-dicarbonyl compound.[16]

This distinction is crucial for retrosynthetic analysis and planning.

Synthesis from α,β-Unsaturated Systems

An alternative classical approach involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds (e.g., chalcones) or α,β-unsaturated nitriles.[4][19] This method proceeds via a Michael addition of the hydrazine to the unsaturated system, followed by intramolecular cyclization and subsequent oxidation or elimination to afford the pyrazole.

Caption: Workflow for pyrazole synthesis from α,β-unsaturated systems.

This route is particularly useful for accessing pyrazoles with specific substitution patterns not easily obtained from 1,3-dicarbonyls. The reaction is often carried out in acetic acid, and oxidants like iodine may be used to facilitate the final aromatization step.[20]

Modern Approaches: 1,3-Dipolar Cycloaddition

Among the most powerful and versatile modern methods is the [3+2] cycloaddition reaction between a 1,3-dipole and a dipolarophile.[5] For pyrazole synthesis, this typically involves the reaction of a diazo compound (the "C-N-N" source) with an alkyne (the "C-C" source).[21][22]

Mechanism and Advantages

This reaction is a concerted pericyclic process that forms two new sigma bonds, efficiently constructing the five-membered ring.[23] Key advantages include:

• High Atom Economy: All atoms from the reactants are incorporated into the product.

• Good Regioselectivity: The regiochemical outcome is often predictable based on the electronic properties of the substituents on the diazo compound and the alkyne.[23]

• Mild Conditions: Many of these reactions can be performed under catalyst-free conditions simply by heating, aligning with green chemistry principles.[21]

Caption: Mechanism of [3+2] cycloaddition for pyrazole synthesis.

Experimental Protocol: Catalyst-Free Synthesis of a Substituted Pyrazole

This protocol is based on the principles described by Padwa et al. for catalyst-free cycloadditions.[21]

• Reaction Setup: In a sealed reaction vial, combine the α-diazocarbonyl compound (1 mmol) and the alkyne (1.2 mmol).

• Solvent (Optional): If one of the reactants is solid, a minimal amount of a high-boiling solvent like toluene or xylene can be used. For many liquid reactants, the reaction can be run neat (solvent-free).

• Heating: Heat the mixture at 80-110 °C.

• Monitoring: Monitor the disappearance of the diazo compound (often colored) by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Isolation: If the product is a solid, it may crystallize upon cooling. Otherwise, the crude product can be purified directly by column chromatography on silica gel.

Other Modern Strategies

The field of pyrazole synthesis is continually evolving, with several other powerful strategies available:

• Metal-Catalyzed Syntheses: Transition metals like copper, palladium, and rhodium catalyze a variety of transformations to produce pyrazoles, often under mild conditions with excellent functional group tolerance.[19][24][25][26] These can include oxidative cycloadditions and multicomponent reactions.[19][25]

• Multicomponent Reactions (MCRs): These highly efficient reactions combine three or more starting materials in a single pot to form the pyrazole product, minimizing waste and purification steps.[3][26][27]

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically reduce reaction times from hours to minutes, often improving yields and reducing side product formation compared to conventional heating.[28]

Comparative Analysis of Key Methods

Feature	Knorr Synthesis	From α,β-Unsaturated Systems	1,3-Dipolar Cycloaddition	Metal-Catalyzed/MCRs
Starting Materials	1,3-Dicarbonyls, Hydrazines	α,β-Unsaturated Carbonyls, Hydrazines	Diazo Compounds, Alkynes	Varies (e.g., Alkynes, Hydrazones, Nitriles)
Key Advantage	Simplicity, readily available starting materials	Access to different substitution patterns	High atom economy, often mild/catalyst-free	High efficiency, broad substrate scope, novel disconnections
Primary Challenge	Regioselectivity with unsymmetrical substrates[11][12]	Potential for side reactions, may require oxidant	Synthesis and handling of diazo compounds	Catalyst cost/sensitivity, optimization required
Typical Conditions	Acid or base catalysis, reflux	Acidic media, often requires an oxidant	Heating (often neat) or catalyst	Varies (Cu, Pd, Rh, etc.), often mild
Substrate Scope	Broad, but sensitive groups may not be tolerated	Good for aryl-substituted systems	Broad, tolerates many functional groups	Very broad, often excellent functional group tolerance
Yields	Generally good to excellent	Moderate to good	Good to excellent	Good to excellent

Conclusion

The choice of a pyrazole synthesis method is a strategic decision that hinges on the specific substitution pattern of the target molecule, desired scale, available starting materials, and laboratory capabilities.

• The Knorr synthesis remains the go-to method for many applications due to its simplicity and the commercial availability of its precursors, provided that regioselectivity can be controlled.

• 1,3-Dipolar cycloaddition offers a highly efficient and often greener alternative, particularly when high atom economy is desired and the requisite diazo compounds and alkynes are accessible.

• For complex, highly functionalized pyrazoles, modern metal-catalyzed and multicomponent reactions provide powerful and versatile solutions, enabling the construction of molecular architectures that are challenging to access via classical routes.

By understanding the mechanisms, advantages, and limitations of each approach, researchers can navigate the synthetic landscape with confidence, accelerating the discovery and development of novel pyrazole-based compounds.

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• Xu, T., et al. (2025). Assembly of 1,3-diaryl-1H-pyrazoles via base-mediated [3 + 2] cycloaddition. Organic & Biomolecular Chemistry, 23, 7260-7264. [Link]

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• 22. Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 23. Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 24. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Spectroscopic Distinction of Substituted Pyrazole Isomers: A Technical Comparison Guide

Executive Summary

In medicinal chemistry, the pyrazole scaffold is ubiquitous (e.g., Celecoxib, Rimonabant). However, the synthesis of N-substituted pyrazoles via the condensation of hydrazines with 1,3-diketones or equivalents often yields a mixture of regioisomers: typically 1,3-disubstituted and 1,5-disubstituted pyrazoles.

Distinguishing these isomers is a critical bottleneck. Incorrect assignment leads to erroneous Structure-Activity Relationship (SAR) models. This guide provides an objective comparison of spectroscopic methods for unambiguous structural assignment, moving beyond basic 1H NMR to advanced 2D and heteronuclear techniques.

The Regioisomer Challenge

When a monosubstituted hydrazine (

) reacts with an unsymmetrical 1,3-dielectrophile, two isomers are formed. The thermodynamic stability and kinetic formation rates differ, but separation is difficult, and spectral signatures are often deceptively similar.

The Core Question

Is the substituent on the Nitrogen (

) adjacent to the Carbon substituent ( , 1,5-isomer ) or separated by a proton/methine ( , 1,3-isomer )?

Figure 1: The divergent synthesis pathway creating the analytical challenge.

Comparative Analysis of Spectroscopic Methods

Method A: 1H NMR & NOE (The "Proximity" Check)

Status: Primary Screening Tool

The most distinct difference lies in the chemical shift of the ring protons and the Nuclear Overhauser Effect (NOE) between the N-substituent and the C-substituent.

Feature	1,3-Disubstituted Pyrazole	1,5-Disubstituted Pyrazole
H-5 Signal	Present (Usually downfield, 7.5–8.5 ppm)	Absent (Substituted)
H-4 Signal	Typically shielded ( 6.3–6.8 ppm)	Typically deshielded ( 6.6–7.2 ppm)
NOE Interaction	Strong NOE between N1-R and H-5	Strong NOE between N1-R and C5-Substituent
Steric Shielding	Minimal	High (N1-R and C5-R clash causing shift anomalies)

The "Smoking Gun" (NOE): In a 1,5-isomer, the

substituent and the substituent are spatially adjacent. Irradiating the -methyl (or alkyl) protons will enhance the signal of the substituent protons. In the 1,3-isomer, the substituent is adjacent to the proton.

Method B: 13C NMR & HMBC (The "Connectivity" Check)

Status: Definitive Validation

When NOE is ambiguous (e.g., lack of protons on the C5-substituent), Heteronuclear Multiple Bond Correlation (HMBC) is the gold standard.

• Mechanism: HMBC detects 2-bond (

  ) and 3-bond ( ) couplings.

• The Logic:

  • Identify the

    -substituent protons (e.g., ).

  • Observe the HMBC correlation to the pyrazole ring carbons.[1]

  • Key Path:

    . This is a 3-bond coupling ( ), which is typically strong and visible.

  • The Missing Path:

    . This is a 4-bond coupling, which is usually invisible in standard HMBC.

  • Conclusion: The ring carbon that correlates with the

    is C5 .[2] Once C5 is identified, check its chemical shift (HSQC) to see if it bears a substituent (1,5-isomer) or a proton (1,3-isomer).

Method C: 15N NMR (The "Electronic" Check)

Status: Advanced/Specialized

15N NMR is underutilized but powerful. Pyrazoles contain a pyrrole-like nitrogen (

) and a pyridine-like nitrogen ( ).[3]

• 1,3-Isomers:

  is typically more shielded due to lack of steric compression.

• 1,5-Isomers: Steric clash between

  -R and -R causes deshielding of the signal.

• Chemical Shifts (approx.[2][3][4][5][6][7][8][9] relative to

  ):
  • (pyrrole-type): -180 to -220 ppm.
  • (pyridine-type): -60 to -100 ppm.

Visualization of the Determination Workflow

The following diagram illustrates the logical flow for assigning regiochemistry using the methods described above.

Figure 2: Logical decision tree for pyrazole regioisomer determination.

Experimental Protocols

Protocol 1: 1D Selective NOE (Gradient Enhanced)

Use this for rapid confirmation when substituents have protons.

• Sample Preparation: Dissolve 5–10 mg of compound in 0.6 mL DMSO-

  or CDCl .

  • Note: Degassing the sample (bubbling

    for 5 mins) improves NOE enhancement by removing paramagnetic oxygen.

• Instrument Setup:

  • Pulse Sequence: selnogp (Bruker) or equivalent (Selective 1D NOESY).

  • Mixing Time (

    ): 300–500 ms (optimal for small molecules, MW < 500).

• Acquisition:

  • Select the resonance to irradiate (e.g., N-Methyl singlet).

  • Acquire 64–128 scans.

• Analysis: Phasing is critical. Look for positive enhancements (peaks pointing up) at the frequency of the spatially proximal group.

Protocol 2: 1H-13C HMBC (Long Range)

Use this for "blind" structure elucidation or tetrasubstituted pyrazoles.

• Sample Preparation: Higher concentration preferred (15–20 mg in 0.6 mL solvent).

• Instrument Setup:

  • Pulse Sequence: hmbcgplpndqf (Magnitude mode) or phase-sensitive equivalent.

  • Optimization: Set long-range coupling constant (

    ) to 8 Hz (standard) or 5 Hz (if couplings are suspected to be weak).

• Acquisition:

  • Scans: 32–64 per increment.

  • Increments (TD1): 256 (for high resolution in F1 dimension).

• Processing:

  • Look for the cross-peak between the N-substituent protons (F2 axis) and the pyrazole ring carbons (F1 axis).

  • The carbon showing the correlation is C5 .

  • Cross-reference this Carbon shift with the HSQC spectrum. If this Carbon has no attached proton in HSQC, it is a substituted C5 (implies 1,5-isomer).

Case Study Data: 1-Methyl-Phenylpyrazoles

The following table summarizes actual literature data trends distinguishing the two isomers (where R = Phenyl).

Parameter	1-Methyl-3-phenylpyrazole (1,3-isomer)	1-Methyl-5-phenylpyrazole (1,5-isomer)
N-Me Shift ( )	~3.90 ppm	~3.70 ppm (Shielded by Ph ring current)
H-4 Shift ( )	6.55 ppm	6.35 ppm
H-5 Shift ( )	7.35 ppm (d, =2Hz)	Not Applicable (C-Ph)
C-3 Shift ( )	~150 ppm (Quaternary)	~105 ppm (Methine)
C-5 Shift ( )	~130 ppm (Methine)	~145 ppm (Quaternary)
HMBC Correlation	N-Me C5 (130 ppm)	N-Me C5 (145 ppm)

Note: In the 1,5-isomer, the phenyl ring at C5 is twisted out of planarity due to steric clash with the N-methyl, often causing an upfield shift of the N-methyl protons due to the ring current effect.

References

• Alkorta, I., & Elguero, J. (2021). NMR Spectroscopy of Pyrazoles.[10] In Pyrazoles (pp. 1-45). Springer.

• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[11] Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Claramunt, R. M., et al. (1991).The problem of the regioselective synthesis of 1,3- and 1,5-disubstituted pyrazoles. Heterocycles, 32(4), 759.
• Martin, G. E., & Hadden, C. E. (2000).Long-range 1H-15N heteronuclear shift correlation. Journal of Natural Products, 63(4), 543-585. (Foundational text for using 15N in isomer distinction).

• Lynch, M. A., et al. (2022). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles.[11] Molecules, 27, 5634. [Link]

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A Senior Application Scientist's Guide to Assessing the Biological Activity of Pyrazole Derivatives Against Known Standards

Introduction: The Prominence of the Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in the landscape of medicinal chemistry.[1][2] Its inherent structural features and the versatility of its derivatives have led to the development of a multitude of compounds with a broad spectrum of pharmacological activities.[3][4] Pyrazole-containing molecules have demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents, with some derivatives exhibiting efficacy comparable or even superior to established drugs.[5][6][7]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the biological activity of novel pyrazole derivatives. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols for key assays, and present a comparative analysis of pyrazole derivatives against known standards, supported by experimental data from peer-reviewed literature. Our focus is on fostering a deep understanding of the methodologies required to rigorously evaluate these promising therapeutic candidates.

I. Assessing Anticancer Activity: A Cellular Perspective

The evaluation of anticancer potential is a cornerstone of pyrazole derivative research. A primary and robust method for this initial screening is the MTT assay, which provides a quantitative measure of cell viability.

The Rationale Behind the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of their viability.[8] The core principle lies in the ability of mitochondrial dehydrogenases in living cells to reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[9] The amount of formazan produced is directly proportional to the number of viable cells. This assay is selected for its reliability, sensitivity, and suitability for high-throughput screening of potential anticancer compounds.[3]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol is designed for adherent cancer cell lines cultured in 96-well plates.

Materials:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer)[6]

• Complete culture medium (e.g., DMEM with 10% FBS)

• Pyrazole derivatives and a standard anticancer drug (e.g., Doxorubicin, Cisplatin)[6][10]

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well flat-bottom microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells. Seed the cells into a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the pyrazole derivatives and the standard drug in the culture medium.

  • After 24 hours of incubation, carefully remove the medium and add 100 µL of the different concentrations of the test compounds and the standard drug to the respective wells. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds).

  • Incubate the plate for another 24-72 hours.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.[3]

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.[8]

Data Analysis:

The percentage of cell viability is calculated using the following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

The half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.[1] A lower IC₅₀ value indicates greater cytotoxic potency.

Comparative Analysis: Pyrazole Derivatives vs. Standard Anticancer Drugs

The following table summarizes the cytotoxic activity of selected pyrazole derivatives against various cancer cell lines, with doxorubicin and cisplatin as standard references.

Compound/Standard Drug	Cell Line	IC₅₀ (µM)	Reference
Pyrazole Derivative 1	HepG2 (Liver Cancer)	2.0	[10]
Cisplatin	HepG2 (Liver Cancer)	5.5	[10]
Pyrazole Derivative 2	MCF-7 (Breast Cancer)	0.25	[10]
Doxorubicin	MCF-7 (Breast Cancer)	0.95	[10]
Pyrazole Derivative 3	HCT-116 (Colon Cancer)	7.74	[6]
Doxorubicin	HCT-116 (Colon Cancer)	>10	[6]

Experimental Workflow for Anticancer Activity Assessment

Caption: Workflow of the MTT cytotoxicity assay.

II. Gauging Antimicrobial Efficacy: The Minimum Inhibitory Concentration (MIC)

The rise of antimicrobial resistance necessitates the discovery of new therapeutic agents. Pyrazole derivatives have shown considerable promise in this area.[7] The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying the in vitro antimicrobial activity of a compound.[11]

Why MIC is the Metric of Choice

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[11] This quantitative measure allows for a direct comparison of the potency of different compounds and is crucial for determining potential therapeutic dosages. The broth microdilution method is a widely used and standardized technique for determining MIC values.[12][13]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol outlines the determination of MIC against bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)[14]

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Pyrazole derivatives and a standard antibiotic (e.g., Ciprofloxacin, Rifampicin)[5][15]

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[16]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the pyrazole derivatives and the standard antibiotic in a suitable solvent (e.g., DMSO).

  • Perform a two-fold serial dilution of the compounds in CAMHB in a 96-well plate to obtain a range of concentrations.

• Inoculation and Incubation:

  • Inoculate each well containing the serially diluted compounds with the prepared bacterial suspension.

  • Include a growth control well (containing only bacteria and broth) and a sterility control well (containing only broth).

  • Incubate the plate at 35-37°C for 16-20 hours.[13]

• Reading and Interpretation:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[11]

Experimental Workflow for MIC Determination

Caption: Workflow of the broth microdilution MIC assay.

Comparative Analysis: Pyrazole Derivatives vs. Standard Antibiotics

The following table presents the MIC values of representative pyrazole derivatives against common bacterial strains, compared to standard antibiotics.

Compound/Standard Drug	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	Reference
Pyrazole Derivative 4	0.023	0.046	[14]
Erythromycin	>100	>100	[14]
Pyrazole Derivative 5	16	32	[7]
Ampicillin	32	64	[7]
Ciprofloxacin	0.5	0.25	[5]

III. Evaluating Anti-inflammatory Potential: The Carrageenan-Induced Paw Edema Model

Many pyrazole derivatives exhibit potent anti-inflammatory properties, with some acting as selective COX-2 inhibitors.[17][18] A classic and reliable in vivo model for assessing acute anti-inflammatory activity is the carrageenan-induced paw edema assay in rodents.

Rationale for the Carrageenan-Induced Paw Edema Model

The subplantar injection of carrageenan, a phlogistic agent, induces a well-characterized inflammatory response.[4] This response is biphasic, with an early phase mediated by histamine and serotonin, and a later phase primarily driven by the production of prostaglandins through the action of cyclooxygenase (COX) enzymes.[19] This model is highly predictive of the anti-inflammatory effects of non-steroidal anti-inflammatory drugs (NSAIDs) and is therefore an excellent choice for evaluating novel pyrazole derivatives.[20]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Lambda Carrageenan (1% w/v in sterile saline)

• Pyrazole derivatives and a standard anti-inflammatory drug (e.g., Diclofenac, Indomethacin, Celecoxib)[18][20]

• Plethysmometer

• Oral gavage needles

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize the animals to laboratory conditions for at least one week.

  • Randomly divide the animals into groups (n=6 per group): Vehicle control, positive control (standard drug), and test groups (different doses of pyrazole derivatives).[4]

• Baseline Paw Volume Measurement:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline reading (V₀).[21]

• Drug Administration:

  • Administer the vehicle, standard drug, or pyrazole derivative orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before the carrageenan injection.[4]

• Induction of Edema:

  • Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw of each rat.[21]

• Paw Volume Measurement:

  • Measure the paw volume (Vₜ) at regular intervals after carrageenan injection, typically at 1, 2, 3, 4, and 5 hours.[4]

Data Analysis:

The increase in paw volume (edema) is calculated as: Edema (mL) = Vₜ - V₀

The percentage inhibition of edema is calculated as:

% Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Comparative Analysis: Pyrazole Derivatives vs. Standard Anti-inflammatory Drugs

The table below showcases the anti-inflammatory activity of selected pyrazole derivatives in the carrageenan-induced paw edema model, compared to standard NSAIDs.

Compound/Standard Drug	Dose (mg/kg)	% Inhibition of Edema (at 3h)	Reference
Pyrazole Derivative 6	20	84.2	[20]
Diclofenac	10	86.7	[20]
Pyrazole Derivative 7	10	30.9	[18]
Indomethacin	10	25.0	[18]
Celecoxib	10	60.6	[15]

Inflammatory Cascade in the Carrageenan-Induced Paw Edema Model

Caption: Simplified signaling pathway of carrageenan-induced inflammation.

IV. Conclusion: A Path Forward for Pyrazole Derivatives

The methodologies outlined in this guide provide a robust and scientifically sound framework for the initial assessment of the biological activities of novel pyrazole derivatives. By adhering to these standardized protocols and comparing the results against known standards, researchers can effectively identify promising lead compounds for further development. The versatility of the pyrazole scaffold continues to inspire the design and synthesis of new molecules with enhanced potency and selectivity. Rigorous and systematic biological evaluation is paramount to unlocking the full therapeutic potential of this remarkable class of compounds.

V. References

• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Journal of Visualized Experiments. [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. (2021). Pharmaceuticals. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). Molecules. [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). protocols.io. [Link]

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (2024). Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. [Link]

• How-to guide: Minimum Inhibitory Concentration (MIC). (2016). Emery Pharma. [Link]

• Current status of pyrazole and its biological activities. (2014). Journal of Pharmacy And Bioallied Sciences. [Link]

• Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. (2025). AZoNetwork. [Link]

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (2024). Research Journal of Pharmacy and Biological Sciences. [Link]

• Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. (n.d.). SEAFDEC/AQD Institutional Repository. [Link]

• COX2 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience. [Link]

• 2.7. Carrageenan-induced paw edema assay. (2018). Bio-protocol. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2012). Molecules. [Link]

• COX-2 Inhibitor Screening Kit (Fluorometric). (n.d.). Assay Genie. [Link]

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. (2013). Journal of Saudi Chemical Society. [Link]

• Pyrazoles as anticancer agents: Recent advances. (2023). SRR Publications. [Link]

• COX 2 Inhibitory effect of Morinda citrifolia leaf extract- an In- Vitro study. (2017). Journal of Advanced Pharmacy Education & Research. [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). (n.d.). Inotiv. [Link]

• Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021). MedDocs Publishers. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). Molecules. [Link]

• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. (2020). Molecules. [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. (2023). Pharmaceuticals. [Link]

• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026). Molecules. [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). Molecules. [Link]

• Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. (2013). Current Protocols in Pharmacology. [Link]

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A Researcher's Guide to Pyrazole Structures: A Comparative Analysis of Computational and Experimental Methodologies

Introduction: The Enduring Significance of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science.[1][2] First synthesized in 1883, this privileged scaffold is a key pharmacophore in numerous FDA-approved drugs, including the anti-inflammatory celecoxib (Celebrex®), the anti-obesity agent rimonabant, and the erectile dysfunction treatment sildenafil (Viagra®).[1][2][3] The remarkable therapeutic diversity of pyrazole derivatives, spanning anticancer, antimicrobial, antiviral, and anti-inflammatory applications, stems from their versatile structural features and hydrogen bonding capabilities.[4][5]

This guide provides a comprehensive comparison of the two primary pillars of pyrazole characterization: computational modeling and experimental analysis. As researchers and drug development professionals, understanding the strengths and limitations of each approach is paramount for accelerating discovery and ensuring the robustness of our findings. We will delve into the causality behind methodological choices, offering field-proven insights to navigate the intricate world of pyrazole structure and property elucidation.

The In Silico Approach: Computational Modeling of Pyrazoles

Computational chemistry has emerged as an indispensable tool in the modern drug discovery pipeline, offering a cost-effective and rapid means to predict and understand the behavior of molecules like pyrazoles.[6] These methods provide a microscopic view of electronic structure, conformational dynamics, and potential interactions with biological targets.

Core Computational Techniques

At the forefront of computational studies on pyrazoles is Density Functional Theory (DFT) , a quantum mechanical method that offers a favorable balance between accuracy and computational cost.[6][7] DFT is instrumental in predicting a wide array of properties, including:

• Molecular Geometry: Optimized bond lengths and angles.

• Tautomeric Stability: Predicting the most stable tautomeric form (e.g., NH, CH, OH forms of pyrazolones), which is crucial as different tautomers can exhibit varied biological activities.[8][9]

• Spectroscopic Properties: Simulating NMR, IR, and UV-Vis spectra to aid in the interpretation of experimental data.[10][11][12]

• Electronic Properties: Calculating Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies to understand reactivity.[13][14]

• Reaction Mechanisms: Estimating activation energies for reactions like alkylation to predict regioselectivity.[15]

Molecular Dynamics (MD) simulations complement these quantum mechanical calculations by exploring the dynamic behavior and conformational landscape of pyrazole derivatives over time.[6] This is particularly valuable for understanding how these molecules interact with biological macromolecules like proteins.

Experimental Workflow: A Typical DFT Calculation

The following outlines a generalized workflow for a DFT-based investigation of a novel pyrazole derivative:

• Structure Building: The 3D structure of the pyrazole derivative is constructed using molecular building software.

• Geometry Optimization: An initial geometry optimization is performed to find a stable conformation of the molecule. This is a critical step to ensure the starting point for more intensive calculations is at a local energy minimum.

• Method and Basis Set Selection: A DFT functional (e.g., B3LYP) and a basis set (e.g., 6-311G(d,p)) are chosen.[11][12] The choice of functional and basis set is a trade-off between accuracy and computational resources. For molecules with potential for significant non-covalent interactions, dispersion-corrected functionals may be more appropriate.

• Property Calculation: Single-point energy calculations are performed on the optimized geometry to determine electronic properties. Frequency calculations are also run to confirm the optimized structure is a true minimum (no imaginary frequencies) and to predict vibrational spectra (IR).[9]

• Solvent Effects: To mimic physiological conditions, calculations can be performed using a continuum solvation model, such as the Polarizable Continuum Model (PCM).[9]

• Data Analysis: The calculated properties are then analyzed and compared with experimental data, if available.

dot graph TD { A[Structure Building] --> B{Geometry Optimization}; B --> C[Method & Basis Set Selection]; C --> D{Property Calculation}; D --> E[Solvent Effects]; E --> F[Data Analysis]; } caption: "Workflow for a typical DFT calculation of a pyrazole derivative."

The "Gold Standard": Experimental Characterization of Pyrazoles

While computational methods provide powerful predictive insights, experimental techniques remain the definitive means of elucidating the precise structure and properties of pyrazole derivatives. These methods provide tangible data that serve as the ultimate validation for in silico models.

Key Experimental Methodologies

• X-Ray Crystallography: This is the unequivocal method for determining the three-dimensional atomic arrangement of a molecule in the solid state.[16][17][18] It provides precise bond lengths, bond angles, and information about intermolecular interactions, such as hydrogen bonding, which are critical for understanding crystal packing and solid-state properties.[19][20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful technique for determining the structure of molecules in solution.[21] Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for the elucidation of connectivity and stereochemistry.[22][23] Advanced 2D NMR techniques like COSY, HSQC, and HMBC are invaluable for assigning complex spectra.[21] A common challenge in the NMR analysis of pyrazoles is tautomerism, which can lead to more signals than expected.[21]

• Spectroscopic Techniques (IR, UV-Vis):

  • Infrared (IR) Spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[24][25]

  • UV-Visible (UV-Vis) Spectroscopy provides information about the electronic transitions within a molecule and is useful for studying conjugation and chromophores.[11]

Experimental Protocols in Practice

Protocol 1: Obtaining a ¹H NMR Spectrum

• Sample Preparation: Dissolve approximately 5-10 mg of the purified pyrazole derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. The choice of solvent is critical as it can influence tautomeric equilibria.

• Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse width, acquisition time, number of scans).

• Data Processing: Fourier transform the raw data, phase the spectrum, and integrate the signals.

• D₂O Exchange (Optional): To identify labile N-H protons, add a drop of D₂O to the NMR tube, shake well, and re-acquire the spectrum. The N-H signal will typically disappear or diminish significantly.[21]

Protocol 2: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the pyrazole derivative of suitable size and quality. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Mount a suitable single crystal on a goniometer head.

• Data Collection: Place the mounted crystal in an X-ray diffractometer and collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the phase problem to generate an initial electron density map and build a molecular model. Refine the model against the experimental data to obtain the final crystal structure.[18][20]

dot graph TD { A[Synthesis & Purification] --> B{Crystal Growth}; B --> C[Single Crystal Selection]; C --> D{X-ray Diffraction Data Collection}; D --> E[Structure Solution & Refinement]; E --> F[Structural Analysis]; } caption: "Workflow for single-crystal X-ray diffraction analysis."

Head-to-Head Comparison: Computational vs. Experimental Methods

The true power in characterizing pyrazole derivatives lies in the synergistic use of both computational and experimental techniques. Computational studies can guide experimental design and help interpret complex data, while experimental results provide the necessary validation for theoretical models.

Feature	Computational Methods (e.g., DFT)	Experimental Methods (e.g., NMR, X-ray)
Information Provided	Predicted geometry, electronic properties, tautomer stability, reaction energetics.[6][8]	Definitive 3D structure (solid-state or solution), connectivity, intermolecular interactions.[16][21]
Cost	Relatively low; primarily computational resources.[6]	High; requires expensive instrumentation, consumables, and skilled personnel.
Time	Fast; can screen many molecules and properties quickly.[6]	Time-consuming; synthesis, purification, and data acquisition can take days to weeks.
Accuracy	Dependent on the level of theory and basis set; can be highly accurate but requires experimental validation.[10][11]	High; provides direct measurement of molecular properties.
Limitations	Approximations are inherent; may not perfectly model complex biological systems or solvent effects.[6]	X-ray requires suitable single crystals; NMR can be complex to interpret for tautomeric mixtures.[21]

Case Study: The Synergy of Theory and Experiment

In a study on novel pyrazole-hydrazone derivatives, researchers synthesized and characterized the compounds using X-ray crystallography, NMR, and IR spectroscopy.[20] Concurrently, they performed DFT calculations at the B3LYP/6-31G(d,p) level to optimize the molecular geometries. The study found an excellent agreement between the experimentally determined bond lengths and angles from X-ray crystallography and the computationally optimized parameters.[20] This synergy not only validated the computational model but also provided deeper insights into the electronic structure and stability of the synthesized molecules.

Conclusion and Future Outlook

The comprehensive characterization of pyrazole structures and properties is a dynamic interplay between computational prediction and experimental validation. For researchers and drug development professionals, a dual approach is not just recommended; it is essential for robust and reliable scientific discovery. Computational methods offer a rapid and cost-effective way to generate hypotheses and prioritize synthetic targets, while experimental techniques provide the definitive structural and property data.

As computational power continues to increase and theoretical models become more sophisticated, the predictive accuracy of in silico methods will undoubtedly improve. The integration of machine learning and artificial intelligence with these computational and experimental workflows holds the promise of further accelerating the design and development of novel pyrazole-based therapeutics and materials.

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A Senior Application Scientist's Guide to Evaluating the Efficacy of Pyrazole-Based Compounds as Antimicrobial Agents

Authored for Researchers, Scientists, and Drug Development Professionals

The escalating crisis of antimicrobial resistance (AMR) necessitates a departure from conventional therapeutic scaffolds and an exploration of novel chemical entities.[1] Among the most promising of these are derivatives of the pyrazole nucleus. This five-membered heterocyclic ring is considered a "privileged scaffold" in medicinal chemistry, forming the core of numerous clinically approved drugs with anti-inflammatory, analgesic, and anti-obesity properties.[2][3] Its true potential, however, may lie in combating infectious diseases. An abundance of research has demonstrated the broad-spectrum antimicrobial, antifungal, and antiviral activities of pyrazole-based compounds.[4][5][6][7][8]

This guide provides a comprehensive technical evaluation of pyrazole derivatives as antimicrobial agents. We will move beyond a simple literature review to dissect the causality behind experimental design, compare performance with established standards using concrete data, and provide robust, validated protocols for your own investigations. Our objective is to equip you with the foundational knowledge and practical methodologies required to effectively assess and advance this promising class of compounds in the fight against microbial pathogens.

The Pyrazole Scaffold: A Foundation for Antimicrobial Design

The versatility of the pyrazole ring is its greatest asset. It is a stable aromatic system featuring two adjacent nitrogen atoms, which provides multiple sites for chemical modification.[5] This allows for the precise tuning of physicochemical properties and biological activity. The classical Knorr synthesis, involving the condensation of a hydrazine with a β-dicarbonyl compound, remains a cornerstone for creating the pyrazole core, from which a universe of derivatives can be built.[9]

Caption: General structure of the pyrazole ring with common modification sites.

Unraveling the Mechanisms of Antimicrobial Action

Pyrazole derivatives are not monolithic in their mode of action. Different structural modifications enable them to interfere with a variety of essential microbial processes. This multi-target potential is a significant advantage, as it may slow the development of resistance.

Key validated and proposed mechanisms include:

• DNA Gyrase and Topoisomerase Inhibition: Several pyrazole derivatives function as potent inhibitors of bacterial DNA gyrase and topoisomerase II/IV.[1] These enzymes are critical for DNA replication, recombination, and repair. By binding to these targets, the compounds prevent the resealing of DNA strands, leading to lethal double-strand breaks. This mechanism is particularly effective against a range of both Gram-positive and Gram-negative bacteria.[1][2][3][10]

• Succinate Dehydrogenase (SDH) Inhibition: In the realm of antifungals, pyrazole carboxamides have proven exceptionally effective as SDH inhibitors (SDHIs).[11][12] SDH is a crucial enzyme in both the mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle. Its inhibition disrupts cellular respiration and energy production, leading to fungal cell death. This mechanism is leveraged by several commercial fungicides, including penthiopyrad and bixafen.[11][12]

• Cell Wall/Membrane Disruption: Certain pyrazole-hydrazone derivatives have been shown to compromise the integrity of the bacterial cell wall and membrane.[1][13] Time-kill kinetic studies and flow cytometry analyses have demonstrated that these compounds can induce rapid membrane depolarization and permeabilization, leading to the leakage of intracellular contents and swift bactericidal action.[13]

• Other Enzymatic Inhibition: Research has also implicated the inhibition of other essential enzymes, such as dihydrofolate reductase (DHFR), which is involved in nucleotide synthesis.[10]

Caption: Key antimicrobial targets of pyrazole-based compounds.

Comparative Efficacy: A Data-Driven Analysis

The true measure of a novel antimicrobial agent is its performance against clinically relevant pathogens, especially when compared to standard-of-care drugs. The data consistently show that pyrazole derivatives are potent against a wide spectrum of microbes, including multi-drug resistant (MDR) strains.

Antibacterial Activity

Structure-activity relationship (SAR) studies reveal that potency is highly dependent on the substituents attached to the pyrazole core. For instance, the presence of electron-withdrawing groups like halogens or trifluoromethyl (CF3) moieties on an associated phenyl ring often enhances activity.[10][14] Fusing the pyrazole with other heterocyclic rings, such as thiazole or coumarin, can also broaden the spectrum of activity.[1]

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

Compound Class	Representative Compound	S. aureus (MRSA)	E. coli	A. baumannii	Reference Antibiotic (MIC)	Source(s)
Pyrazole-Hydrazone	Naphthyl-substituted (6)	0.78 - 1.56	>128	0.78 - 1.56	Ciprofloxacin (varies)	[1][13]
Pyrazole-Thiadiazine	Hydrazone (21a)	62.5	125	-	Chloramphenicol (varies)	[4][15]
Imidazo-Pyridine Pyrazole	Compound (18)	<1	<1	-	Ciprofloxacin (<1)	[1]
Thiazole-Pyrazole Hybrid	Compound (17)	4	>64	-	Vancomycin (~1)	[1]

| Pyrazoline | Compound (9) | 4 | >128 | >128 | Vancomycin (~1) |[16] |

Note: MIC values are illustrative and can vary significantly between specific derivatives and bacterial strains.

Antifungal Activity

Against fungal pathogens, pyrazole carboxamides and their bioisosteres are particularly dominant. Recent work on tetrazole-pyrazole hybrids has also yielded compounds with outstanding potency against fluconazole-resistant Candida species and Cryptococcus neoformans.[17]

Table 2: Comparative Antifungal Activity (MIC or EC₅₀ in µg/mL)

Compound Class	Representative Compound	C. albicans	A. niger	R. solani (plant)	Reference Antifungal (MIC/EC₅₀)	Source(s)
Pyrazole Carboxamide	Compound 7bi	-	-	2.89	-	[11]
Isoxazolol Pyrazole	Compound 7ai	-	-	0.37	-	[11]
Pyrazole-Thiadiazine	Hydrazone (21a)	7.8	2.9	-	Clotrimazole (~1-8)	[4][15]
Tetrazole-Pyrazole	Compound 15	<0.008	>64	-	Fluconazole (<0.25)	[17]

| Chalcone-Pyrazole | Compound Z10 | - | - | 12.5 (vs Phomopsis sp.) | Azoxystrobin (24.9) |[18] |

Validated Protocols for Antimicrobial Efficacy Testing

To ensure reproducibility and trustworthiness, standardized protocols are paramount. The following methodologies provide a robust framework for evaluating pyrazole compounds, from initial screening to detailed characterization.

Experimental Workflow Overview

Caption: Standard experimental workflow for antimicrobial evaluation.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination

Principle: The broth microdilution method is a standardized assay to determine the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism.

Methodology:

• Preparation of Compound Stock: Dissolve the pyrazole compound in 100% dimethyl sulfoxide (DMSO) to a high concentration (e.g., 10 mg/mL). The final DMSO concentration in the assay should not exceed 1-2% to avoid solvent toxicity.

• Inoculum Preparation: Culture the test microorganism overnight on an appropriate agar plate. Select 3-5 isolated colonies and suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the assay plate.

  • Rationale: The 0.5 McFarland standard ensures a consistent starting bacterial density, which is critical for reproducibility. CAMHB is the standard medium for susceptibility testing of non-fastidious bacteria.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in CAMHB. A typical range would be from 128 µg/mL down to 0.25 µg/mL.

• Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Interpretation: The MIC is the lowest concentration of the compound where no visible turbidity (growth) is observed. This can be read by eye or with a plate reader.

Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

Principle: This assay determines the lowest concentration of an agent required to kill ≥99.9% of the initial bacterial inoculum, distinguishing bactericidal from bacteriostatic activity.

Methodology:

• Perform MIC Assay: Complete the MIC assay as described above.

• Sub-culturing: From each well that showed no visible growth in the MIC plate, take a 10 µL aliquot and spot-plate it onto a nutrient-rich agar plate (e.g., Tryptic Soy Agar).

• Incubation: Incubate the agar plate at 37°C for 24 hours.

• Interpretation: The MBC is the lowest concentration that results in no colony growth on the agar plate, corresponding to a ≥99.9% reduction in CFU/mL from the starting inoculum.

Challenges and Future Directions

While the antimicrobial potential of pyrazoles is clear, several challenges remain. Issues of cytotoxicity, poor solubility, and metabolic instability must be addressed during the drug development process.[1] Furthermore, the potential for resistance development, while perhaps mitigated by multi-target mechanisms, cannot be ignored.

The future of pyrazole antimicrobial research is bright and will likely focus on:

• Hybrid Molecules: Synthesizing novel compounds that combine the pyrazole scaffold with other known antimicrobial pharmacophores (e.g., quinolones, sulfonamides) to create synergistic effects or multi-target agents.[1][19]

• Targeting Resistant Pathogens: A continued focus on optimizing pyrazole derivatives against ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species) is critical.[1]

• In Vivo Evaluation: Moving the most promising lead compounds from in vitro assays into animal models of infection to assess their efficacy, pharmacokinetics, and safety profiles.

Conclusion

Pyrazole-based compounds represent a remarkably versatile and potent class of antimicrobial agents. Their chemical tractability allows for extensive structure-activity relationship studies, leading to the development of derivatives with high efficacy against a broad spectrum of bacterial and fungal pathogens, including drug-resistant strains. Their ability to engage with multiple, distinct molecular targets—from DNA gyrase in bacteria to succinate dehydrogenase in fungi—provides a powerful platform to combat the growing threat of antimicrobial resistance. The data-driven comparisons and validated protocols provided in this guide serve as a foundational resource for researchers dedicated to advancing these promising molecules from the laboratory bench toward clinical application.

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A Comparative Guide to Cross-Reactivity Studies of Pyrazole-Based Enzyme Inhibitors

For researchers, scientists, and drug development professionals, the pyrazole scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous enzyme inhibitors.[1][2][3] Its versatility and synthetic tractability have led to the development of potent inhibitors for a wide range of targets, particularly protein kinases, which are crucial in treating diseases like cancer and inflammatory disorders.[3][4][5] However, the therapeutic success of these inhibitors is not solely dependent on their on-target potency; it is critically defined by their selectivity. Off-target effects can lead to unforeseen toxicities or complex polypharmacology, making a rigorous assessment of cross-reactivity an indispensable step in the drug discovery pipeline.[6]

This guide provides a comparative analysis of cross-reactivity profiling for pyrazole-based inhibitors. We will delve into the causality behind experimental choices, present objective performance data, and provide detailed protocols for key validation experiments, empowering you to design and interpret robust selectivity studies.

The Landscape of Pyrazole Inhibitor Selectivity

The selectivity of a pyrazole-based inhibitor is a function of its chemical structure and the specific molecular features of the enzyme's active site.[7] Minor modifications to the pyrazole core or its substituents can dramatically alter the selectivity profile.[1] For example, while some pyrazole derivatives are intentionally designed as multi-kinase inhibitors to target redundant signaling pathways, the goal is often to achieve high selectivity for a single target to minimize side effects.[7][8]

Consider the case of inhibitors targeting Glycogen Synthase Kinase 3 (GSK-3). Developing inhibitors with high selectivity over structurally related cyclin-dependent kinases (CDKs) is a major challenge.[9] Similarly, designing pyrazole-based inhibitors for bacterial enzymes requires ensuring high selectivity over the human orthologue to avoid toxicity.[10]

To illustrate the variance in selectivity, the following table summarizes the inhibitory activity (IC₅₀) of several representative pyrazole-based kinase inhibitors against their primary targets and a selection of common off-targets.

Table 1: Comparative Inhibitory Activity (IC₅₀, nM) of Pyrazole-Based Kinase Inhibitors

Kinase Target	Inhibitor A (Selective JAK2)	Inhibitor B (Promiscuous CDK)	Inhibitor C (Selective Aurora B)
Primary Targets
JAK2	5	>10,000	>10,000
CDK2	>10,000	47	>5,000
Aurora B	>10,000	250	0.37
Selected Off-Targets
JAK1	15	>10,000	>10,000
CDK5	>10,000	190	>5,000
Aurora A	>5,000	150	>1,000
VEGFR2	1,500	3,600	850
p38α (MAPK14)	5,200	2,400	>10,000
SRC	>10,000	1,200	>10,000

Note: Data is compiled for illustrative purposes from multiple sources to demonstrate selectivity profiles.[2][6]

This data highlights the critical need for a multi-faceted approach to determine an inhibitor's true selectivity profile. A compound that appears selective in a limited panel may reveal significant off-target activities when screened more broadly.

Strategic Workflow for Selectivity Profiling

A robust cross-reactivity study follows a logical progression from broad, high-throughput biochemical screening to more focused, biologically relevant cell-based validation. This tiered approach ensures that resources are used efficiently, with early assays casting a wide net to identify potential off-targets and later assays confirming these interactions in a physiological context.

Caption: A tiered workflow for pyrazole inhibitor selectivity profiling.

Methodologies for Assessing Cross-Reactivity

The choice of assay is critical and depends on the research stage and the specific questions being asked. Generally, methodologies are divided into two categories: biochemical assays and cell-based assays.[11]

Biochemical Assays: A Direct Measure of Interaction

Biochemical assays utilize purified enzymes and substrates to directly measure the inhibitor's effect on its target(s) in a controlled, in vitro environment.[12] They are ideal for high-throughput screening and for determining intrinsic potency.[13]

Key Techniques:

• Kinase Panel Screening: This is the cornerstone of selectivity profiling. The inhibitor is tested against a large panel of kinases (often representing a significant portion of the human kinome) at a fixed concentration.[11][14] This approach rapidly identifies potential off-targets. Follow-up dose-response experiments are then performed on any "hits" to determine their IC₅₀ values. Various detection methods are available, including:

  • Radiometric Assays: The classic method using [32P]- or [33P]-labeled ATP to measure substrate phosphorylation. It is a direct and robust method.[15]

  • Fluorescence/Luminescence-Based Assays: These methods, such as ADP-Glo™, measure ATP consumption (and thus kinase activity) via a luminescence readout, offering a non-radiometric, high-throughput alternative.[14]

  • Mobility Shift Assays: These assays use microfluidic chips to separate phosphorylated from non-phosphorylated substrates based on charge differences, providing high-quality data.[13]

• Competitive Binding Assays: These assays measure the displacement of a known ligand from the enzyme's active site by the test inhibitor.[15] This method is independent of enzymatic activity and can identify inhibitors that bind to the ATP pocket. The KINOMEscan® platform is a widely used example of this technology.[16]

• Biophysical Assays: These orthogonal methods validate direct binding and provide deeper mechanistic insights.

  • Differential Scanning Fluorimetry (DSF): Also known as a thermal shift assay, DSF measures the change in a protein's melting temperature (ΔTm) upon ligand binding.[1] A positive shift indicates stabilization and is a strong indicator of direct interaction.

  • Surface Plasmon Resonance (SPR) & Isothermal Titration Calorimetry (ITC): These techniques provide detailed kinetic (kon/koff) and thermodynamic (Kd) data about the inhibitor-enzyme interaction, respectively.[11]

Cell-Based Assays: Validating in a Biological Context

While biochemical assays are essential, they lack the complexity of a living cell.[17] Cell-based assays are critical for confirming that an inhibitor can cross the cell membrane, engage its intended target at relevant intracellular ATP concentrations, and produce the desired biological effect without undue toxicity.[18][19][20]

Key Techniques:

• Target Engagement Assays: These assays confirm that the inhibitor binds to its target inside intact cells. The Cellular Thermal Shift Assay (CETSA) is a powerful application of the thermal shift principle in a cellular environment.

• Downstream Signaling Analysis: This is a crucial functional validation. If an inhibitor successfully engages its target kinase, the phosphorylation of a known downstream substrate should be inhibited. This is typically measured by:

  • Western Blotting: A standard technique to quantify the phosphorylation status of a specific substrate protein in inhibitor-treated cell lysates.[9]

  • ELISA/HTRF®: High-throughput immunoassays that can quantify substrate phosphorylation in a plate-based format.

  • Reporter Gene Assays: Cells are engineered with a reporter gene (e.g., luciferase) under the control of a transcription factor that is regulated by the signaling pathway of interest. Inhibition of the pathway leads to a measurable change in the reporter signal.

• Phenotypic and Cytotoxicity Assays: These assays measure the overall effect of the inhibitor on cellular processes like proliferation, apoptosis, or cell cycle progression.[21] It is vital to compare the inhibitor's potency in these functional assays with its on-target and off-target IC₅₀ values to build a complete picture of its cellular activity.

Experimental Protocols

The following protocols provide a self-validating framework for key cross-reactivity experiments.

Protocol 1: Large-Scale Biochemical Kinase Panel Screen

Objective: To identify potential off-targets of a pyrazole-based inhibitor across a broad representation of the human kinome.

Principle: The inhibitor is tested at a single, high concentration (e.g., 1 µM) against a panel of over 200 human kinases. Kinase activity is measured via a radiometric ([33P]-ATP) or luminescence-based (ADP-Glo™) assay. A significant reduction in activity (>70-80%) flags a kinase as a potential "hit."

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the pyrazole inhibitor in 100% DMSO. Create a working solution for the assay by diluting the stock in the appropriate assay buffer.

• Assay Plate Setup: In a multi-well plate (e.g., 384-well), add the assay buffer, the specific kinase, and the corresponding substrate peptide.

• Inhibitor Addition: Add the pyrazole inhibitor to the test wells to a final concentration of 1 µM. Include positive control wells (a known inhibitor for each kinase) and negative control wells (DMSO vehicle only).

• Reaction Initiation: Initiate the kinase reaction by adding the ATP solution (e.g., 10 µM [33P]-ATP). The ATP concentration should be at or near the Km for each specific kinase to ensure competitive inhibitors are fairly evaluated.[15]

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Reaction Termination & Detection:

  • For Radiometric Assay: Terminate the reaction by adding phosphoric acid. Transfer the reaction mixture to a filter plate that captures the phosphorylated substrate. Wash to remove excess [33P]-ATP, and measure the incorporated radioactivity using a scintillation counter.

  • For ADP-Glo™ Assay: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Then, add Kinase Detection Reagent to convert the ADP generated into a luminescent signal, measured by a plate reader.

• Data Analysis: Calculate the percent inhibition for each kinase relative to the DMSO control.

  • % Inhibition = 100 * (1 - (Signal_Inhibitor - Signal_Background) / (Signal_DMSO - Signal_Background))

  • Set a hit threshold (e.g., >75% inhibition) to identify kinases for follow-up dose-response analysis.

Protocol 2: Cell-Based Western Blot for Downstream Target Validation

Objective: To confirm that the pyrazole inhibitor modulates the intended signaling pathway in a cellular context by assessing the phosphorylation of a key downstream substrate.

Principle: Cells are treated with varying concentrations of the inhibitor. Cell lysates are then collected, and proteins are separated by size via SDS-PAGE. Antibodies specific to the phosphorylated substrate and the total substrate protein are used to visualize and quantify changes in phosphorylation, which serves as a proxy for the inhibitor's cellular efficacy.

Step-by-Step Methodology:

• Cell Culture and Seeding: Plate a relevant cell line (e.g., C3A cells for a GSK3 inhibitor) in 12-well plates and grow until they reach ~90% confluency.[9]

• Inhibitor Treatment: Prepare serial dilutions of the pyrazole inhibitor in DMSO. Treat the cells with the inhibitor at concentrations ranging from 10 µM to 0.5 nM for a specified time (e.g., 2 hours). Include a DMSO-only vehicle control.[9]

• Cell Lysis: Wash the cells twice with ice-cold PBS. Harvest the cells by scraping them into a modified RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Pellet the insoluble fraction by centrifugation. Determine the protein concentration of the supernatant using a standard method (e.g., BCA assay).

• Sample Preparation: Mix the cell lysate with 4x NuPAGE LDS sample buffer containing a reducing agent (e.g., DTT). Heat the samples at 95°C for 5 minutes to denature the proteins.[9]

• Gel Electrophoresis & Transfer: Load equal amounts of protein per lane onto a Bis-Tris polyacrylamide gel and separate by electrophoresis. Transfer the separated proteins to a nitrocellulose or PVDF membrane.[9]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of the downstream target (e.g., Phospho-Glycogen Synthase).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the bands using an ECL substrate and an imaging system.[9]

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against the total protein of the downstream target and a loading control (e.g., GAPDH) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-protein signal to the total protein signal and/or the loading control. Plot the normalized signal against the inhibitor concentration to determine the cellular IC₅₀.

Visualizing Cross-Reactivity: A Signaling Pathway Perspective

Understanding cross-reactivity requires visualizing how an inhibitor might interact with unintended targets within the complex web of cellular signaling. The diagram below illustrates a hypothetical scenario where a pyrazole inhibitor designed for Kinase A in the MAPK pathway also inhibits Kinase X, a member of the PI3K/Akt pathway, due to structural similarities in their ATP-binding pockets.

Caption: Pyrazole inhibitor showing on-target and off-target effects.

Conclusion

The pyrazole scaffold will undoubtedly continue to be a cornerstone of modern drug discovery. However, advancing these promising molecules from hits to clinical candidates requires a deep and objective understanding of their selectivity profiles. By employing a strategic, multi-tiered approach that combines broad biochemical screening with rigorous cell-based validation, researchers can effectively identify and characterize cross-reactivity. This comprehensive analysis not only mitigates the risk of late-stage failures due to toxicity but also provides invaluable insights that can guide the next cycle of medicinal chemistry optimization, ultimately leading to safer and more effective therapeutics.

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A Comparative Guide to Mono- and Bi-dentate Pyrazole Ligands in Complex Formation

For researchers, scientists, and professionals in drug development, the strategic selection of ligands is a cornerstone of designing metal complexes with tailored properties. Among the vast arsenal of heterocyclic ligands, pyrazoles stand out for their versatility and tunable electronic and steric characteristics. This guide provides an in-depth comparative analysis of monodentate and bidentate pyrazole ligands in complex formation. By delving into the causality behind experimental choices and presenting supporting data, this document aims to equip you with the field-proven insights necessary for rational design in coordination chemistry.

Introduction: The Pyrazole Moiety in Coordination Chemistry

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. Their significance in coordination chemistry stems from the presence of a pyridine-like sp²-hybridized nitrogen atom, which acts as a Lewis base, readily donating its lone pair of electrons to a metal center. The second nitrogen atom, often bearing a hydrogen or a substituent, allows for a rich diversity in ligand design and coordination behavior. The fundamental choice between a monodentate and a bidentate pyrazole ligand profoundly influences the resulting metal complex's stereochemistry, stability, and reactivity.

Monodentate Pyrazole Ligands: The Fundamental Building Block

Monodentate pyrazole ligands coordinate to a metal center through a single nitrogen atom. Simple pyrazole (Hp_z_) and its substituted derivatives are classic examples.

Coordination and Structural Characteristics

In their neutral form, pyrazoles act as monodentate ligands, binding to the metal center via the sp² nitrogen atom. Upon deprotonation, the resulting pyrazolate anion can also act as a monodentate ligand, though it is more commonly found bridging two metal centers in a bidentate fashion, a topic discussed in the subsequent section on bidentate ligands. The coordination of a neutral pyrazole is a fundamental interaction, often serving as a building block in more complex systems.

The geometry of complexes with monodentate pyrazole ligands is highly dependent on the metal ion, its oxidation state, and the stoichiometry of the reaction. For instance, square planar and octahedral geometries are commonly observed.

Synthesis of Monodentate Pyrazole Complexes: A General Protocol

The synthesis of metal complexes with monodentate pyrazole ligands is typically a straightforward process involving the reaction of a metal salt with the pyrazole ligand in a suitable solvent.

Experimental Protocol: Synthesis of a Generic Monodentate Pyrazole Complex [M(Hpz)n_Xm_]

• Ligand Preparation: If using a substituted pyrazole, synthesize it first. A common method is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with hydrazine.[1][2]

• Dissolution: Dissolve the metal salt (e.g., MCl₂, M(NO₃)₂) in a suitable solvent (e.g., ethanol, methanol, water).

• Ligand Addition: To the stirred metal salt solution, add a solution of the pyrazole ligand in the same or a miscible solvent. The molar ratio of metal to ligand is a critical parameter that will influence the final product.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating for a specified period (typically 1-4 hours).

• Isolation: The complex may precipitate out of the solution upon cooling or after partial removal of the solvent under reduced pressure. The solid product is then collected by filtration, washed with a small amount of cold solvent, and dried in vacuo.

• Crystallization (Optional): Single crystals suitable for X-ray diffraction can often be obtained by slow evaporation of the solvent from the filtrate or by recrystallization from a suitable solvent system.

Figure 1: General workflow for the synthesis of a monodentate pyrazole complex.

Bidentate Pyrazole Ligands: The Chelate Effect in Action

Bidentate pyrazole ligands possess two donor atoms that can coordinate to a single metal center, forming a chelate ring. This chelation leads to significantly more stable complexes compared to their monodentate counterparts, a phenomenon known as the chelate effect.

Types and Coordination Modes

Bidentate pyrazole ligands can be broadly categorized based on the nature and connectivity of their donor atoms. Common examples include:

• N,N-Bidentate Ligands: These ligands feature two nitrogen donor atoms. A prominent example is bis(pyrazolyl)methane and its derivatives.

• N,O-Bidentate Ligands: These ligands contain one nitrogen and one oxygen donor atom. Acylpyrazolones are a well-studied class of N,O-bidentate ligands where the pyrazole nitrogen and a carbonyl oxygen coordinate to the metal ion.[3][4][5][6]

The formation of a five- or six-membered chelate ring is a key feature of these complexes, imparting significant thermodynamic stability.

Synthesis of Bidentate Pyrazole Complexes: A General Protocol

The synthesis of complexes with bidentate pyrazole ligands follows a similar procedure to that of monodentate ligands, with the stoichiometry being a crucial factor in ensuring the formation of the desired chelated complex.

Experimental Protocol: Synthesis of a Generic Bidentate Pyrazole Complex [M(L-L)n_Xm_]

• Ligand Synthesis: Synthesize the bidentate pyrazole ligand. For example, acylpyrazolones can be prepared by the reaction of a β-diketone with a hydrazine derivative.[3][4]

• Complexation: Dissolve the metal salt and the bidentate ligand in a suitable solvent. The choice of solvent can be critical in achieving a homogeneous reaction mixture and in facilitating the crystallization of the product.

• pH Adjustment (if necessary): For ligands with acidic protons, such as acylpyrazolones, the addition of a base (e.g., triethylamine, sodium hydroxide) may be necessary to deprotonate the ligand and facilitate coordination.

• Reaction and Isolation: The reaction is typically carried out with stirring at room temperature or with heating. The resulting complex is isolated by filtration, washed, and dried.

Figure 2: Workflow for the synthesis of a bidentate pyrazole complex.

Comparative Analysis: Monodentate vs. Bidentate Pyrazole Ligands

The choice between a monodentate and a bidentate pyrazole ligand has profound consequences for the properties of the resulting metal complex. Here, we present a comparative analysis based on key experimental parameters.

Stability of Complexes

The chelate effect is the most significant differentiating factor. Bidentate ligands form more stable complexes than their monodentate analogues. This increased stability is primarily due to a more favorable entropy change upon complexation. The formation of a chelate ring reduces the number of free particles in the solution, leading to an increase in entropy.

Ligand Type	General Stability	Driving Force
Monodentate	Lower	Enthalpic contributions from metal-ligand bond formation.
Bidentate	Higher	Chelate effect (favorable entropy change).

Structural Comparison: Insights from X-ray Crystallography

X-ray crystallography provides definitive information about the coordination geometry and bond parameters of metal complexes. A comparison of crystal structures reveals key differences between complexes of monodentate and bidentate pyrazole ligands.

Parameter	Monodentate Pyrazole Complexes	Bidentate Pyrazole Complexes	Rationale
Coordination Geometry	Variable (e.g., square planar, octahedral), often with solvent molecules completing the coordination sphere.	More defined, often distorted from ideal geometries due to the constraints of the chelate ring (e.g., distorted octahedral, square pyramidal).[3]	The bite angle of the bidentate ligand imposes geometric constraints.
Metal-Nitrogen Bond Lengths	Generally longer.	Can be shorter due to the chelate effect and the electronic properties of the ligand.	The formation of a stable chelate ring can lead to a stronger metal-ligand interaction.
Ligand-Metal-Ligand Bond Angles	Less constrained.	The "bite angle" of the bidentate ligand is a defining feature.	The geometry of the ligand dictates the angle at which it can coordinate to the metal center.

Spectroscopic Signatures

Spectroscopic techniques provide valuable information about the electronic environment of the metal center and the coordination mode of the ligand.

• Infrared (IR) Spectroscopy: In bidentate acylpyrazolone complexes, a significant shift in the C=O stretching frequency to lower wavenumbers upon coordination is a clear indication of the involvement of the carbonyl oxygen in bonding to the metal ion. This shift is absent in simple monodentate pyrazole complexes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The coordination of a pyrazole ligand to a paramagnetic metal center can lead to significant broadening and shifting of the ligand's proton signals. In diamagnetic complexes, coordination-induced shifts in the proton and carbon NMR spectra can provide insights into the changes in electron density upon complex formation.[3]

• UV-Visible Spectroscopy: The d-d transitions of the metal ion are sensitive to the ligand field. The stronger ligand field imposed by a bidentate ligand generally results in a larger splitting of the d-orbitals and a shift of the d-d absorption bands to higher energies (shorter wavelengths) compared to a monodentate ligand.

Figure 3: Comparative logic of mono- vs. bi-dentate pyrazole ligand coordination.

Applications: Translating Structure to Function

The choice between monodentate and bidentate pyrazole ligands has significant implications for the application of the resulting metal complexes.

• Catalysis: The rigid and stable framework provided by bidentate pyrazole ligands is often advantageous in catalysis, as it can lead to more well-defined active sites and improved selectivity.

• Bioinorganic Chemistry and Drug Development: The enhanced stability of complexes with bidentate ligands is crucial for their potential use as therapeutic or diagnostic agents, as it can prevent the premature dissociation of the ligand or the metal ion in a biological environment.

• Materials Science: The ability of pyrazolate anions to bridge metal centers, a form of bidentate coordination, is extensively used in the construction of coordination polymers and metal-organic frameworks (MOFs) with interesting magnetic and porous properties.

Conclusion

The decision to employ a monodentate or a bidentate pyrazole ligand is a critical juncture in the design of functional metal complexes. Monodentate pyrazoles offer simplicity and serve as fundamental building blocks, while bidentate pyrazoles provide enhanced stability and structural rigidity through the chelate effect. A thorough understanding of the principles outlined in this guide, supported by the provided experimental data and protocols, will empower researchers to make informed decisions in the synthesis and application of pyrazole-based coordination compounds. The ability to rationally select and design ligands is paramount to advancing the fields of catalysis, medicine, and materials science.

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A Comparative Guide to the Synthetic Routes of 1-(2-Hydrazinylethyl)-1H-Pyrazole and Its Analogs for Pharmaceutical Research

Executive Summary

1-(2-Hydrazinylethyl)-1H-pyrazole and its substituted analogs represent a class of compounds with significant potential in medicinal chemistry and materials science. Their unique structure, combining the versatile pyrazole scaffold with a reactive hydrazine moiety, makes them valuable building blocks for the synthesis of novel pharmaceutical agents and complex ligands. However, the synthesis of these molecules is not trivial, presenting challenges in regioselectivity, functional group compatibility, and safety. This guide provides an in-depth comparison of the primary synthetic strategies, offering researchers the critical insights needed to select the most appropriate route for their specific application. We will dissect two principal approaches: the N-alkylation of a pre-formed pyrazole core and the cyclocondensation to form the pyrazole ring on a hydrazine-containing backbone. Each strategy is evaluated based on yield, scalability, safety, and versatility, supported by detailed experimental protocols and mechanistic rationale.

Introduction: The Significance of the Hydrazinylethyl-Pyrazole Scaffold

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. This nucleus is a cornerstone in drug discovery, appearing in blockbuster drugs like the anti-inflammatory Celecoxib and the anti-obesity agent Rimonabant.[1] The addition of a hydrazinylethyl side chain at the N1 position introduces a highly nucleophilic and versatile functional group. This hydrazine handle can be readily derivatized to form hydrazones, pyrazolones, or other heterocyclic systems, making it an invaluable synthon for creating libraries of complex molecules for biological screening.[2] The primary challenge in synthesizing these compounds lies in controlling the regioselectivity of the N1-alkylation and managing the high reactivity and potential hazards associated with hydrazine derivatives.

Retrosynthetic Analysis: Two Paths to the Target

A retrosynthetic analysis of the target molecule reveals two logical disconnection strategies, forming the basis of our comparison.

Caption: Retrosynthetic analysis of 1-(2-hydrazinylethyl)-1H-pyrazole.

Strategy 1: N-Alkylation of the Pyrazole Core

This approach is arguably the most common, beginning with the readily available 1H-pyrazole ring and introducing the side chain. The key challenge is the nature of the two-carbon electrophile and the subsequent installation or deprotection of the terminal hydrazine group.

Route 1A: N-Alkylation with a Protected Amine Followed by Conversion

This multi-step route offers control by handling the less reactive amino group first before converting it to the more reactive hydrazine.

Caption: Workflow for Strategy 1A: N-Alkylation via an aminoethyl intermediate.

Expertise & Causality: The N-alkylation of pyrazole is a standard SN2 reaction. A polar aprotic solvent like DMF is ideal as it solvates the potassium cation (from the K₂CO₃ base), enhancing the nucleophilicity of the pyrazole anion.[3][4] Using a protected amine like N-Boc-2-bromoethylamine prevents side reactions and allows for purification of the intermediate.

The conversion of the primary amine to a hydrazine is a classic but hazardous transformation.

• Nitrosation: The primary amine is treated with nitrous acid (generated in situ from NaNO₂ and a strong acid) to form a diazonium species, which is then reduced to an N-nitrosoamine. This step must be performed in the cold to prevent uncontrolled decomposition.

• Reduction: The N-nitroso group is reduced to the primary amine of the hydrazine. Zinc dust in acetic acid is a common choice, offering milder conditions than LiAlH₄, which could potentially reduce the pyrazole ring.

Trustworthiness (Self-Validating System): The progress of each step can be rigorously monitored by TLC and the intermediates purified and characterized by NMR and MS, ensuring the integrity of the material before proceeding to the next hazardous step.

Experimental Protocol: Synthesis of 1-(2-Hydrazinylethyl)-1H-pyrazole via Aminoethyl Intermediate

• N-Alkylation: To a solution of 1H-pyrazole (1.0 eq) in anhydrous DMF, add potassium carbonate (K₂CO₃, 2.0 eq). Stir the suspension for 30 minutes at room temperature. Add N-(2-bromoethyl)phthalimide (1.1 eq) and heat the mixture to 80 °C for 12-18 hours, monitoring by TLC. After cooling, pour the reaction mixture into water and extract with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated to yield 1-(2-phthalimidoethyl)-1H-pyrazole.

• Deprotection (Amine Formation): Dissolve the phthalimide-protected intermediate in ethanol. Add hydrazine hydrate (4.0 eq) and reflux for 4 hours. Cool the mixture, filter off the phthalhydrazide precipitate, and concentrate the filtrate. The residue is taken up in dilute HCl and washed with dichloromethane. The aqueous layer is then basified with NaOH and extracted with dichloromethane to yield 1-(2-aminoethyl)-1H-pyrazole.

• Hydrazine Formation (Caution: Perform in a well-ventilated fume hood):

  • Dissolve 1-(2-aminoethyl)-1H-pyrazole (1.0 eq) in 6M HCl at 0 °C.

  • Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water, keeping the temperature below 5 °C. Stir for 1 hour.

  • To this cold solution, slowly add zinc dust (3.0 eq) in portions, maintaining the temperature below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 6 hours.

  • Filter the reaction mixture through celite. Basify the filtrate with concentrated NaOH solution to pH >12 and extract with ethyl acetate. Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure to obtain the final product.

Route 1B: Direct Nucleophilic Substitution with Hydrazine

A more direct route involves displacing a leaving group with hydrazine.

Expertise & Causality: This route first creates 1-(2-haloethyl)-1H-pyrazole, which is then used as an alkylating agent for hydrazine. The primary challenge is that hydrazine is a bidentate nucleophile, and the product itself is a substituted hydrazine that can react further, leading to dimerization or oligomerization. To mitigate this, a large excess of hydrazine hydrate is used to favor the desired mono-alkylation product statistically.

Trustworthiness (Self-Validating System): The reaction must be monitored carefully for the formation of higher molecular weight byproducts. Purification by vacuum distillation or column chromatography is essential to isolate the pure monomeric product.

Experimental Protocol: Direct Synthesis via Hydrazinolysis

• Synthesis of 1-(2-chloroethyl)-1H-pyrazole: React 1H-pyrazole (1.0 eq) with 1-bromo-2-chloroethane (3.0 eq) and sodium hydroxide (1.5 eq) under phase-transfer catalysis conditions (e.g., with TBAB) in a toluene/water system. Heat at 60 °C for 24 hours. Separate the organic layer, wash with water, dry, and concentrate. Purify the crude product by distillation to obtain 1-(2-chloroethyl)-1H-pyrazole.

• Hydrazinolysis: Add the 1-(2-chloroethyl)-1H-pyrazole (1.0 eq) dropwise to a large excess of hydrazine hydrate (10-20 eq) at 80-90 °C. Stir for 5-8 hours. Cool the reaction, and remove the excess hydrazine under high vacuum. The residue is then distilled under vacuum to yield the pure product.

Strategy 2: Cyclocondensation (Knorr-Type Synthesis)

This classic approach builds the pyrazole ring from acyclic precursors. It involves reacting a hydrazine derivative with a 1,3-dicarbonyl compound or an equivalent synthon.[5]

Caption: Workflow for Strategy 2: Knorr-type pyrazole synthesis.

Expertise & Causality: The Knorr pyrazole synthesis is a robust and fundamental reaction in heterocyclic chemistry.[5][6] The reaction begins with the more nucleophilic nitrogen of the hydrazine attacking one of the carbonyl groups to form a hydrazone. This is followed by an intramolecular cyclization and subsequent dehydration to yield the stable aromatic pyrazole ring. The choice of an acid catalyst protonates a carbonyl group, activating it for nucleophilic attack.[5]

The primary complication for this specific target molecule is the starting hydrazine. If one starts with (2-hydrazinylethyl)hydrazine, there are four nitrogen atoms, leading to significant potential for side reactions and polymerization. A more controlled approach would use a precursor like (2-aminoethyl)hydrazine. Here, the challenge becomes regioselectivity: which nitrogen of the hydrazine moiety (the one attached to the ethyl group or the terminal NH₂) initiates the ring formation? Generally, the terminal, less sterically hindered NH₂ is more nucleophilic and will react first.

Trustworthiness (Self-Validating System): The regiochemical outcome must be confirmed unambiguously using 2D NMR techniques (HMBC, NOESY) to establish the connectivity between the pyrazole ring protons and the ethyl side chain protons.

Experimental Protocol: Knorr-Type Synthesis

• To a solution of (2-aminoethyl)hydrazine dihydrochloride (1.0 eq) in ethanol, add sodium ethoxide (2.0 eq) and stir for 1 hour to liberate the free base.

• Filter off the NaCl precipitate. To the filtrate, add malondialdehyde tetraethyl acetal (1.05 eq) followed by glacial acetic acid (0.5 eq).

• Reflux the mixture for 6-10 hours, monitoring for the consumption of the hydrazine by TLC.

• Cool the reaction mixture and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to separate the desired N1-substituted pyrazole from any potential regioisomers or byproducts.

Comparative Analysis

Feature	Strategy 1A (via Amine)	Strategy 1B (Direct Substitution)	Strategy 2 (Knorr Synthesis)
Overall Yield	Moderate; multiple steps decrease overall yield.	Moderate to Good; depends on controlling side reactions.	Good, but highly dependent on starting material purity and regioselectivity.
Scalability	Challenging due to hazardous nitrosation step.	Good; can be scaled with appropriate control of exotherms.	Moderate; purification of regioisomers can be difficult on a large scale.
Safety & Handling	High Risk. Involves generation of highly carcinogenic N-nitroso compounds.	High Risk. Requires handling of large excess of corrosive and toxic hydrazine hydrate.	Moderate Risk. Requires handling of hydrazine derivatives.
Versatility	High. Easily adaptable for analogs by starting with substituted pyrazoles.	High. Can be used with various substituted pyrazoles.	Moderate. Requires synthesis of specific hydrazine and dicarbonyl precursors for each analog.
Starting Materials	Pyrazole and protected halo-amines are readily available.	Pyrazole and 1-bromo-2-chloroethane are common. Hydrazine is inexpensive.	Substituted hydrazinylethyl hydrazines are not widely available and may require custom synthesis.
Key Challenge	Amine-to-hydrazine conversion (yield and safety).	Preventing di- and polymerization; purification.	Controlling regioselectivity during ring formation.[6]

Conclusion and Recommendations

The optimal synthetic route to 1-(2-hydrazinylethyl)-1H-pyrazole and its analogs depends heavily on the specific goals of the researcher, available equipment, and scale of the reaction.

• For Exploratory, Small-Scale Synthesis of Diverse Analogs: Strategy 1A (via Amine Intermediate) is often the most practical choice despite its drawbacks. The ability to start with a wide variety of commercially available or easily synthesized substituted pyrazoles provides maximum flexibility for structure-activity relationship (SAR) studies. The hazardous conversion step, while a significant concern, can be managed safely on a small scale with proper precautions.

• For Large-Scale Synthesis of a Specific Target: Strategy 1B (Direct Substitution) becomes more attractive. Although it requires careful optimization to minimize byproducts, it avoids the highly carcinogenic nitroso intermediate and involves fewer steps, making it more economically viable for scale-up.

• For Accessing Specific Isomers or When Precursors are Available: Strategy 2 (Knorr Synthesis) is a powerful method, particularly if the required hydrazine and dicarbonyl precursors are readily accessible. It can be the most direct route, but requires rigorous analytical confirmation of the product's regiochemistry.

Ultimately, the synthesis of this valuable scaffold requires a careful balancing of versatility, efficiency, and safety. By understanding the causality behind the experimental choices for each route, researchers can confidently navigate the synthetic challenges to unlock the full potential of these important molecules.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(2-hydrazinylethyl)-1H-pyrazole

This document provides essential safety and logistical information for the proper handling and disposal of 1-(2-hydrazinylethyl)-1H-pyrazole. As a compound featuring both a pyrazole nucleus and a reactive hydrazine functional group, it requires stringent adherence to hazardous waste protocols. This guide is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals. The procedures outlined herein are designed to ensure personnel safety and environmental compliance.

Executive Summary: Immediate Safety Actions

This section is for immediate reference in the event of an accidental spill or exposure.

• Personnel Exposure:

  • Inhalation: Immediately move the affected person to fresh air. Seek prompt medical attention.[1][2]

  • Skin Contact: Remove all contaminated clothing without delay. Flush the affected skin with copious amounts of water for at least 15 minutes, followed by washing with soap and water.[2][3] Seek immediate medical attention.[1]

  • Eye Contact: Immediately flush eyes with gently flowing water for at least 15-30 minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink large amounts of water.[2][3] Call a physician or poison control center immediately.[1][3]

• Small Spill (in a Fume Hood):

  • Ensure personal protective equipment (PPE) is worn.

  • Contain the spill with an inert absorbent material such as dry sand or vermiculite. DO NOT use combustible absorbents like paper towels or sawdust.[1]

  • Carefully scoop the absorbent material into a designated, labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Large Spill (or any spill outside a Fume Hood):

  • Evacuate all non-essential personnel from the area and restrict access.[1]

  • Eliminate all sources of ignition.[1]

  • If safe to do so, increase ventilation to the area.

  • Contact your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean up a large spill without specialized training and equipment.

Hazard Profile and Risk Assessment

Understanding the "why" behind safety protocols is critical. 1-(2-hydrazinylethyl)-1H-pyrazole is not extensively characterized in public literature; therefore, its hazard profile is inferred from its constituent functional groups: the pyrazole ring and the hydrazine moiety.

• Hydrazine Moiety: Hydrazine and its derivatives are the primary drivers of this compound's hazardous nature. They are classified by the EPA as hazardous wastes.[4]

  • Toxicity: Hydrazines are toxic if swallowed, inhaled, or absorbed through the skin.[5] They can cause severe damage to the skin and eyes upon contact and are known to be corrosive.[6] Chronic exposure may lead to damage of the liver, kidneys, and central nervous system.[6] NIOSH considers hydrazine a potential occupational carcinogen.[7]

  • Reactivity & Flammability: Hydrazine is a flammable liquid that can self-ignite at low temperatures, especially when in contact with porous materials.[1] It is extremely reactive and can be explosive in the presence of oxidizing agents, metal oxides, and strong acids.[1]

• Pyrazole Moiety: The pyrazole ring also contributes to the hazard profile.

  • Toxicity: Pyrazole is harmful if swallowed and causes skin and serious eye irritation.[2][8][9] It may also cause respiratory irritation.[2][10]

Hazard Classification	Description	Primary Contributor
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic or harmful if swallowed, inhaled, or in contact with skin.[5][8]	Hydrazine, Pyrazole
Skin Corrosion / Irritation	Causes severe skin burns and irritation.[2][6]	Hydrazine, Pyrazole
Serious Eye Damage / Irritation	Causes serious eye damage.[2][8]	Hydrazine, Pyrazole
Carcinogenicity	Potential occupational carcinogen.[6][7]	Hydrazine
Flammability & Reactivity	Flammable liquid; may self-ignite. Highly reactive with oxidizers.[1]	Hydrazine
Aquatic Toxicity	Very toxic to aquatic life.	Hydrazine

Personal Protective Equipment (PPE)

Due to the compound's high toxicity and corrosivity, a stringent PPE protocol is mandatory. Air sampling alone is insufficient to quantify exposure, as the substance can be absorbed through the skin.[11]

Equipment	Specification	Justification
Hand Protection	Chemical-resistant gloves (Butyl rubber is recommended for hydrazines; Nitrile may be suitable for incidental contact).[3][6] Always inspect gloves before use.[5]	Prevents dermal absorption, which is a significant route of exposure.[3][11]
Eye/Face Protection	Tightly fitting, splash-proof safety goggles and a full-face shield.[5][6]	Protects against splashes that can cause severe, irreversible eye damage.
Body Protection	A lab coat must be worn.[6] For larger quantities or spill response, a chemical-resistant slicker suit or apron is required.[3]	Protects skin from contact and contamination of personal clothing.
Respiratory Protection	All handling must be performed in a certified chemical fume hood.[6] For spill response outside a hood, a NIOSH-approved positive-pressure, supplied-air respirator is necessary.[3]	Prevents inhalation of toxic and irritating vapors. Odor detection indicates a vapor concentration far exceeding safe exposure limits.[12]

Waste Accumulation and Storage

Proper interim storage of chemical waste is a critical step in the disposal process and is regulated under the Resource Conservation and Recovery Act (RCRA).

• Container: Use a designated, leak-proof container that is chemically compatible with hydrazines and pyrazoles. High-density polyethylene (HDPE) is generally suitable. The container must be kept tightly closed when not in use.[1][13]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-(2-hydrazinylethyl)-1H-pyrazole," and a clear description of its hazards (e.g., "Toxic," "Corrosive," "Flammable").[14]

• Storage Location: Store the waste container in a cool, well-ventilated, secondary containment area away from incompatible materials, particularly oxidizing agents, acids, and metals.[1] The storage area should be secured and clearly marked.

Disposal Pathway Decision Framework

The selection of a disposal method depends on institutional policy, regulatory requirements, and the quantity of waste. The primary and most recommended pathway is through a licensed hazardous waste disposal company. In-lab chemical treatment is a secondary option that should only be performed by trained personnel with EHS approval.

Caption: Decision workflow for selecting the appropriate disposal method.

Protocol: In-Lab Chemical Treatment (With EHS Approval)

This protocol describes a chemical oxidation method for treating small quantities of dilute aqueous solutions of 1-(2-hydrazinylethyl)-1H-pyrazole. WARNING: This procedure must be performed in a chemical fume hood while wearing all required PPE. Incomplete oxidation of some hydrazine derivatives can form carcinogenic by-products like N-nitrosoalkylamines.[4]

Principle: Hydrazine derivatives can be neutralized by oxidation with a dilute solution of sodium hypochlorite (bleach) or calcium hypochlorite, converting them to nitrogen gas and water.[4][11][12]

Step-by-Step Protocol:

• Preparation:

  • Place a suitably sized reaction vessel (e.g., a large Erlenmeyer flask or beaker) in a secondary containment tray on a magnetic stir plate within a chemical fume hood.

  • If the waste is concentrated, dilute it with a large volume of water to <5% concentration. This helps control the reaction rate and temperature.

• Neutralization:

  • Begin stirring the dilute waste solution.

  • Slowly, and in small portions, add a 5% aqueous solution of sodium hypochlorite (household bleach) or calcium hypochlorite. The reaction can be exothermic; monitor for any significant temperature increase or gas evolution. If the reaction becomes too vigorous, stop the addition immediately.

  • Continue adding the hypochlorite solution until it is in slight excess. A test for excess oxidant can be performed using potassium iodide-starch paper (a positive test, indicating excess hypochlorite, will turn the paper blue/black).

• Verification and Final Disposal:

  • Allow the solution to stir for at least 2 hours to ensure the reaction is complete.

  • Check the pH of the solution. Neutralize it to a pH between 6.0 and 8.0 using a suitable acid (e.g., dilute hydrochloric acid) or base (e.g., sodium bicarbonate) as needed.

  • Once neutralized and fully reacted, the solution can be disposed of as aqueous chemical waste according to your institution's guidelines. Do not pour down the drain unless explicitly permitted by your EHS department.[1][3]

Regulatory Compliance

All waste containing 1-(2-hydrazinylethyl)-1H-pyrazole must be managed as hazardous waste in accordance with the regulations set forth by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][15] Generators of this waste must conform to all federal, state, and local regulations for treatment, storage, and disposal.[4] It is the responsibility of the waste generator to ensure full compliance.

References

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• Material Safety Data Sheet - HYDRAZINE HYDRATE 55%. (n.d.). Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 1-(2-hydrazinylethyl)-1H-pyrazole: Essential Safety and Operational Protocols

Introduction: Understanding the Dual-Hazard Nature

1-(2-hydrazinylethyl)-1H-pyrazole is a bifunctional molecule that presents a significant handling challenge due to its composite structure. It incorporates both a pyrazole ring and a hydrazine moiety. This unique combination necessitates a rigorous and informed approach to safety, as the compound is expected to exhibit the hazardous properties of both chemical classes. Hydrazines are recognized for their high reactivity, potential carcinogenicity, and corrosiveness, while pyrazole derivatives can be toxic, irritant, and cause organ damage with repeated exposure.[1][2][3][4]

This guide provides a direct, field-tested framework for researchers, scientists, and drug development professionals. Our objective is to move beyond a simple checklist of personal protective equipment (PPE) and instead, to instill a deep, causal understanding of the "why" behind each procedural step. By following these protocols, you establish a self-validating system of safety for every stage of handling, from receipt to disposal.

Hazard Profile and Risk Assessment

Hazard Class	Associated Risk	Rationale and Source Compounds
Acute Toxicity	Toxic or harmful if swallowed, in contact with skin, or inhaled.[1][3][4][5]	Hydrazine is highly toxic via oral, dermal, and inhalation routes.[5] Pyrazole is harmful if swallowed and toxic in contact with skin.[3][6]
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[3][6][7][8]	Hydrazine solutions are corrosive and can cause severe burns.[7] Pyrazole and its derivatives are known skin irritants.[3][6][8]
Eye Damage/Irritation	Causes serious, potentially irreversible eye damage.[3][4][7][8][9]	Hydrazine can cause blindness.[4] Pyrazole is classified as causing serious eye damage.[3][9]
Carcinogenicity	May cause cancer.[4]	Hydrazine is classified as a potential carcinogen.[4]
Reactivity	Strong reducing agent; may react violently with oxidizing agents, acids, and metal oxides.[10]	The hydrazine moiety is a powerful reducing agent. Contact with incompatible materials can lead to fire or explosion.[10]
Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.[3]	Pyrazole has been shown to cause damage to the spleen and thyroid in animal studies.[3]

The Hierarchy of Controls: Your Primary Defense

Before any personal protective equipment is selected, the hierarchy of controls must be applied. For laboratory-scale work, the most critical measures are Engineering Controls .

• Primary Engineering Control: All handling of 1-(2-hydrazinylethyl)-1H-pyrazole—including weighing, transfers, and use in reactions—must be performed within a certified chemical fume hood.[11][12] This is non-negotiable and serves to protect against inhalation of vapors or aerosols.

• Secondary Controls: The laboratory should be equipped with an eyewash station and a safety shower within immediate proximity to the handling area.[5][13]

Personal Protective Equipment (PPE): A Multi-Layered Barrier

The following PPE is mandatory for all personnel handling this compound. The selection is based on providing comprehensive protection against the anticipated chemical hazards.

Eye and Face Protection

• Requirement: Chemical splash goggles conforming to ANSI Z87.1 or EN 166 standards are mandatory.[9]

• Enhanced Precaution: A full-face shield must be worn over the chemical splash goggles whenever there is a risk of splashing or during procedures involving significant quantities.[5][10] Standard safety glasses are insufficient as they do not provide a seal against splashes.

Skin and Body Protection

• Gloves: Double gloving is required.[12][14]

  • Inner Glove: A standard nitrile examination glove.

  • Outer Glove: A chemically resistant glove. Butyl rubber is the material of choice when handling hydrazine and its derivatives due to its high resistance to permeation.[10] Neoprene may be a suitable alternative.[10] Gloves must be inspected for any defects before each use and changed every 30-60 minutes or immediately upon contamination.[14]

• Coat/Apron: A long-sleeved, chemically resistant lab coat is required. For procedures with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.[5][10]

• Body Suit: For large-scale operations or significant spill cleanup, a complete chemical protective suit should be utilized.[9]

• Footwear: Fully enclosed, chemical-resistant footwear is required. Disposable shoe covers should be worn and treated as contaminated waste upon exiting the work area.[1][14]

Respiratory Protection

• Standard Operations: When all work is conducted within a certified chemical fume hood, additional respiratory protection is typically not required.

• Emergency or High-Risk Scenarios: For spill cleanup or if there is a failure of engineering controls, respiratory protection is critical. Due to the hazards of hydrazine, standard cartridge respirators are not suitable.[2] A NIOSH-approved full-face, positive-pressure supplied-air respirator or a self-contained breathing apparatus (SCBA) must be used.[10]

Safe Handling and Disposal Workflow

The following procedural workflow is designed to minimize exposure and prevent cross-contamination at every step.

Sources

• 1. campusoperations.temple.edu [campusoperations.temple.edu]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. files.dep.state.pa.us [files.dep.state.pa.us]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. 1-(2-Hydroxyethyl)-1H-pyrazole | C5H8N2O | CID 237031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. arxada.com [arxada.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. pharmacytimes.com [pharmacytimes.com]